Fluorescent Brightener 134

• CAS: 85154-00-3

Core Science & Biosynthesis

An In-depth Technical Guide to Fluorescent Brightener 134: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and analytical methodologies related to Fluorescent Brightener 134 (F.B. 134). This document is intended to serve as a core reference for researchers and professionals in drug development and other scientific fields who may encounter or utilize this compound in their work.

Introduction

Fluorescent Brightener 134, also known as Optical Brightener CF, is a stilbene-based fluorescent whitening agent.[1] These compounds function by absorbing light in the invisible ultraviolet (UV) region of the electromagnetic spectrum (typically 340-370 nm) and re-emitting it as visible blue light (around 420-470 nm).[2] This process of fluorescence counteracts the natural yellowish tint of various materials, resulting in a whiter and brighter appearance.[2] While primarily used in the textile, paper, and detergent industries, its fluorescent properties warrant consideration for potential applications in scientific research.

Chemical Identity and Properties

Fluorescent Brightener 134 is chemically identified as Disodium 4,4'-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulphonate.[3] Its key chemical and physical properties are summarized in the tables below for easy reference.

Table 1: Chemical Identifiers for Fluorescent Brightener 134

Identifier	Value
IUPAC Name	disodium;5-[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]-2-[(E)-2-[4-[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate
CAS Number	3426-43-5
Molecular Formula	C₃₄H₂₈N₁₀Na₂O₈S₂[4]
Synonyms	Optical Brightener CF, C.I. Fluorescent Brightener 134, Belofor KB, Intrawhite CF, Leucophor PC[4][5]

Table 2: Physicochemical Properties of Fluorescent Brightener 134

Property	Value
Molecular Weight	814.76 g/mol [4]
Appearance	Slight yellowish to white powder[1]
Melting Point	>360°C[6]
Solubility	Soluble in water (35 g/L at 90°C)[1]
Maximum Absorption Wavelength (λmax)	348-350 nm
pH (1% aqueous solution)	7-9

Chemical Structure

The chemical structure of Fluorescent Brightener 134 is characterized by a central stilbene (B7821643) backbone, which is a key chromophore responsible for its fluorescent properties. This core is symmetrically substituted with triazinylamino groups, which in turn are functionalized with anilino and methoxy (B1213986) moieties. The presence of two sulfonate groups imparts water solubility to the molecule.

Caption: Chemical Structure of Fluorescent Brightener 134.

Experimental Protocols

Synthesis

The synthesis of Fluorescent Brightener 134 and similar stilbene derivatives generally involves a multi-step process. A common synthetic route includes the reaction of 4,4'-diaminostilbene-2,2'-disulfonic acid with 2,4,6-trichloro-1,3,5-triazine. The resulting intermediate is then further condensed with other amines through nucleophilic substitution reactions on the triazine moiety to yield the final product.

Spectroscopic Analysis

The characterization of Fluorescent Brightener 134 is primarily conducted using UV-Visible and fluorescence spectroscopy.

Objective: To determine the maximum absorption (λmax) and emission (λem) wavelengths of Fluorescent Brightener 134.

Materials:

• Fluorescent Brightener 134

• Distilled or deionized water (spectroscopic grade)

• Volumetric flasks

• Pipettes

• Quartz cuvettes

• UV-Visible spectrophotometer

• Fluorimeter

Procedure:

• Preparation of Stock Solution: Accurately weigh a small amount of Fluorescent Brightener 134 (e.g., 10 mg) and dissolve it in a known volume of distilled water (e.g., 100 mL) in a volumetric flask to prepare a stock solution.

• Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to obtain concentrations suitable for spectroscopic analysis (e.g., in the range of 1-10 µg/mL).

• UV-Visible Spectroscopy:

  • Set the spectrophotometer to scan a wavelength range of 200-500 nm.

  • Use a quartz cuvette filled with distilled water as a blank to zero the instrument.

  • Measure the absorbance spectrum of a working solution of Fluorescent Brightener 134.

  • The wavelength at which the maximum absorbance is observed is the λmax.

• Fluorescence Spectroscopy:

  • Set the excitation wavelength of the fluorimeter to the determined λmax (around 350 nm).

  • Scan the emission spectrum over a range of 400-600 nm.

  • The wavelength at which the maximum fluorescence intensity is observed is the λem.

Biological Activity and Signaling Pathways

As Fluorescent Brightener 134 is primarily an industrial chemical, there is limited research on its specific interactions with biological signaling pathways. However, studies on stilbene-based optical brighteners have raised some toxicological considerations. Some research suggests that certain stilbene derivatives may have the potential for estrogen disruption and reproductive toxicity, although these effects are not well-established for Fluorescent Brightener 134 specifically.[4] It is important to note that due to their high molecular weight, dermal absorption of some stilbene-based brighteners is expected to be low.[7] Recent studies have also explored the toxic effects of some optical brighteners on organisms like Caenorhabditis elegans, indicating that they can induce oxidative stress.[8][9]

Given its fluorescent nature, there is potential for Fluorescent Brightener 134 to be explored as a fluorescent probe in biological research, for applications such as staining or tracking. However, its use in this context is not yet widely documented, and further research would be required to establish its utility and specificity for any biological targets.

Experimental and Analytical Workflow

The general workflow for the synthesis and characterization of Fluorescent Brightener 134 can be visualized as follows:

Caption: A logical workflow for the synthesis and analysis of F.B. 134.

Conclusion

Fluorescent Brightener 134 is a well-characterized stilbene-based optical brightening agent with defined chemical and spectroscopic properties. Its primary applications are in industrial settings to enhance the whiteness of materials. While its direct involvement in biological signaling pathways has not been a focus of research, its toxicological profile as a stilbene derivative warrants consideration. The inherent fluorescence of this compound suggests potential for its application in scientific research as a probe, though this remains an area for future exploration. This guide provides a foundational understanding of Fluorescent Brightener 134 for scientists and researchers who may encounter this compound in their professional endeavors.

References

• 1. Respirometric Study of Optical Brighteners in Textile Wastewater - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optical brightener - Wikipedia [en.wikipedia.org]
• 3. s4science.at [s4science.at]
• 4. Is an optical brightener safe? [jnogilvychem.com]
• 5. Disodium 4,4'-bis((6-anilino-4-(2-hydroxyethoxy)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate | 93982-93-5 | Benchchem [benchchem.com]
• 6. asianpubs.org [asianpubs.org]
• 7. bfr.bund.de [bfr.bund.de]
• 8. Toxicity of Three Optical Brighteners: Potential Pharmacological Targets and Effects on Caenorhabditis elegans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Toxicity of Three Optical Brighteners: Potential Pharmacological Targets and Effects on Caenorhabditis elegans - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Fluorescent Brightener 134 (CAS 3426-43-5)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescent Brightener 134 (FB 134), identified by CAS number 3426-43-5, is a stilbene-based optical brightening agent. While its primary industrial applications are in the textile and paper industries to enhance whiteness, its inherent fluorescent properties present potential for various research and development applications, particularly in areas requiring fluorescent probes and labels. This guide provides a comprehensive technical overview of FB 134, focusing on its chemical and physical properties, potential research applications, and safety information relevant to a laboratory setting.

Chemical and Physical Properties

Fluorescent Brightener 134 is chemically known as Disodium 4,4′-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2′-disulphonate.[1] Its structure features a central stilbene (B7821643) core, which is responsible for its fluorescence, substituted with triazine rings. This complex aromatic structure gives rise to its characteristic photophysical properties.

Table 1: Physicochemical Properties of Fluorescent Brightener 134

Property	Value	Reference(s)
CAS Number	3426-43-5	[1][2]
Molecular Formula	C₃₄H₂₈N₁₀Na₂O₈S₂	[3]
Molecular Weight	814.76 g/mol	[3]
Appearance	Slight yellowish powder	[2]
Melting Point	>360 °C	[3]
Maximum Absorption Wavelength (λmax)	348-350 nm	[2]
Water Solubility	10 g/L at 90°C	[2]

Photophysical Characteristics

The utility of Fluorescent Brightener 134 in research applications is dictated by its fluorescence properties. It absorbs light in the ultraviolet (UV) region of the electromagnetic spectrum and emits it in the blue region of the visible spectrum.

Table 2: Photophysical Data of Stilbene-Based Fluorescent Brighteners

Property	Value	Reference(s)
Excitation Wavelength (λex)	~348-350 nm	[2]
Emission Wavelength (λem)	410-470 nm (typical for stilbene derivatives)	[4]
Quantum Yield (Φ)	0.82-0.91 (for the class of 4,4'-diaminostilbene-2,2'-disulfonic acid derivatives)	[1]

Potential Research Applications

While primarily an industrial compound, the fluorescent nature of FB 134 suggests its potential use in various research domains. Stilbene derivatives are known to be utilized as fluorescent probes and labels.

Fluorescence Microscopy and Cell Staining

Given its fluorescence in the blue region, FB 134 could potentially be explored as a counterstain or a specific probe in fluorescence microscopy. Its chemical structure suggests possible interactions with biological macromolecules. However, specific protocols for cell staining with FB 134 have not been documented in the scientific literature. Researchers would need to develop and optimize staining protocols, including determining appropriate concentrations, incubation times, and fixation methods.

Fluorescent Probe Development

The stilbene core of FB 134 can be a starting point for the development of more sophisticated fluorescent probes. Chemical modification of the peripheral groups could be explored to introduce specificity for certain biomolecules or to modulate its photophysical properties in response to environmental changes (e.g., pH, ion concentration).

Experimental Protocols

Detailed experimental protocols for the use of Fluorescent Brightener 134 in a research context are not currently published. The following are generalized workflows that would need to be adapted and optimized for specific applications.

Preparation of Stock Solutions

Due to its limited solubility in water at room temperature, it is recommended to prepare stock solutions in a suitable organic solvent or in heated water.

• Workflow for Stock Solution Preparation:

  • Weigh the desired amount of Fluorescent Brightener 134 powder.

  • Add the appropriate volume of solvent (e.g., DMSO, heated deionized water).

  • Vortex or sonicate until the powder is completely dissolved.

  • Store the stock solution protected from light, preferably at 4°C.

Workflow for preparing a stock solution of Fluorescent Brightener 134.

Hypothetical Cell Staining Protocol

This is a hypothetical protocol and would require significant optimization.

• Workflow for Cell Staining:

  • Culture cells on a suitable substrate (e.g., coverslips).

  • Fix the cells with an appropriate fixative (e.g., 4% paraformaldehyde).

  • Wash the cells with a buffer (e.g., PBS).

  • Incubate the cells with a working solution of Fluorescent Brightener 134.

  • Wash the cells to remove unbound dye.

  • Mount the coverslips on a microscope slide.

  • Image the cells using a fluorescence microscope with appropriate filter sets (e.g., DAPI filter set).

A hypothetical workflow for staining cells with Fluorescent Brightener 134.

Safety and Toxicology

Fluorescent Brightener 134 is classified as a skin and eye irritant.[3] Standard laboratory safety precautions should be followed when handling this compound.

Table 3: Toxicological Data for Fluorescent Brightener 134

Endpoint	Species	Value	Reference(s)
Oral LD50	Rat	> 15 g/kg	[5]
Skin Irritation	-	Irritant	[3]
Eye Irritation	-	Irritant	[3]

Conclusion

Fluorescent Brightener 134 is a commercially available compound with interesting photophysical properties that may be underexplored in the research community. Its strong absorption in the UV and emission in the blue region of the spectrum, coupled with a potentially high quantum yield, make it a candidate for development as a fluorescent probe or label. However, a significant amount of fundamental research is required to characterize its specific photophysical properties, to develop and validate experimental protocols for its use in biological systems, and to further assess its cytotoxicity in relevant cell lines. This guide provides a starting point for researchers interested in exploring the potential of this readily available fluorophore.

References

• 1. Disodium 4,4'-bis((6-anilino-4-(2-hydroxyethoxy)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate | 93982-93-5 | Benchchem [benchchem.com]
• 2. autechindustry.com [autechindustry.com]
• 3. aksci.com [aksci.com]
• 4. researchgate.net [researchgate.net]
• 5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

Unveiling the Luminescence of Fluorescent Brightener 134: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescent Brightener 134 (FBA 134), also known by its Colour Index name C.I. Fluorescent Brightener 90, is a prominent optical brightening agent (OBA) utilized across various industries to enhance the whiteness of materials.[1] Chemically, it is identified as Disodium 4,4′-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2′-disulphonate.[2] Its efficacy lies in its ability to absorb ultraviolet (UV) light and re-emit it as visible blue light, thereby counteracting the inherent yellowish tinge of many substrates. This in-depth technical guide elucidates the core mechanism of fluorescence of FBA 134, providing a comprehensive overview of its photophysical properties, the underlying electronic transitions, and the experimental protocols for their characterization.

Core Mechanism of Fluorescence

The fluorescence of Fluorescent Brightener 134 is fundamentally rooted in the electronic and structural properties of its stilbene (B7821643) core, which is further functionalized with triazine and aniline (B41778) moieties. The process can be understood through the principles of molecular photophysics, involving the absorption of photons, electronic excitation, and subsequent radiative decay.

The Jablonski Diagram: A Conceptual Framework

The journey of a FBA 134 molecule from light absorption to fluorescence emission can be visualized using a Jablonski diagram. This diagram illustrates the electronic and vibrational energy levels of the molecule and the transitions between them.

A simplified Jablonski diagram illustrating the electronic transitions in Fluorescent Brightener 134.

Upon absorption of a UV photon, typically in the range of 340-370 nm, an electron in the FBA 134 molecule is promoted from the ground electronic state (S₀) to a higher excited singlet state (e.g., S₁ or S₂).[3] The molecule then rapidly undergoes non-radiative relaxation, including internal conversion and vibrational relaxation, to the lowest vibrational level of the first excited singlet state (S₁).[4][5] From this S₁ state, the molecule can return to the ground state (S₀) through several pathways. The desired pathway for a fluorescent brightener is fluorescence, which involves the emission of a photon.[6] For FBA 134, this emission occurs in the blue region of the visible spectrum, typically between 420 nm and 470 nm.[3]

The Role of Molecular Structure: The Stilbene Core

The fluorescence of FBA 134 is intrinsically linked to the stilbene (1,2-diphenylethylene) core of the molecule. Specifically, the trans-isomer of the stilbene moiety is planar and possesses an extended π-conjugated system, which is essential for strong absorption in the near-UV region and subsequent intense fluorescence.[7]

A critical aspect of the fluorescence mechanism is the potential for photoisomerization around the central ethylene (B1197577) double bond.[7] Upon excitation, the molecule can twist, leading to the formation of the cis-isomer. The cis-isomer is non-planar, which disrupts the π-conjugation, leading to a significant decrease or complete loss of fluorescence.[7] This trans-cis isomerization represents a major non-radiative decay pathway that competes with fluorescence and can contribute to the photodegradation of the brightener.[7][8]

Photophysical Properties

Parameter	Typical Value/Range	Description
Maximum Absorption Wavelength (λmax, abs)	343 - 350 nm	The wavelength at which the molecule exhibits maximum absorption of light.[7]
Maximum Emission Wavelength (λmax, em)	~431 nm	The wavelength at which the molecule exhibits maximum fluorescence intensity.[9]
Fluorescence Quantum Yield (ΦF)	High	The ratio of photons emitted to photons absorbed. A high quantum yield is desirable for efficient brightening.
Fluorescence Lifetime (τF)	0.47 - 1.42 ns	The average time the molecule spends in the excited state before returning to the ground state.[10]

Note: The fluorescence lifetime values are for other stilbene-type fluorescent whitening agents and may not be representative of FBA 134.

Experimental Protocols

The determination of the photophysical properties of fluorescent compounds like FBA 134 involves a series of well-established spectroscopic techniques.

Measurement of Fluorescence Quantum Yield

The fluorescence quantum yield (ΦF) is a critical parameter for assessing the efficiency of a fluorescent molecule. The comparative method is a widely used technique for its determination.

Experimental Workflow for Comparative Quantum Yield Measurement

Workflow for determining fluorescence quantum yield using the comparative method.

The quantum yield of the unknown sample (ΦF,X) is calculated using the following equation:

ΦF,X = ΦF,S * (mX / mS) * (nX2 / nS2)

Where:

• ΦF,S is the known quantum yield of the standard.

• mX and mS are the gradients of the plots of integrated fluorescence intensity versus absorbance for the sample and the standard, respectively.

• nX and nS are the refractive indices of the sample and standard solutions, respectively.

Measurement of Fluorescence Lifetime

Fluorescence lifetime (τF) provides insights into the dynamics of the excited state. Time-Correlated Single Photon Counting (TCSPC) is a highly sensitive technique for measuring fluorescence lifetimes in the nanosecond range.

Experimental Protocol for TCSPC Measurement

• Sample Preparation: A dilute solution of FBA 134 is prepared in a suitable solvent.

• Excitation: The sample is excited with a high-repetition-rate pulsed light source (e.g., a laser diode or LED) at a wavelength where the sample absorbs.

• Photon Detection: A sensitive, high-speed photodetector measures the arrival time of the first emitted photon relative to the excitation pulse.

• Data Acquisition: The time difference between the excitation pulse and the detected photon is measured for a large number of excitation cycles.

• Data Analysis: A histogram of the arrival times of the emitted photons is constructed. The fluorescence lifetime is determined by fitting the decay of this histogram to an exponential function.

Signaling Pathways and Logical Relationships

The overall process of fluorescent whitening by FBA 134 can be summarized in a logical flow diagram.

Logical relationship of the fluorescent whitening mechanism of FBA 134.

Conclusion

The fluorescence of Fluorescent Brightener 134 is a complex process governed by the interplay of its molecular structure and the principles of photophysics. The stilbene core, in its trans-configuration, is the key chromophore responsible for the absorption of UV light and the subsequent emission of blue light. Understanding the core mechanism, including the competing non-radiative pathways like trans-cis isomerization, is crucial for optimizing the performance and stability of this important optical brightener. The experimental protocols outlined in this guide provide a framework for the detailed characterization of FBA 134 and other similar fluorescent materials, enabling further research and development in this field.

References

• 1. CAS 3426-43-5: C.I. Fluorescent Brightener 90 | CymitQuimica [cymitquimica.com]
• 2. Disodium 4,4'-bis((4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate | C34H28N10Na2O8S2 | CID 6444191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Optical brightener - Wikipedia [en.wikipedia.org]
• 4. horiba.com [horiba.com]
• 5. edinst.com [edinst.com]
• 6. ossila.com [ossila.com]
• 7. scispace.com [scispace.com]
• 8. Stability and Photoisomerization of Stilbenes Isolated from the Bark of Norway Spruce Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 9. www2.mst.dk [www2.mst.dk]
• 10. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

An In-Depth Technical Guide to the Spectral Properties of Fluorescent Brightener 134

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Fluorescent Brightener 134, chemically identified as Disodium 4,4'-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulphonate, is a complex organic molecule designed to absorb ultraviolet radiation and re-emit it as visible blue light.[1][2][3] This process of fluorescence effectively masks the inherent yellow cast of various materials, resulting in a brighter, whiter appearance. While its primary applications are in the textile and paper industries, the unique photophysical properties of stilbene (B7821643) derivatives warrant investigation for potential applications in other fields, including as fluorescent probes in biological systems. Understanding the detailed spectral characteristics of FB 134 is paramount for optimizing its current uses and exploring novel applications.

Physicochemical Properties

A summary of the fundamental physicochemical properties of Fluorescent Brightener 134 is presented in Table 1.

Table 1: Physicochemical Properties of Fluorescent Brightener 134

Property	Value	Reference(s)
Chemical Name	Disodium 4,4'-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulphonate	[1][2][3]
CAS Number	3426-43-5	[4][5][6]
Molecular Formula	C₃₄H₂₈N₁₀Na₂O₈S₂	[2][6]
Molecular Weight	814.76 g/mol	[2][4]
Appearance	White to off-white or slight yellowish powder	[1][5]

Spectral Properties

The interaction of Fluorescent Brightener 134 with light is the cornerstone of its functionality. The key spectral properties include absorption and emission, quantum yield, and the influence of the solvent environment.

Absorption and Emission Spectra

Fluorescent Brightener 134 exhibits a strong absorption band in the ultraviolet region of the electromagnetic spectrum. The available data on its spectral properties are summarized in Table 2.

Table 2: Spectral Properties of Fluorescent Brightener 134

Parameter	Value	Reference(s)
Maximum Absorption Wavelength (λmax)	348 - 350 nm	[1]
Emission Wavelength (λem)	Data not available
Stokes Shift (λem - λmax)	Data not available
Molar Extinction Coefficient (ε)	Data not available

Fluorescence Quantum Yield

The fluorescence quantum yield (ΦF) is a critical measure of the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed. A higher quantum yield indicates a more efficient and brighter fluorophore.

Specific quantum yield data for Fluorescent Brightener 134 is not publicly available. However, it is known that the quantum yields of stilbene derivatives can be significantly influenced by factors such as molecular rigidity and the surrounding environment. The trans-cis isomerization around the central ethylene (B1197577) double bond is a major non-radiative decay pathway that can reduce the quantum yield.

Solvatochromism

Solvatochromism is the phenomenon where the absorption and emission spectra of a compound shift in response to a change in the polarity of the solvent. This effect is due to differential solvation of the ground and excited electronic states of the molecule. For stilbene and its derivatives, which possess a significant change in dipole moment upon excitation, a noticeable solvatochromic shift is expected.[7]

Detailed studies on the solvatochromism of Fluorescent Brightener 134 have not been found in the literature. However, research on other triazine-stilbene derivatives suggests that these molecules can exhibit positive solvatochromism, where the emission wavelength shifts to longer wavelengths (a red shift) as the solvent polarity increases.[7][8]

Experimental Protocols

To facilitate further research and characterization of Fluorescent Brightener 134, this section provides detailed methodologies for key experiments.

Measurement of Absorption and Emission Spectra

Objective: To determine the maximum absorption and emission wavelengths and the Stokes shift of Fluorescent Brightener 134.

Materials:

• Fluorescent Brightener 134

• Spectroscopic grade solvents (e.g., ethanol, cyclohexane, dimethyl sulfoxide)

• UV-Vis spectrophotometer

• Spectrofluorometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Solution Preparation: Prepare a stock solution of Fluorescent Brightener 134 in a chosen solvent. From the stock solution, prepare a series of dilutions with absorbances in the range of 0.01 to 0.1 at the expected absorption maximum to avoid inner filter effects.

• Absorption Measurement:

  • Record the absorption spectrum of the solvent as a baseline.

  • Record the absorption spectrum of each dilution of the FB 134 solution from approximately 250 nm to 500 nm.

  • Identify the wavelength of maximum absorbance (λmax).

• Emission Measurement:

  • Set the excitation wavelength of the spectrofluorometer to the determined λmax.

  • Record the emission spectrum of the solvent to check for background fluorescence.

  • Record the emission spectrum of the most dilute FB 134 solution that gives a good signal-to-noise ratio. The emission scan range should typically start from about 10 nm above the excitation wavelength to avoid Rayleigh scattering.

  • Identify the wavelength of maximum emission (λem).

• Data Analysis:

  • Calculate the Stokes shift by subtracting the maximum absorption wavelength from the maximum emission wavelength.

  • If the molar concentration is known, the molar extinction coefficient (ε) can be calculated using the Beer-Lambert law (A = εcl).

Workflow for Spectral Characterization:

Caption: Workflow for determining the absorption and emission spectra of a fluorescent compound.

Determination of Fluorescence Quantum Yield (Relative Method)

Objective: To determine the fluorescence quantum yield of Fluorescent Brightener 134 relative to a known standard.

Materials:

• Fluorescent Brightener 134

• A suitable fluorescence standard with a known quantum yield (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄)

• Spectroscopic grade solvent (the same for both the sample and the standard)

• UV-Vis spectrophotometer

• Spectrofluorometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Standard and Sample Preparation: Prepare a series of dilutions for both the standard and FB 134 in the same solvent, with absorbances ranging from 0.01 to 0.1 at the excitation wavelength.

• Absorption Measurement: Record the absorbance of each solution at the chosen excitation wavelength.

• Fluorescence Measurement:

  • Set the excitation wavelength on the spectrofluorometer.

  • Record the fluorescence emission spectrum for each solution of the standard and the sample.

  • Ensure that the experimental settings (e.g., slit widths) are identical for all measurements.

• Data Analysis:

  • Integrate the area under the fluorescence emission curve for each solution.

  • Plot the integrated fluorescence intensity versus the absorbance for both the standard and the sample.

  • Determine the slope of the linear fit for both plots.

  • Calculate the quantum yield of FB 134 (ΦX) using the following equation: ΦX = ΦST * (SlopeX / SlopeST) * (ηX² / ηST²) where ΦST is the quantum yield of the standard, SlopeX and SlopeST are the slopes of the plots for the sample and standard, respectively, and η is the refractive index of the solvent (this term cancels out if the same solvent is used for both).

Workflow for Quantum Yield Determination:

Caption: Experimental workflow for the relative quantum yield determination of a fluorophore.

Solvatochromism Study

Objective: To investigate the effect of solvent polarity on the absorption and emission spectra of Fluorescent Brightener 134.

Materials:

• Fluorescent Brightener 134

• A series of spectroscopic grade solvents with varying polarities (e.g., cyclohexane, toluene, dichloromethane, acetone, ethanol, methanol, water)

• UV-Vis spectrophotometer

• Spectrofluorometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Solution Preparation: Prepare solutions of FB 134 of the same concentration in each of the selected solvents.

• Spectral Measurements: For each solution, record the absorption and emission spectra as described in section 4.1.

• Data Analysis:

  • Plot the maximum absorption and emission wavelengths (or wavenumbers) against a solvent polarity scale (e.g., the Lippert-Mataga plot which uses the orientation polarizability of the solvent).

  • Analyze the trend to determine the nature and extent of the solvatochromic shifts.

Relevance to Drug Development and Biological Research

While Fluorescent Brightener 134 is not a pharmaceutical agent, its fluorescent properties could potentially be harnessed in the context of drug development and biological research. Stilbene derivatives have been explored as fluorescent probes for various applications. For instance, compounds with solvatochromic properties can be used to probe the local environment of biological macromolecules, such as proteins and membranes.[9]

Given its chemical structure, which includes potential hydrogen bond donors and acceptors, it is conceivable that FB 134 could interact with biological targets. However, there is currently no published research linking Fluorescent Brightener 134 to specific signaling pathways or its direct use in drug development. Further investigation into its biocompatibility, cellular uptake, and potential for conjugation to biomolecules would be necessary to explore these possibilities.

Conclusion

Fluorescent Brightener 134 is a commercially significant compound with well-defined absorption characteristics in the UV range. However, a comprehensive public dataset of its key photophysical parameters, including emission maximum, quantum yield, and solvatochromic behavior, is currently lacking. This technical guide has provided the known spectral data and detailed standard experimental protocols that can be employed to fully characterize this molecule. A thorough understanding of these properties is essential for optimizing its existing applications and for pioneering its use in new scientific and technological domains, including potential applications in the biomedical field. Further research is encouraged to elucidate the complete photophysical profile of Fluorescent Brightener 134 and to explore its interactions with biological systems.

References

• 1. autechindustry.com [autechindustry.com]
• 2. Fluorescent Brightener 134 (Technical Grade) | C34H28N10Na2O8S2 | CID 197027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Disodium 4,4'-bis((4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate | C34H28N10Na2O8S2 | CID 6444191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Fluorescent Brightener 134, Technical grade | 3426-43-5 | FF40960 [biosynth.com]
• 5. Fluorescent Brightener 134, CasNo.3426-43-5 Afine Chemicals Limited China (Mainland) [afinechemicals.lookchem.com]
• 6. scbt.com [scbt.com]
• 7. Solvatochromic effect in absorption and emission spectra of star-shaped bipolar derivatives of 1,3,5-triazine and carbazole. A time-dependent density functional study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The triazine-based azo-azomethine dyes; synthesis, characterization, spectroscopy, solvatochromism and biological properties of 2,2'-(((6-methoxy-1,3,5-triazine-2,4-diyl)bis(sulfanediyl)bis(2,1-phenylene))bis(azanylylidene)bis(methanylylidene))bis(4-(phenyldiazenyl)phenol) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]

In-Depth Technical Guide to the Excitation and Emission Spectra of Fluorescent Brightener 134

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral properties of Fluorescent Brightener 134 (FBA 134), a prominent member of the stilbene-triazine class of optical brightening agents. This document collates available data on its excitation and emission characteristics, details experimental protocols for their measurement, and visualizes key workflows for clarity and reproducibility.

Core Spectroscopic Properties of Fluorescent Brightener 134 and Related Compounds

Fluorescent Brightener 134, chemically known as Disodium 4,4'-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulfonate, is designed to absorb ultraviolet radiation and emit blue light, thereby enhancing the whiteness of materials. Its photophysical properties are intrinsically linked to its stilbene (B7821643) core, which provides the necessary electronic structure for fluorescence.

The following table summarizes the available quantitative data for Fluorescent Brightener 134 and closely related stilbene-based optical brighteners. It is important to note that specific data for FBA 134 across a range of solvents is not extensively available in public literature. Therefore, data for related compounds is included to provide a representative understanding of the spectral behavior of this class of molecules.

Compound Class	Solvent/Medium	Excitation Max (λex) (nm)	Emission Max (λem) (nm)	Stokes Shift (nm)	Quantum Yield (Φf)
Stilbene-Triazine Derivatives	Aqueous Solution	353 - 361	400 - 650	Not specified	0.24 - 0.36[1]
Commercial FBA 134 Product	Not specified	348 - 350[2]	Not specified	Not specified	Not specified
Stilbene-type FWA	Not specified	~300	~455	~155	Not specified
Tinopal 5BM-GX (related stilbene brightener)	Solid on PES filter	370	434 (major), 414 (minor)	64 (for major peak)	Not specified[3]
General Stilbene-based FWAs	General	340 - 370	420 - 470	Variable	Not specified[4]

Experimental Protocol: Measurement of Excitation and Emission Spectra

The following is a generalized, yet detailed, protocol for determining the excitation and emission spectra of Fluorescent Brightener 134 in a solution phase. This protocol is adapted from established methodologies for the analysis of fluorescent whitening agents.[5]

1. Materials and Instrumentation:

• Fluorescent Brightener 134: Analytical standard.

• Solvents: Spectroscopic grade solvents (e.g., water, ethanol, cyclohexane).

• Spectrofluorometer: A calibrated instrument equipped with a xenon lamp source, excitation and emission monochromators, and a sensitive detector (e.g., a photomultiplier tube).

• Quartz Cuvettes: 1 cm path length, four-sided polished.

• Volumetric flasks and pipettes: For accurate preparation of solutions.

2. Preparation of Solutions:

• Stock Solution: Prepare a stock solution of Fluorescent Brightener 134 (e.g., 1 mg/mL) in a suitable solvent. Due to the ionic nature of FBA 134, purified water is a common solvent.

• Working Solutions: Prepare a series of dilutions from the stock solution to determine the optimal concentration. A good starting point is a concentration that yields an absorbance of less than 0.1 at the excitation wavelength to avoid inner filter effects.

3. Measurement of Excitation Spectrum:

• Set the emission wavelength to the expected maximum (e.g., 450 nm, based on the typical emission range of stilbene brighteners).

• Scan the excitation monochromator across a range of wavelengths (e.g., 250-400 nm).

• Record the fluorescence intensity at each excitation wavelength. The resulting plot of intensity versus excitation wavelength is the excitation spectrum. The peak of this spectrum corresponds to the excitation maximum (λex).

4. Measurement of Emission Spectrum:

• Set the excitation wavelength to the determined excitation maximum (λex).

• Scan the emission monochromator across a range of wavelengths (e.g., 400-600 nm).

• Record the fluorescence intensity at each emission wavelength. The resulting plot of intensity versus emission wavelength is the emission spectrum. The peak of this spectrum corresponds to the emission maximum (λem).

5. Data Analysis:

• Stokes Shift: Calculate the Stokes shift as the difference between the emission maximum and the excitation maximum (Stokes Shift = λem - λex).[6]

• Quantum Yield (Relative Method): The fluorescence quantum yield can be determined relative to a well-characterized standard (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄). This involves comparing the integrated fluorescence intensity and the absorbance of the sample to that of the standard.

Visualizing the Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the logical flow of the experimental procedures.

Caption: Workflow for FBA 134 Spectroscopic Analysis.

Signaling Pathway of Fluorescence

The process of fluorescence in a molecule like Fluorescent Brightener 134 can be conceptually illustrated as a signaling pathway, from the absorption of a photon to the emission of a fluorescent photon.

Caption: Pathway from Absorption to Fluorescence Emission.

References

• 1. Migration study of optical brighteners from polymer packing materials to jam squeeze and fruit drink by spectrofluorimetry and RP-HPLC methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. autechindustry.com [autechindustry.com]
• 3. conservancy.umn.edu [conservancy.umn.edu]
• 4. s4science.at [s4science.at]
• 5. waterboards.ca.gov [waterboards.ca.gov]
• 6. Stokes shift - Wikipedia [en.wikipedia.org]

In-Depth Technical Guide: Solubility of Fluorescent Brightener 134

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.I. Fluorescent Brightener 134 (FBA 134), a compound widely utilized as an optical brightening agent. Understanding its solubility in various solvents is critical for its application in diverse fields, including formulation development, material science, and biological assays.

Core Concepts in Solubility

The solubility of a compound is its ability to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. This property is governed by the principle "like dissolves like," which implies that substances with similar chemical characteristics and intermolecular forces are more likely to be soluble in one another. For Fluorescent Brightener 134, a stilbene (B7821643) derivative, its large aromatic structure and the presence of sulfonic acid groups are key determinants of its solubility profile.

Quantitative Solubility Data

Precise quantitative data on the solubility of Fluorescent Brightener 134 in a wide range of organic solvents is not extensively available in publicly accessible literature. However, based on available information and the chemical nature of the compound, the following table summarizes its known solubility characteristics.

Solvent	Chemical Formula	Type	Solubility	Temperature (°C)
Water	H₂O	Polar Protic	Good; up to 30 g/L	25
Water	H₂O	Polar Protic	10 g/L	75
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Polar Aprotic	Slight	Not Specified
Methanol	CH₃OH	Polar Protic	Slight	Not Specified
Ethanol	C₂H₅OH	Polar Protic	Soluble	Not Specified

Note: "Slight" and "Soluble" are qualitative descriptions found in the literature; specific quantitative values were not provided in the cited sources.

Experimental Protocols for Solubility Determination

A standardized and widely accepted method for determining the water solubility of chemical substances is the OECD Guideline 105: Water Solubility . This guideline outlines two primary methods: the Column Elution Method and the Flask Method.

OECD Guideline 105: Flask Method

The Flask Method is suitable for substances with a solubility greater than 10⁻² g/L, which is appropriate for Fluorescent Brightener 134 in water.

Principle: A supersaturated solution of the substance in water is created and allowed to equilibrate at a constant temperature. After equilibration, the concentration of the dissolved substance in the aqueous phase is determined by a suitable analytical method.

Apparatus:

• Flasks with sufficient volume, equipped with stoppers.

• Constant temperature shaker bath or magnetic stirrer with temperature control.

• Centrifuge with temperature control.

• Analytical instrument suitable for quantifying the solute (e.g., UV-Vis Spectrophotometer, HPLC).

Procedure:

• An excess amount of Fluorescent Brightener 134 is added to a flask containing a known volume of distilled water.

• The flask is tightly stoppered and agitated in a constant temperature bath set to the desired temperature (e.g., 20 ± 0.5 °C).

• Agitation is continued until equilibrium is reached. A preliminary test can determine the necessary time, which is typically 24 to 48 hours.

• After equilibration, the mixture is centrifuged at the same temperature to separate the undissolved solid.

• A sample of the clear supernatant is carefully withdrawn.

• The concentration of Fluorescent Brightener 134 in the sample is determined using a validated analytical method. UV-Visible spectrophotometry is often suitable for fluorescent compounds.

• The experiment is performed in triplicate to ensure the reliability of the results.

For determining solubility in non-aqueous solvents, a similar flask method can be employed, substituting water with the organic solvent of interest.

Logical Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for assessing the solubility of a compound like Fluorescent Brightener 134.

Caption: Workflow for determining the solubility of a chemical compound.

This guide provides a foundational understanding of the solubility of Fluorescent Brightener 134. For specific applications, it is recommended to perform solubility tests under the exact conditions of intended use.

An In-Depth Technical Guide to the Synthesis of Fluorescent Brightener 134 for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a detailed overview of the synthesis of Fluorescent Brightener 134 (C.I. 40622), a prominent member of the stilbene-triazine class of optical brightening agents. This guide is intended for research purposes, offering a comprehensive understanding of the synthetic pathway, experimental considerations, and key data points.

Introduction

Fluorescent Brightener 134, chemically known as disodium (B8443419) 4,4'-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulphonate, is a widely utilized optical brightening agent in various industries. Its ability to absorb ultraviolet light and re-emit it in the blue portion of the visible spectrum makes it effective in enhancing the whiteness of materials. In the realm of scientific research, its fluorescent properties are leveraged in applications such as biological staining and as a fluorescent probe. The synthesis of this complex molecule is a multi-step process involving the sequential reaction of key intermediates.

Synthetic Pathway Overview

The core structure of Fluorescent Brightener 134 is a symmetrical molecule built upon a 4,4'-diaminostilbene-2,2'-disulfonic acid backbone. The synthesis involves the sequential nucleophilic substitution on two cyanuric chloride molecules, followed by further substitutions with aniline (B41778) and a methoxy (B1213986) group.

The overall synthesis can be broken down into the following key stages:

• First Condensation: Reaction of 4,4'-diaminostilbene-2,2'-disulfonic acid with cyanuric chloride to form an intermediate.

• Second Condensation: Reaction of the intermediate with aniline.

• Third Condensation: Introduction of the methoxy group via reaction with methanol (B129727) or sodium methoxide.

Quantitative Data

The following table summarizes key quantitative data for the starting materials and the final product. Please note that yields are representative and can vary based on reaction conditions and purification methods.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance	Purity/Yield (Representative)
4,4'-Diaminostilbene-2,2'-disulfonic acid	C₁₄H₁₄N₂O₆S₂	370.41	Yellowish powder	>95% (starting material)
Cyanuric chloride	C₃Cl₃N₃	184.41	White crystalline powder	>98% (starting material)
Aniline	C₆H₇N	93.13	Colorless to pale yellow liquid	>99% (starting material)
Methanol	CH₄O	32.04	Colorless liquid	>99.8% (starting material)
Fluorescent Brightener 134	C₃₄H₂₈N₁₀Na₂O₈S₂	814.76	Slightly yellowish powder	Technical grade (>80%)

Experimental Protocols

The following is a representative experimental protocol for the synthesis of Fluorescent Brightener 134. This protocol is based on established methods for the synthesis of similar stilbene-triazine derivatives and may require optimization for specific laboratory conditions.

Materials and Reagents

• 4,4'-Diaminostilbene-2,2'-disulfonic acid

• Cyanuric chloride

• Aniline

• Methanol

• Sodium hydroxide (B78521)

• Sodium carbonate

• Hydrochloric acid

• Acetone

• Water (deionized)

Step 1: First Condensation with Cyanuric Chloride

• In a reaction vessel equipped with a stirrer, thermometer, and dropping funnel, prepare a suspension of cyanuric chloride in an ice-water bath.

• In a separate vessel, dissolve 4,4'-diaminostilbene-2,2'-disulfonic acid in water with the addition of sodium carbonate to form a solution of its disodium salt.

• Slowly add the solution of the diaminostilbene salt to the cyanuric chloride suspension while maintaining the temperature between 0-5 °C and a neutral pH by the controlled addition of a dilute sodium hydroxide solution.

• After the addition is complete, continue stirring at 0-5 °C for 2-3 hours. The completion of the reaction can be monitored by thin-layer chromatography (TLC).

• The resulting intermediate, the dichloro-s-triazinyl derivative, is typically used in the next step without isolation.

Step 2: Second Condensation with Aniline

• To the reaction mixture from Step 1, add aniline.

• Slowly raise the temperature of the reaction mixture to 30-40 °C and maintain it for 3-4 hours. The pH should be maintained in the neutral to slightly acidic range.

• Monitor the reaction progress by TLC.

• Upon completion, the second intermediate is formed.

Step 3: Third Condensation with Methanol

• To the reaction mixture from Step 2, add methanol (or a solution of sodium methoxide).

• Raise the temperature to 80-90 °C and reflux for 4-6 hours. The pH should be maintained in the alkaline range by the addition of sodium hydroxide.

• Monitor the reaction for the disappearance of the intermediate.

• Once the reaction is complete, cool the mixture to room temperature.

• The product, Fluorescent Brightener 134, can be precipitated by the addition of salt (salting out) or by acidification with hydrochloric acid.

• Filter the precipitate, wash with a small amount of cold water and then with acetone.

• Dry the product under vacuum to obtain Fluorescent Brightener 134 as a slightly yellowish powder.

Visualizations

Synthesis Workflow

The following diagram illustrates the multi-step synthesis of Fluorescent Brightener 134.

Caption: Synthesis workflow for Fluorescent Brightener 134.

Disclaimer: This document is intended for informational and research purposes only. The experimental protocols provided are representative and should be adapted and optimized for specific laboratory conditions by qualified personnel. All chemical syntheses should be carried out with appropriate safety precautions and in accordance with institutional and governmental regulations.

An In-depth Technical Guide to the Purity and Quality Control of Fluorescent Brightener 134 for Laboratory Use

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the purity and quality control measures for Fluorescent Brightener 134 (CAS No. 3426-43-5), a stilbene-based optical brightening agent, intended for laboratory applications. Ensuring the high purity and quality of this compound is critical for its use as a standard in quantitative analysis, quality control, and various biochemical research applications.

Physicochemical Properties and Specifications

Fluorescent Brightener 134, chemically known as Disodium 4,4′-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2′-disulphonate, is a complex organic molecule widely used for its fluorescent properties. For laboratory use, it is essential to adhere to strict quality specifications.

Property	Specification
Chemical Name	Disodium 4,4′-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2′-disulphonate[1][2]
CAS Number	3426-43-5[1]
Molecular Formula	C₃₄H₂₈N₁₀Na₂O₈S₂[3]
Molecular Weight	814.76 g/mol [3]
Appearance	Slight yellowish or white to off-white powder[1][4]
Purity	≥ 99%[4]
Moisture Content	≤ 5%[1]
Maximum Absorption (λmax)	348-350 nm[1]
Fluorescence Emission	Approximately 420-470 nm (blue region)[5]
Solubility	Soluble in water.

Potential Impurities and Degradation Products

The purity of Fluorescent Brightener 134 can be compromised by impurities from the synthesis process and by degradation products.

Synthesis-Related Impurities: The synthesis of Fluorescent Brightener 134 is a multi-step process involving the reaction of 4,4′-diaminostilbene-2,2′-disulfonic acid with cyanuric chloride and subsequent substitutions.[6] Potential impurities can include:

• Starting materials: Unreacted 4,4′-diaminostilbene-2,2′-disulfonic acid and cyanuric chloride.

• Intermediates: Incompletely reacted intermediates from the stepwise substitution on the triazine rings.

• By-products: Compounds formed from side reactions during synthesis.

Degradation Products: Stilbene-based brighteners like Fluorescent Brightener 134 are susceptible to degradation, particularly when exposed to UV light and oxidizing agents.

• cis-Isomers: The fluorescent trans-isomer can undergo photoisomerization to the non-fluorescent cis-isomer upon exposure to UV light.[5]

• Oxidative Cleavage Products: Exposure to oxidizing agents, such as hypochlorite, can lead to the cleavage of the central stilbene (B7821643) double bond, forming aldehydes and subsequently carboxylic acids.[7]

Quality Control Experimental Protocols

A multi-faceted approach is necessary for the comprehensive quality control of Fluorescent Brightener 134.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a primary technique for determining the purity of Fluorescent Brightener 134 and quantifying impurities.[8][9] A reversed-phase HPLC method with UV or fluorescence detection is typically employed.

Experimental Protocol:

• Instrumentation: A standard HPLC system equipped with a UV-Visible Diode Array Detector (DAD) or a Fluorescence Detector (FLD).

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is commonly used.

• Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent like acetonitrile (B52724) or methanol.

• Preparation of Standard Solution:

  • Accurately weigh approximately 10 mg of Fluorescent Brightener 134 reference standard.

  • Dissolve in a suitable solvent (e.g., water/acetonitrile mixture) in a 100 mL volumetric flask and sonicate to ensure complete dissolution.

  • This stock solution can be further diluted to create a series of calibration standards.

• Preparation of Sample Solution:

  • Prepare the sample solution in the same manner as the standard solution.

• Chromatographic Conditions (Example):

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection: Monitor at the λmax of Fluorescent Brightener 134 (around 350 nm).

  • Fluorescence Detection: Excitation at ~350 nm and emission at ~440 nm.

• Analysis:

  • Inject the standard solutions to establish a calibration curve.

  • Inject the sample solution.

  • The purity is determined by calculating the area percentage of the main peak relative to the total peak area. Impurities are identified by their retention times relative to the main peak.

UV-Visible Spectroscopy for Identity and Concentration

UV-Vis spectroscopy is a straightforward method for confirming the identity of Fluorescent Brightener 134 by its characteristic absorption spectrum and for quantitative analysis.[8]

Experimental Protocol:

• Instrumentation: A calibrated UV-Visible spectrophotometer.

• Solvent: A suitable solvent in which the compound is stable and soluble (e.g., distilled water or a water/methanol mixture).

• Procedure:

  • Prepare a dilute solution of Fluorescent Brightener 134 of a known concentration in the chosen solvent.

  • Scan the solution over a wavelength range of 200-600 nm to obtain the absorption spectrum.

  • Verify that the maximum absorption wavelength (λmax) is within the specified range (348-350 nm).[1]

  • The concentration of an unknown sample can be determined by measuring its absorbance at λmax and using the Beer-Lambert law (A = εbc), provided the molar absorptivity (ε) is known.

Fluorescence Spectroscopy for Functional Confirmation

Fluorescence spectroscopy confirms the functional characteristic of the brightener – its ability to fluoresce.

Experimental Protocol:

• Instrumentation: A spectrofluorometer.

• Procedure:

  • Prepare a dilute solution of Fluorescent Brightener 134.

  • Obtain the excitation and emission spectra.

  • Set the emission wavelength to approximately 440 nm and scan the excitation wavelengths to find the excitation maximum (which should correspond to the UV absorbance maximum, ~350 nm).

  • Set the excitation wavelength to the determined maximum and scan the emission wavelengths to record the fluorescence spectrum. The peak emission should be in the blue region of the visible spectrum (420-470 nm).[5][10]

Experimental Workflows and Logical Relationships

The following diagrams illustrate the logical workflows for the quality control assessment of Fluorescent Brightener 134.

References

• 1. autechindustry.com [autechindustry.com]
• 2. Disodium 4,4'-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulphonate|3426-43-5 - MOLBASE Encyclopedia [m.molbase.com]
• 3. Fluorescent Brightener 134, Technical grade | 3426-43-5 | FF40960 [biosynth.com]
• 4. Fluorescent Brightener 134, CasNo.3426-43-5 Afine Chemicals Limited China (Mainland) [afinechemicals.lookchem.com]
• 5. Optical brightener - Wikipedia [en.wikipedia.org]
• 6. Symmetrically Substituted 4,4´-Bis-(1,3,5-Triazinylamino)Stilbene-2,2- Disulfonate Derivatives as Fluorescent Brighteners [benthamopenarchives.com]
• 7. researchgate.net [researchgate.net]
• 8. Discover the best ways to test optical brighteners - tonexchem [tonexchem.com]
• 9. newclothmarketonline.com [newclothmarketonline.com]
• 10. s4science.at [s4science.at]

An In-Depth Technical Guide to the Health and Safety of Fluorescent Brightener 134

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety considerations for Fluorescent Brightener 134 (FB 134), also known as C.I. Fluorescent Brightener 134. Due to a lack of extensive publicly available toxicological data for this specific compound, this guide incorporates a weight-of-evidence approach, including data from structurally similar stilbene-based fluorescent whitening agents (FWAs) to provide a thorough assessment.

Chemical and Physical Properties

Fluorescent Brightener 134 is a complex stilbene (B7821643) derivative used primarily in the textile and paper industries to enhance whiteness.[1][2][3] Its fundamental properties are summarized below.

Property	Value	Reference(s)
Chemical Name	Disodium 4,4′-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2′-disulphonate	[2]
CAS Number	3426-43-5	[2]
Molecular Formula	C₃₄H₂₈N₁₀Na₂O₈S₂	[1][2]
Molecular Weight	814.76 g/mol	[1][2]
Appearance	Slight yellowish powder	[2]
Melting Point	>360°C	[1]
Solubility	Information not readily available, though it is used in aqueous applications.	[1]

Toxicological Profile

Direct and comprehensive toxicological data for Fluorescent Brightener 134 is limited in publicly accessible literature. Safety Data Sheets often report acute toxicity, carcinogenicity, and other long-term effects as "not available".[1] However, a Canadian government screening assessment identified it as being of low concern to both human health and the environment based on a rapid screening approach.[4] To build a more complete toxicological profile, data from structurally related and well-studied stilbene-based fluorescent brighteners are presented below.

Acute Toxicity

No specific LD50 values for Fluorescent Brightener 134 were found. However, data on analogous compounds suggest a low order of acute toxicity.

Endpoint	Species	Route	Value	Analogous Compound	Reference(s)
LD50	Rat	Oral	> 5000 mg/kg bw	FWA-1	[5]
LD50	Rat	Dermal	> 2000 mg/kg bw	FWA-1	[5]
LD50	Rat	Oral	> 15,000 mg/kg bw	C.I. Fluorescent Brightener 28/113	[6]

Irritation and Sensitization

Fluorescent Brightener 134 is classified as a skin, eye, and respiratory irritant.[1]

Endpoint	Species	Result	Analogous Compound	Reference(s)
Skin Irritation	Rabbit	Slight irritant	FWA-1	[5]
Eye Irritation	Rabbit	Slight irritant	FWA-1	[5]
Skin Sensitization	Guinea Pig	Not a sensitizer	C.I. Fluorescent Brightener 28/113	[6]

Repeated Dose Toxicity

No specific repeated dose toxicity data for FB 134 was found. The following data is for a structural analogue.

Study Duration	Species	NOAEL	Analogous Compound	Reference(s)
2-year	Rat	524 mg/kg bw/day (males), 791 mg/kg bw/day (females)	FWA-1	[5]

Genotoxicity

Assay	Result	Analogous Compound	Reference(s)
Ames Test	Negative	FWA-1	[5]
Chromosome Aberration (in vitro)	Negative	FWA-1	[5]
Mouse Micronucleus (in vivo)	Negative	FWA-1	[5]

Carcinogenicity

Fluorescent Brightener 134 is not classified as a carcinogen by IARC, NTP, or OSHA.[1] Studies on the parent substance of many stilbene brighteners, 4,4'-diamino-2,2'-stilbene disulfonic acid, showed no evidence of carcinogenic effect in rats and mice.[7]

Reproductive and Developmental Toxicity

No data on the reproductive and developmental toxicity of FB 134 were identified. Studies on a structurally similar compound, C.I. Fluorescent Brightener 220, indicate a low potential for such effects.

Endpoint	Species	NOAEL	Analogous Compound	Reference(s)
Maternal and Developmental Toxicity	Rabbit	100 mg/kg bw/day	C.I. Fluorescent Brightener 220	[5][8]
Maternal and Developmental Toxicity	Rat	1000 mg/kg bw/day	C.I. Fluorescent Brightener 220	[5][8]

Experimental Protocols

Detailed methodologies for key toxicological assessments are outlined below, based on OECD guidelines.

Acute Oral Toxicity (OECD 423 - Acute Toxic Class Method)

This method is used to estimate the acute oral toxicity (LD50) of a substance.

Acute Oral Toxicity Testing Workflow (OECD 423)

Skin Irritation (OECD 404)

This test assesses the potential of a substance to cause skin irritation.

Skin Irritation Test Workflow (OECD 404)

Eye Irritation (OECD 405)

This test evaluates the potential of a substance to cause eye irritation or damage.

Eye Irritation Test Workflow (OECD 405)

Bacterial Reverse Mutation Test (Ames Test; OECD 471)

This in vitro test assesses the mutagenic potential of a substance.

Ames Test Workflow (OECD 471)

Signaling Pathways and Mechanism of Action

Specific cellular signaling pathways affected by Fluorescent Brightener 134 have not been identified in the reviewed literature. The primary mechanism of action of fluorescent brighteners is physical rather than biological. They absorb ultraviolet light and re-emit it as blue light, which masks yellow tones and makes materials appear whiter.

Mechanism of Action of Fluorescent Brighteners

While this mechanism is not directly toxicological, the absorption of UV radiation could potentially lead to the formation of reactive species or photodegradation products, although this has not been extensively studied for FB 134.

Conclusion and Recommendations

Based on the available data, Fluorescent Brightener 134 is classified as a skin, eye, and respiratory irritant.[1] Therefore, appropriate personal protective equipment, including gloves, safety glasses, and respiratory protection, should be used when handling the powdered form to avoid exposure.[1]

The toxicological data on structurally similar stilbene-based fluorescent brighteners suggest that FB 134 is likely to have a low order of acute toxicity and is unlikely to be a skin sensitizer, genotoxic, or carcinogenic.[5][6][7] However, the absence of specific data for Fluorescent Brightener 134 necessitates a cautious approach. For applications where direct human contact or environmental release is a concern, further toxicological testing following established OECD guidelines would be necessary to fill the existing data gaps and perform a comprehensive risk assessment. Researchers and drug development professionals should be mindful of its irritant properties and handle it accordingly in a laboratory setting.

References

• 1. nib.si [nib.si]
• 2. catalog.labcorp.com [catalog.labcorp.com]
• 3. testinglab.com [testinglab.com]
• 4. canada.ca [canada.ca]
• 5. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 6. oecd.org [oecd.org]
• 7. bfr.bund.de [bfr.bund.de]
• 8. oecd.org [oecd.org]

An In-depth Technical Guide to the Chemical Stability and Storage of Fluorescent Brightener 134

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical stability and recommended storage conditions for Fluorescent Brightener 134 (CAS No. 3426-43-5), a prominent member of the stilbene-derived optical brightening agents. Understanding the stability profile of this compound is critical for ensuring its efficacy, shelf-life, and the integrity of research and development applications.

Chemical and Physical Properties

Fluorescent Brightener 134, chemically known as Disodium 4,4'-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2'-disulphonate, is a complex organic molecule widely used for its ability to absorb ultraviolet light and re-emit it in the blue region of the visible spectrum. This property imparts a brighter, "whiter-than-white" appearance to various materials.

Table 1: Physicochemical Properties of Fluorescent Brightener 134

Property	Value
CAS Number	3426-43-5[1]
Molecular Formula	C₃₄H₂₈N₁₀Na₂O₈S₂[1]
Molecular Weight	814.76 g/mol
Appearance	Slight yellowish or white to off-white powder
Melting Point	>360 °C[1]
Solubility	Information not widely available, though designed for aqueous applications.

Chemical Stability Profile

Fluorescent Brightener 134 is generally considered stable under recommended storage and handling conditions. However, its stability can be compromised by exposure to light, elevated temperatures, strong oxidizing agents, and certain pH conditions.

Thermal Stability

The high melting point of Fluorescent Brightener 134 suggests good thermal stability in its solid form. However, prolonged exposure to high temperatures can lead to decomposition. Thermal decomposition may generate hazardous products, including carbon oxides, nitrogen oxides, sodium oxides, and sulfur oxides.[1]

Photostability

As a stilbene (B7821643) derivative, Fluorescent Brightener 134 is susceptible to photodegradation. Exposure to ultraviolet (UV) radiation, particularly from sunlight, can induce photoisomerization of the stilbene double bond from the fluorescent trans-isomer to the non-fluorescent cis-isomer, leading to a loss of brightening efficiency. Further photodegradation can result in the cleavage of the stilbene double bond, forming aldehyde derivatives. The rate of photodegradation is influenced by factors such as the intensity of the light source and the presence of oxygen.

Hydrolytic Stability

While specific data on the hydrolytic stability of Fluorescent Brightener 134 is limited in publicly available literature, stilbene-based brighteners are generally designed for use in aqueous environments and exhibit a degree of stability. However, extreme pH conditions (strong acids or bases) may promote hydrolysis of the triazine rings or other susceptible bonds within the molecule.

Oxidative Stability

Fluorescent Brightener 134 is incompatible with strong oxidizing agents.[1] Contact with substances like hypochlorite (B82951) can lead to oxidative degradation of the molecule, diminishing its fluorescent properties. This degradation can be catalyzed by the presence of transition metal ions.

Table 2: Summary of Stability and Incompatibility Data

Condition	Stability/Incompatibility	Potential Degradation Products
Elevated Temperature	Stable under recommended conditions; decomposition at high temperatures.	Carbon oxides, Nitrogen oxides, Sodium oxides, Sulfur oxides[1]
Light/UV Radiation	Susceptible to photodegradation.	Cis-isomers, Aldehyde derivatives
pH Extremes	Potential for hydrolysis under strongly acidic or basic conditions.	Not specified in available literature.
Oxidizing Agents	Incompatible with strong oxidizing agents (e.g., hypochlorite).	Not specified in available literature.
Incompatible Materials	Strong oxidizing agents.[1]	N/A

Recommended Storage and Handling

To maintain the chemical integrity and performance of Fluorescent Brightener 134, the following storage and handling guidelines are recommended:

• Temperature: Store in a cool, dry place.[1] Specific temperature ranges of 10°C - 25°C and 2°C - 8°C have been suggested by suppliers. One source recommends storing below 30°C.

• Light: Protect from direct sunlight and other sources of UV radiation.[2]

• Atmosphere: Store in a well-ventilated area in a tightly closed container to protect from moisture.[1]

• Handling: Avoid generating dust. Use appropriate personal protective equipment (PPE), including gloves and safety glasses, to prevent skin and eye contact.[1] Wash hands thoroughly after handling.

A general shelf life of 24 months is suggested for fluorescent brighteners when stored properly, with opened containers recommended to be used within 6 months. For a related compound, a shelf life of 2-3 years is noted under ideal conditions, which can be significantly reduced by exposure to high temperature, direct sunlight, or humidity.

Experimental Protocols for Stability Assessment

The following are generalized experimental protocols for assessing the stability of Fluorescent Brightener 134, based on industry standards and methods for similar compounds.

Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation products and establishing the intrinsic stability of the molecule.

Diagram 1: Forced Degradation Experimental Workflow

Caption: Workflow for conducting forced degradation studies on Fluorescent Brightener 134.

Methodology:

• Sample Preparation: Prepare solutions of Fluorescent Brightener 134 in a suitable solvent (e.g., water or a water/acetonitrile (B52724) mixture).

• Stress Conditions:

  • Acidic Hydrolysis: Treat the sample solution with an acid (e.g., 0.1 M HCl) and heat (e.g., 60°C) for a defined period.

  • Basic Hydrolysis: Treat the sample solution with a base (e.g., 0.1 M NaOH) and heat (e.g., 60°C) for a defined period.

  • Oxidative Degradation: Treat the sample solution with an oxidizing agent (e.g., 3% H₂O₂) at room temperature.

  • Thermal Degradation: Expose both the solid powder and a solution of the compound to elevated temperatures (e.g., 60-80°C).

  • Photodegradation: Expose the sample solution to a controlled light source that provides both UV and visible light, following ICH Q1B guidelines. A dark control should be run in parallel.

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Analyze the stressed samples using a validated stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection.

• Data Evaluation: Calculate the percentage of degradation and identify any major degradation products by comparing the chromatograms of the stressed samples to that of an unstressed control.

Stability-Indicating HPLC Method

A stability-indicating method is crucial for separating the intact compound from its degradation products.

Diagram 2: Signaling Pathway for Stability-Indicating Method Development

Caption: Logical workflow for developing a stability-indicating HPLC method.

Example HPLC Parameters (to be optimized):

• Column: C18, 250 mm x 4.6 mm, 5 µm

• Mobile Phase: Gradient elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: 1.0 mL/min

• Detection:

  • UV/Vis Diode Array Detector (DAD) to monitor at the absorbance maximum of Fluorescent Brightener 134.

  • Fluorescence Detector (FLD) with excitation and emission wavelengths optimized for the compound.

• Column Temperature: 30°C

• Injection Volume: 10 µL

Degradation Pathways

Based on the literature for stilbene-type optical brighteners, the primary degradation pathways involve photoisomerization and photo-oxidation.

Diagram 3: Potential Degradation Pathway of Fluorescent Brightener 134

Caption: A simplified potential degradation pathway for Fluorescent Brightener 134.

Conclusion

Fluorescent Brightener 134 is a chemically stable compound under the recommended storage conditions. However, its susceptibility to photodegradation and incompatibility with strong oxidizing agents are critical factors to consider in its handling, formulation, and application. For research and drug development purposes, it is imperative to store this compound in a cool, dry, and dark environment and to perform appropriate stability testing to ensure its integrity and performance over time. The experimental protocols and information provided in this guide serve as a foundation for establishing robust stability programs for Fluorescent Brightener 134.

References

• 1. echemi.com [echemi.com]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to Fluorescent Brightener 134 for Scientific Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fluorescent Brightener 134, a compound with diverse applications in scientific research. This document collates its various synonyms, key chemical and physical properties, and available data from scientific literature to support its use in experimental settings.

Nomenclature and Synonyms

Fluorescent Brightener 134 is known by a variety of names in scientific and commercial literature. A comprehensive list of its synonyms is crucial for accurate literature searches and material sourcing.

Identifier Type	Identifier	Citation
Common Name	Fluorescent Brightener 134	[1][2][3][4][5][6][7][8][9][10][11]
IUPAC Name	Disodium;5-[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]-2-[(E)-2-[4-[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]-2-sulfonatophenyl]ethenyl]benzenesulfonate	[1][3]
sodium (E)-6,6'-(ethene-1,2-diyl)bis(3-((4-methoxy-6-(phenylamino)-1,3,5-triazin-2-yl)amino)benzenesulfonate)	[10]
Chemical Name	Disodium 4,4′-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2′-disulphonate	[2][12][8]
CAS Number	3426-43-5	[2][3][4][5][6][12][8][9][10][11]
C.I. Name	C.I. Fluorescent Brightener 134	[2][8]
C.I. Fluorescent Brightener 213	[2][3][5][13]
C.I. Fluorescent Brightener 90	[12][9]
Trade Names	Optical Brightener CF	[2]
Belofor KB	[1][5][11]
Intrawhite CF	[1][5][11]
Leucophor PC	[2][5][9][11]
Kayaphor AS	[2]
Uvitex CF	[2]
Heliofor CSP	[9]
Heliofor RCP	[9]
Other Synonyms	44BIS2ANILINO4METHOXY135TRIAZIN6YLAMINO22	[2]
Fluorescent brightening agent 134	[2][8]
OBA	[6]

Physicochemical Properties

A summary of the key physicochemical properties of Fluorescent Brightener 134 is presented below. This data is essential for understanding its behavior in various experimental conditions.

Property	Value	Citation
Molecular Formula	C₃₄H₂₈N₁₀Na₂O₈S₂	[1][3][4][5][11]
Molecular Weight	814.76 g/mol	[1][4][5][7][11]
Appearance	Slight yellowish powder	[2]
Maximum Absorption Wavelength (λmax)	348-350 nm	[3]
Melting Point	>360°C	[9]

Experimental Data and Applications

While primarily used in the textile and detergent industries, Fluorescent Brightener 134 and similar compounds have potential applications in biological research as fluorescent stains.[1][2]

Textile Dyeing: Kinetic and Thermodynamic Data

A study on the dyeing of cotton with a related compound, C.I. Fluorescent Brightener 113, provides insights into its adsorption behavior. The process was found to follow a pseudo-second-order kinetic model, and the thermodynamic parameters indicated a spontaneous and exothermic reaction.[14]

Parameter	Value	Condition	Citation
Optimal Dyeing Temperature	323 K (50°C)	-	[14]
Equilibrium Time	120 min	-	[14]
Adsorption Isotherm	Freundlich	Multilayer adsorption	[14]
Dyeing Kinetic Model	Pseudo-second-order (R² = 0.9874)	-	[14]
Enthalpy (ΔH⁰)	-26.58 kJ/mol	Exothermic reaction	[14]
Entropy (ΔS⁰)	34.19 J/mol	-	[14]
Gibbs Free Energy (ΔG⁰)	Negative	Spontaneous process	[14]

Biological Staining and Microscopy

General Protocol Development Guidelines:

Researchers interested in using Fluorescent Brightener 134 as a biological stain should consider the following developmental steps:

• Stock Solution Preparation: Prepare a stock solution in an appropriate solvent (e.g., distilled water or DMSO).

• Concentration Optimization: Test a range of working concentrations to find the optimal balance between signal intensity and background fluorescence.

• Staining Time and Temperature: Evaluate different incubation times and temperatures to determine the conditions for optimal staining.

• Fixation and Permeabilization: Assess the compatibility of the dye with common fixation and permeabilization protocols.

• Photostability Assessment: Determine the photostability of the dye under the intended imaging conditions.

Mechanism of Action: Fluorescence Whitening

The primary mechanism of action for fluorescent brighteners is the absorption of ultraviolet light and subsequent emission of visible blue light, which imparts a "whitening" or "brightening" effect. This principle can be harnessed in various scientific applications where UV excitation is employed.

Caption: General mechanism of fluorescent whitening agents.

Conclusion

Fluorescent Brightener 134 is a versatile compound with a well-defined chemical identity and a range of synonyms. While its application has been predominantly in industrial processes, its fluorescent properties suggest potential for use in scientific research, particularly as a UV-excitable probe. The provided data on its physicochemical properties and the general guidelines for developing experimental protocols aim to facilitate its adoption in new research areas. Further investigation into its photophysical properties in various biological contexts is warranted to fully explore its utility.

References

• 1. Applications of fluorescent brighteners in biological techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dbkgroup.org [dbkgroup.org]
• 3. autechindustry.com [autechindustry.com]
• 4. Fluorescent Brightener 134 (Standard)_TargetMol [targetmol.com]
• 5. Fluorescent Brightener 134 (Technical Grade) | C34H28N10Na2O8S2 | CID 197027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Fluorescent Brightener 134, Technical grade | 3426-43-5 | FF40960 [biosynth.com]
• 8. Optical brightener - Wikipedia [en.wikipedia.org]
• 9. aksci.com [aksci.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. scbt.com [scbt.com]
• 12. mdpi.com [mdpi.com]
• 13. ccount-chem.com [ccount-chem.com]
• 14. A Kinetic and Thermodynamic Study of CI Fluorescent Brightener 113 on Cotton [pccc.icrc.ac.ir]

Protocols & Analytical Methods

Visualizing Fungal Cell Walls with Fluorescent Brightener 134: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescent Brightener 134 (FB 134) is a fluorescent dye, also known as an optical brightening agent, that exhibits a strong affinity for polysaccharides. This property makes it a valuable tool for the visualization of fungal cell walls, which are rich in chitin (B13524) and cellulose. Similar to other fluorescent brighteners like Calcofluor White, FB 134 can be used to stain fungal elements in a variety of samples, facilitating their detection and morphological analysis through fluorescence microscopy. Its application is particularly relevant in mycology research, clinical diagnostics, and high-throughput screening for novel antifungal compounds.

Principle of Method

Fluorescent Brightener 134, a stilbene (B7821643) derivative, functions by non-covalently binding to β-1,3 and β-1,4 polysaccharides, which are primary components of fungal cell walls. Upon binding, the dye undergoes a conformational change that results in a significant increase in its fluorescence quantum yield. When excited by ultraviolet (UV) or near-UV light, FB 134 emits a bright blue fluorescence, allowing for clear visualization of fungal hyphae, spores, and yeast forms against a dark background. The unbound dye in the surrounding medium exhibits weak fluorescence that rapidly photobleaches, further enhancing the signal-to-noise ratio.

Data Presentation

Photophysical and Staining Properties

A direct quantitative comparison of Fluorescent Brightener 134 and the commonly used Calcofluor White is limited by the available data for FB 134. However, the following table summarizes the known properties and provides a basis for experimental design.

Property	Fluorescent Brightener 134	Calcofluor White
Chemical Formula	C₃₄H₂₈N₁₀Na₂O₈S₂[1][2]	C₄₀H₄₂N₁₂Na₂O₁₀S₂
Molecular Weight	814.76 g/mol [1][3]	960.95 g/mol
Max. Absorption (λex)	348-350 nm[4]	~347 nm
Emission Wavelength (λem)	Data not available	~435 nm
Quantum Yield	Data not available	Data not available
Photostability	Stable under recommended storage[5]	Generally stable when bound to chitin
Reported Sensitivity	Data not available	80-85% for fungal detection[6][7]
Reported Specificity	Data not available	50-84% for fungal detection[6][7]

Antifungal Activity

Some fluorescent brighteners have been shown to possess intrinsic antifungal properties. The following data is available for the fungicidal activity of a compound identified as Fluorescent Brightener 134.

Organism	MIC₈₀ (µg/mL)	MFC₉₉ (µg/mL)
Trichophyton rubrum	11.46	22.92
Candida albicans	45.85	45.85

Note: This data is from a single study and may vary depending on the fungal strain and experimental conditions.

Experimental Protocols

The following are generalized protocols based on the use of similar fluorescent brighteners. Users should optimize these protocols for their specific fungal species and experimental setup.

Protocol 1: General Staining of Fungal Cultures

This protocol is suitable for staining fungal mycelia or yeast cells grown in liquid or on solid media.

Materials:

• Fluorescent Brightener 134 stock solution (e.g., 1 mg/mL in sterile distilled water or DMSO)

• Phosphate-buffered saline (PBS) or appropriate buffer

• Potassium hydroxide (B78521) (KOH) 10% (optional, for clearing clinical specimens)

• Microscope slides and coverslips

• Fluorescence microscope with a UV or near-UV excitation source (e.g., DAPI filter set)

Procedure:

• Sample Preparation:

  • Liquid Culture: Pellet a small volume of the fungal culture by centrifugation and wash once with PBS.

  • Solid Media: Gently scrape a small amount of fungal growth from the agar (B569324) surface and suspend it in a drop of PBS on a microscope slide.

• Staining:

  • Add the FB 134 working solution to the fungal suspension. A final concentration in the range of 1-10 µg/mL is a good starting point.

  • Incubate for 1-5 minutes at room temperature. Incubation times may need to be optimized.

• Washing (Optional):

  • For cleaner backgrounds, cells can be pelleted and washed with PBS to remove excess unbound dye.

• Microscopy:

  • Place a drop of the stained fungal suspension on a microscope slide and cover with a coverslip.

  • Observe under a fluorescence microscope using an excitation wavelength around 350 nm and an emission wavelength in the blue region (e.g., >420 nm).

Protocol 2: Staining Fungi in Clinical Specimens

This protocol is adapted for the detection of fungal elements in clinical samples like skin scrapings or sputum.

Materials:

• Fluorescent Brightener 134 working solution (e.g., 10 µg/mL in 10% KOH)

• Clinical specimen

• Microscope slides and coverslips

• Fluorescence microscope

Procedure:

• Specimen Preparation:

  • Place a small amount of the clinical specimen (e.g., skin scraping) on a microscope slide.

• Clearing and Staining:

  • Add one to two drops of the FB 134/KOH solution to the specimen. The KOH helps to dissolve host cells and debris, making the fungal elements more visible.

  • Incubate for 5-15 minutes at room temperature. Gentle warming can accelerate the clearing process.

• Microscopy:

  • Place a coverslip over the specimen and gently press to create a thin mount.

  • Observe under the fluorescence microscope as described in Protocol 1. Fungal elements will appear as bright blue fluorescent structures.

Protocol 3: High-Throughput Screening (HTS) for Antifungal Compounds

This conceptual protocol outlines how FB 134 could be adapted for a fluorescence-based HTS assay to quantify fungal growth inhibition.

Materials:

• 96-well or 384-well microtiter plates

• Fungal inoculum

• Liquid growth medium

• Test compounds (antifungal drug library)

• Fluorescent Brightener 134 solution

• Microplate reader with fluorescence detection capabilities

Procedure:

• Assay Setup:

  • Dispense fungal inoculum in liquid growth medium into the wells of the microtiter plate.

  • Add test compounds at various concentrations. Include appropriate positive (known antifungal) and negative (no drug) controls.

• Incubation:

  • Incubate the plates at the optimal growth temperature for the fungus for a defined period (e.g., 24-48 hours).

• Staining:

  • Add a concentrated solution of FB 134 to each well to reach a final concentration that provides optimal staining of the fungal biomass.

  • Incubate for a short period to allow for dye binding.

• Fluorescence Reading:

  • Measure the fluorescence intensity in each well using a plate reader with the appropriate excitation and emission filters.

• Data Analysis:

  • Calculate the percentage of growth inhibition for each compound by comparing the fluorescence intensity of the test wells to the control wells.

Mandatory Visualizations

Caption: General experimental workflow for staining fungal cell walls with Fluorescent Brightener 134.

Caption: Logical comparison of Fluorescent Brightener 134 and Calcofluor White for fungal staining.

Signaling Pathways and Drug Development

Fluorescent brighteners like FB 134 are primarily used as structural stains to visualize and quantify fungal cells. They are not probes for specific signaling pathways. However, in the context of drug development, they are valuable for:

• High-Throughput Screening: As outlined in Protocol 3, FB 134 can be used to assess the efficacy of antifungal compounds by quantifying the reduction in fungal biomass.

• Morphological Analysis: Observing changes in fungal morphology (e.g., cell wall defects, abnormal hyphal branching) in response to drug treatment can provide insights into the mechanism of action of novel antifungal agents.

The intrinsic fungicidal activity of some fluorescent brighteners, including FB 134, suggests that they may directly interfere with cell wall synthesis and integrity. This mechanism is distinct from that of many clinically used antifungals, making these compounds interesting subjects for further investigation in their own right.

Conclusion

Fluorescent Brightener 134 is a promising tool for the visualization of fungal cell walls. While detailed, specific protocols and comprehensive photophysical data are not as readily available as for more established dyes like Calcofluor White, the general principles and methods outlined in these application notes provide a solid foundation for its use in research and drug development. Optimization of staining conditions is crucial to achieve the best results for specific applications.

References

• 1. Fluorescent Brightener 134, Technical grade | 3426-43-5 | FF40960 [biosynth.com]
• 2. Fluorescent Brightener 134 (Technical Grade) | C34H28N10Na2O8S2 | CID 197027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. autechindustry.com [autechindustry.com]
• 5. aksci.com [aksci.com]
• 6. Comparative evaluation of staining efficacy of calcofluor white and acridine orange for detection of Candida species using fluorescence microscopy – A prospective microbiological study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Fluorescent Brightener 134 as a Counterstain in Immunofluorescence

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescent Brightener 134 (FB 134), a stilbene (B7821643) derivative, is an optical brightening agent traditionally used in the textile and paper industries. In the context of biomedical research, its utility extends to fluorescence microscopy. FB 134 exhibits a high affinity for chitin (B13524), a polysaccharide component of fungal cell walls and the exoskeletons of some invertebrates. This specific binding property makes it an excellent candidate as a counterstain in immunofluorescence (IF) applications, particularly for visualizing fungal pathogens within infected tissues without interfering with mammalian cell structures. These application notes provide detailed protocols and technical data for the use of Fluorescent Brightener 134 as a counterstain in immunofluorescence experiments.

Physicochemical and Spectral Properties of Fluorescent Brightener 134

A summary of the key properties of Fluorescent Brightener 134 is provided in the table below for easy reference. Stilbene-based fluorescent brighteners like FB 134 typically absorb ultraviolet light and emit visible blue light.[1]

Property	Value	Reference
Synonyms	Optical Brightener CF, C.I. Fluorescent Brightener 134, Uvitex CF	[2]
CAS Number	3426-43-5	[2]
Molecular Formula	C₃₄H₃₁N₁₀NaO₈S₂	[2]
Molecular Weight	814.76 g/mol	[3]
Appearance	Slight yellowish powder	[2]
Maximum Absorption (λmax)	348-350 nm	[2]
Emission Range (λem)	Approximately 420-470 nm (blue fluorescence)	[1]
Solubility	Soluble in water
Storage	Store at room temperature, protected from light	[2]

Experimental Protocols

I. Immunofluorescence Staining of Fungal-Infected Mammalian Tissue with Fluorescent Brightener 134 Counterstaining

This protocol describes the use of Fluorescent Brightener 134 to counterstain fungal cell walls in paraffin-embedded tissue sections following indirect immunofluorescence staining of a host or fungal protein of interest.

Materials:

• Paraffin-embedded fungal-infected tissue sections on charged slides

• Deparaffinization and rehydration solutions (Xylene, graded ethanol (B145695) series)

• Antigen retrieval buffer (e.g., 10 mM Sodium Citrate, pH 6.0)

• Wash Buffer: Phosphate Buffered Saline with 0.05% Tween-20 (PBST)

• Blocking Buffer: 5% Normal Goat Serum (or serum from the same species as the secondary antibody) in PBST

• Primary Antibody (specific to the target of interest)

• Fluorophore-conjugated Secondary Antibody

• Fluorescent Brightener 134 stock solution (1 mg/mL in sterile water)

• Antifade mounting medium

• Coverslips

• Humidified chamber

• Fluorescence microscope with appropriate filter sets (DAPI/UV excitation filter is generally suitable for FB 134)

Procedure:

• Deparaffinization and Rehydration: a. Immerse slides in Xylene: 2 x 5 minutes. b. Immerse slides in 100% Ethanol: 2 x 5 minutes. c. Immerse slides in 95% Ethanol: 1 x 3 minutes. d. Immerse slides in 70% Ethanol: 1 x 3 minutes. e. Rinse slides in distilled water.

• Antigen Retrieval: a. Perform heat-induced epitope retrieval by immersing slides in pre-heated antigen retrieval buffer. b. Incubate at 95-100°C for 10-20 minutes. c. Allow slides to cool to room temperature in the buffer. d. Rinse slides with PBST.

• Blocking: a. Carefully wipe around the tissue section and incubate with Blocking Buffer for 1 hour at room temperature in a humidified chamber to block non-specific antibody binding.

• Primary Antibody Incubation: a. Dilute the primary antibody to its optimal concentration in Blocking Buffer. b. Drain the blocking buffer from the slides and apply the diluted primary antibody. c. Incubate overnight at 4°C in a humidified chamber.

• Washing: a. Wash slides with PBST: 3 x 5 minutes.

• Secondary Antibody Incubation: a. Dilute the fluorophore-conjugated secondary antibody in Blocking Buffer. b. Apply the diluted secondary antibody to the slides. c. Incubate for 1 hour at room temperature in a humidified chamber, protected from light.

• Washing: a. Wash slides with PBST: 3 x 5 minutes in the dark.

• Fluorescent Brightener 134 Counterstaining: a. Prepare a working solution of Fluorescent Brightener 134 by diluting the stock solution to 10-100 µg/mL in PBS. The optimal concentration should be determined empirically. b. Apply the FB 134 working solution to the tissue sections. c. Incubate for 5-15 minutes at room temperature in the dark. d. Rinse briefly with PBS.

• Mounting: a. Mount coverslips onto the slides using an antifade mounting medium. b. Seal the edges of the coverslip with nail polish if desired.

• Imaging: a. Visualize the staining using a fluorescence microscope. b. Use a UV excitation filter (around 350 nm) and a blue emission filter (around 450 nm) for Fluorescent Brightener 134. c. Use appropriate filters for the fluorophore conjugated to the secondary antibody.

II. Preparation of Fluorescent Brightener 134 Stock Solution

• Weigh out 1 mg of Fluorescent Brightener 134 powder.

• Dissolve in 1 mL of sterile, distilled water to make a 1 mg/mL stock solution.

• Vortex until fully dissolved. Gentle warming may aid dissolution.

• Store the stock solution at 4°C, protected from light. For long-term storage, aliquots can be stored at -20°C.

Visualizations

Experimental Workflow

Caption: Immunofluorescence workflow with FB 134 counterstain.

Host-Pathogen Interaction Signaling Pathways

In the context of fungal infections, host immune cells recognize fungal pathogen-associated molecular patterns (PAMPs), such as β-glucans and zymosan, through pattern recognition receptors (PRRs) like Dectin-1 and Toll-like receptor 2 (TLR2). This recognition triggers downstream signaling cascades that lead to the activation of transcription factors like NF-κB and subsequent production of pro-inflammatory cytokines.

Caption: Dectin-1 and TLR2 signaling in response to fungal pathogens.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Weak or No FB 134 Staining	Suboptimal concentration of FB 134.	Optimize the concentration of Fluorescent Brightener 134 (try a range from 1 to 100 µg/mL).
Insufficient incubation time.	Increase the incubation time with FB 134 (e.g., up to 30 minutes).
Fungal elements not present or sparse.	Confirm the presence of fungi with an alternative staining method (e.g., Grocott's methenamine (B1676377) silver stain).
High Background Staining	FB 134 concentration is too high.	Decrease the concentration of the FB 134 working solution.
Inadequate washing after FB 134 staining.	Ensure a thorough, yet brief, rinse with PBS after incubation with FB 134.
Autofluorescence of the tissue.	Include an unstained control to assess the level of tissue autofluorescence. Consider using a commercially available autofluorescence quenching kit.
Spectral Overlap/Bleed-through	Emission spectra of the secondary antibody fluorophore and FB 134 are too close.	Choose a secondary antibody fluorophore with an emission maximum further away from the blue spectrum (e.g., a red or far-red fluorophore).
Incorrect filter sets used for imaging.	Use narrow bandpass emission filters to minimize the detection of bleed-through signals. Acquire images sequentially for each channel.

Concluding Remarks

Fluorescent Brightener 134 is a valuable tool for researchers studying fungal pathogenesis and host-pathogen interactions. Its specific binding to chitin allows for clear visualization of fungal structures within the complex environment of host tissues. The protocols and data presented here provide a comprehensive guide for the successful implementation of Fluorescent Brightener 134 as a counterstain in immunofluorescence experiments. As with any immunofluorescence protocol, optimization of antibody and dye concentrations, as well as incubation times, is recommended to achieve the best results for your specific experimental system.

References

• 1. Are optical brighteners permanent? [jnogilvychem.com]
• 2. autechindustry.com [autechindustry.com]
• 3. Fluorescent Brightener 134 (Technical Grade) | C34H28N10Na2O8S2 | CID 197027 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis Using Fluorescent Brightener 134 as a Standard

AN-FB134-001

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fluorescent Brightener 134 (FB134), also known as Optical Brightener CF, is a fluorescent whitening agent belonging to the stilbene (B7821643) derivative class of compounds.[1][2] Its chemical name is Disodium 4,4′-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2′-disulphonate.[3] Due to its strong and stable fluorescence, FB134 is a suitable candidate for use as a standard in quantitative fluorescence-based assays.[4] This application note provides detailed protocols for the use of Fluorescent Brightener 134 as a standard for instrument calibration and as an internal standard in High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD).

Physicochemical Properties of Fluorescent Brightener 134

A summary of the key physicochemical properties of Fluorescent Brightener 134 is presented in the table below.

Property	Value	Reference(s)
CAS Number	3426-43-5	[3][5]
Molecular Formula	C₃₄H₂₈N₁₀Na₂O₈S₂	[5][6]
Molecular Weight	814.76 g/mol	[5][6]
Appearance	Slight yellowish to off-white powder	[3]
Maximum Absorption Wavelength (λmax)	348-350 nm	[3]
Storage Temperature	2-8 °C	[7]

Protocol 1: Preparation of Standard Solutions and Generation of a Standard Curve using Fluorescence Spectroscopy

This protocol outlines the procedure for preparing stock and working solutions of Fluorescent Brightener 134 and generating a standard curve using a fluorescence spectrophotometer. This standard curve can be used to determine the concentration of an unknown sample based on its fluorescence intensity.

Materials and Reagents

• Fluorescent Brightener 134 (analytical standard)[4]

• Dimethylformamide (DMF), HPLC grade

• Methanol (B129727), HPLC grade

• Volumetric flasks (10 mL, 25 mL, 50 mL, 100 mL)

• Micropipettes

• Quartz cuvettes

• Fluorescence spectrophotometer

Experimental Protocol

1. Preparation of Stock Solution (100 µg/mL): a. Accurately weigh 10 mg of Fluorescent Brightener 134 standard. b. Transfer the standard to a 100 mL volumetric flask. c. Add a small amount of DMF to dissolve the standard. d. Once dissolved, bring the volume up to 100 mL with methanol. e. Stopper the flask and invert several times to ensure homogeneity. This is the Stock Solution A .

2. Preparation of Intermediate and Working Standard Solutions: a. Prepare an intermediate solution of 10 µg/mL by diluting 10 mL of Stock Solution A to 100 mL with methanol in a volumetric flask. This is the Intermediate Solution B . b. Prepare a series of working standard solutions by diluting Intermediate Solution B with methanol as described in the table below.

Target Concentration (µg/mL)	Volume of Intermediate Solution B (mL)	Final Volume (mL)
0.1	0.1	10
0.5	0.5	10
1.0	1.0	10
2.5	2.5	10
5.0	5.0	10
7.5	0.75	10 (from 10 µg/mL)
10.0	1.0	10 (from 10 µg/mL)

3. Fluorescence Measurement: a. Set the fluorescence spectrophotometer to the optimal excitation and emission wavelengths for Fluorescent Brightener 134. Based on its absorption maximum, a recommended starting point is an excitation wavelength (λex) of 350 nm and an emission wavelength (λem) of approximately 440 nm. These should be optimized for the specific instrument and solvent system. b. Use methanol as a blank to zero the instrument. c. Measure the fluorescence intensity of each working standard solution in a quartz cuvette. d. Record the fluorescence intensity for each concentration.

4. Data Analysis: a. Plot the fluorescence intensity (y-axis) against the corresponding concentration of Fluorescent Brightener 134 (x-axis). b. Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value > 0.99 is desirable.

Visualization of the Standard Curve Generation Workflow

Caption: Workflow for generating a standard curve.

Protocol 2: Quantitative Analysis using HPLC with Fluorescence Detection (HPLC-FLD)

This protocol describes a general method for the quantitative analysis of fluorescent analytes using Fluorescent Brightener 134 as an internal or external standard. The parameters provided are based on methods used for similar fluorescent whitening agents and should be optimized and validated for the specific application.[8][9][10]

Materials and Reagents

• Fluorescent Brightener 134 (analytical standard)

• Acetonitrile (B52724), HPLC grade

• Methanol, HPLC grade

• Water, HPLC grade

• Ammonium Acetate, HPLC grade

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 4 µm)[8]

• HPLC system with a fluorescence detector

Experimental Protocol

1. Preparation of Mobile Phase: a. Mobile Phase A: 5 mM Ammonium Acetate in Water. b. Mobile Phase B: Acetonitrile. c. Degas the mobile phases before use.

2. Preparation of Standards: a. External Standard: Prepare a series of working standard solutions of Fluorescent Brightener 134 in acetonitrile or a suitable solvent mixture, similar to Protocol 1. b. Internal Standard: If using FB134 as an internal standard, add a fixed concentration of FB134 to all calibration standards and samples.

3. HPLC-FLD Conditions (Example):

• Column: C18 reverse-phase (4.6 x 150 mm, 4 µm)[8]
• Mobile Phase: Gradient elution (example):
• 0-1 min: 80% A, 20% B
• 1-15 min: Linear gradient to 40% A, 60% B
• 15-30 min: Hold at 40% A, 60% B
• 30-33 min: Return to initial conditions
• 33-43 min: Re-equilibration
• Flow Rate: 1.0 mL/min
• Injection Volume: 10 µL
• Column Temperature: 30 °C
• Fluorescence Detector Settings:
• Excitation Wavelength (λex): 350 nm
• Emission Wavelength (λem): 440 nm

4. Data Analysis: a. Integrate the peak area of Fluorescent Brightener 134 in each chromatogram. b. For external standardization, create a calibration curve by plotting the peak area against the concentration. c. For internal standardization, plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. d. Determine the concentration of the analyte in unknown samples using the calibration curve.

Method Validation and Performance

Analytical methods should be validated to ensure they are fit for purpose. Key validation parameters include linearity, limit of detection (LOD), and limit of quantification (LOQ). The following table presents typical performance characteristics for the analysis of fluorescent whitening agents by HPLC-FLD. These are provided as examples and are not specific to a validated method for Fluorescent Brightener 134.

Parameter	Typical Value	Reference(s)
Linearity (R²)	> 0.99	[9]
Limit of Detection (LOD)	0.053 - 0.251 µg/kg	[9]
Limit of Quantification (LOQ)	0.107 - 0.504 µg/kg	[9]
Recovery	82 - 103.3 %	[9]

Visualization of the HPLC-FLD Workflow

Caption: HPLC-FLD quantitative analysis workflow.

Disclaimer: These protocols provide a general framework. It is essential for researchers to optimize and validate these methods for their specific instrumentation, sample matrices, and analytical requirements.

References

• 1. aksci.com [aksci.com]
• 2. autechindustry.com [autechindustry.com]
• 3. Fluorescent Brightener 134 (Standard)_TargetMol [targetmol.com]
• 4. Fluorescent Brightener 134, Technical grade | 3426-43-5 | FF40960 [biosynth.com]
• 5. Fluorescent Brightener 134 (Technical Grade) | C34H28N10Na2O8S2 | CID 197027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Fluorescent Brightener 134 (Technical Grade) | 3426-43-5 [sigmaaldrich.com]
• 7. agilent.com [agilent.com]
• 8. Development and validation of an HPLC method with fluorescence detection for the determination of fluorescent whitening agents migrating from plastic beverage cups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 10. squjs.squ.edu.om [squjs.squ.edu.om]

Application Notes: Fluorescent Brightener 134 for Microbial Detection in Environmental Samples

Introduction

Fluorescent Brightener 134 is a stilbene-based optical brightening agent that exhibits strong fluorescence under ultraviolet (UV) light.[1] While traditionally used in the textile and paper industries, its affinity for polysaccharides such as chitin (B13524) and cellulose (B213188) makes it a valuable tool for the rapid detection and enumeration of microorganisms in environmental samples.[2][3] This application note provides detailed protocols and data for the use of Fluorescent Brightener 134 in staining fungi and bacteria from various environmental matrices for analysis by epifluorescence microscopy and flow cytometry.

Principle of Action

Fluorescent Brightener 134, like other stilbene-derivative brighteners, functions by absorbing UV radiation and emitting it as visible blue light, creating a high-contrast image against a dark background.[1][4] The dye non-specifically binds to β-glycosidically linked polysaccharides present in the cell walls of fungi (chitin and glucan) and to a lesser extent, in the cell walls of some bacteria.[3][5] This binding event leads to a significant increase in fluorescence intensity, allowing for clear visualization of microbial cells.

Applications in Environmental Microbiology

• Rapid Screening: Provides a quick and efficient method for the preliminary screening of environmental samples for microbial contamination.

• Total Microbial Counts: Can be used for the enumeration of total fungal and, in some cases, bacterial loads in water, soil, and air samples.

• Morphological Analysis: The bright staining of cell walls allows for the clear visualization of microbial morphology, aiding in preliminary identification.

• Flow Cytometry: Effective as a fluorescent stain for high-throughput analysis and sorting of microbial cells.[6][7]

Advantages

• High Fluorescence Intensity: Produces bright signals for easy detection.

• Rapid Staining: Staining protocols are generally fast and straightforward.

• Cost-Effective: Often more economical than specific antibody-based probes.

• Broad Specificity: Stains a wide range of fungal species and some bacteria.

Limitations

• Non-Specific Binding: May bind to other polysaccharides or organic matter in environmental samples, leading to background fluorescence.

• Viability Assessment: Does not differentiate between live and dead cells.

• Limited Bacterial Staining: While it can stain some bacteria, its affinity is generally lower than for fungi, and other stains like DAPI or SYBR Green may be more suitable for bacterial enumeration.[8]

Experimental Protocols

Protocol 1: Staining of Fungi in Water Samples for Epifluorescence Microscopy

This protocol is adapted from general methods for staining fungi with fluorescent brighteners.

Materials:

• Fluorescent Brightener 134 stock solution (0.1% w/v in distilled water)

• Potassium hydroxide (B78521) (KOH) solution (10% w/v in distilled water)

• Polycarbonate membrane filters (0.45 µm pore size)

• Filtration apparatus

• Microscope slides and coverslips

• Epifluorescence microscope with a UV filter set (Excitation: ~340-380 nm, Emission: >420 nm)[2]

• Phosphate-buffered saline (PBS)

Procedure:

• Sample Collection and Filtration:

  • Collect the water sample in a sterile container.

  • Filter a known volume of the water sample through a polycarbonate membrane filter using a vacuum filtration apparatus. The volume will depend on the expected microbial load.

• Staining:

  • Place the membrane filter on a clean microscope slide.

  • Add 1-2 drops of 10% KOH solution to the filter to help clear debris. Incubate for 5-10 minutes.

  • Add 1-2 drops of Fluorescent Brightener 134 stock solution to the filter.

  • Incubate in the dark for 5-10 minutes.

• Washing:

  • Gently rinse the filter with PBS to remove excess stain.

• Mounting and Visualization:

  • Place a drop of mounting medium or PBS on a clean microscope slide and carefully place the filter on top.

  • Add a drop of mounting medium on top of the filter and cover with a coverslip, avoiding air bubbles.

  • Observe under an epifluorescence microscope using a suitable UV filter set. Fungal elements will fluoresce brightly against a dark background.

Protocol 2: Staining of Microorganisms in Soil Samples for Epifluorescence Microscopy

Materials:

• Same as Protocol 1

• 0.1% Sodium pyrophosphate solution

• Centrifuge and centrifuge tubes

Procedure:

• Sample Preparation:

  • Weigh 1 gram of soil into a sterile centrifuge tube.

  • Add 9 mL of 0.1% sodium pyrophosphate solution.

  • Vortex vigorously for 2-3 minutes to dislodge microorganisms from soil particles.

  • Allow the suspension to settle for 1-2 minutes to sediment heavier particles.

• Staining and Visualization:

  • Take an aliquot of the supernatant and prepare a smear on a clean microscope slide.

  • Allow the smear to air dry.

  • Heat-fix the smear by passing it through a flame 2-3 times.

  • Add 1-2 drops of 10% KOH solution to the smear and incubate for 5 minutes.

  • Gently rinse with distilled water.

  • Add 1-2 drops of Fluorescent Brightener 134 stock solution and incubate in the dark for 5-10 minutes.

  • Gently rinse with distilled water to remove excess stain.

  • Allow the slide to air dry completely.

  • Add a drop of immersion oil and a coverslip.

  • Observe under an epifluorescence microscope.

Data Presentation

Table 1: Properties of Fluorescent Brightener 134

Property	Value	Reference
Chemical Formula	C₃₄H₂₈N₁₀Na₂O₈S₂
Molecular Weight	814.76 g/mol
CAS Number	3426-43-5
Excitation Maximum	~340-380 nm	[2]
Emission Maximum	~420-440 nm	[7]
Appearance	Yellowish powder
Solubility	Soluble in water	[7]

Table 2: Comparison of Fluorescent Stains for Microbial Detection

Stain	Target	Advantages	Disadvantages
Fluorescent Brightener 134	Chitin, Cellulose (Fungi, some Bacteria)	Rapid, intense fluorescence, cost-effective	Non-specific, doesn't indicate viability
Calcofluor White	Chitin, Cellulose (Fungi)	Well-established for fungal staining, bright fluorescence	Can form crystals at high pH, background staining
DAPI	DNA (All cells)	Specific for nucleic acids, good for total cell counts	Photobleaches quickly, may not penetrate all cells equally
SYBR Green I	DNA (All cells)	High quantum yield, very bright, good for low cell numbers	Can have non-specific binding, requires careful optimization
Acridine Orange	Nucleic Acids (Live/Dead differentiation)	Differentiates based on membrane integrity	pH-sensitive, can be difficult to interpret

Mandatory Visualization

Caption: Workflow for staining microorganisms in water samples.

Caption: Simplified mechanism of Fluorescent Brightener 134 staining.

References

• 1. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 2. Versatile Fluorescent Staining of Fungi in Clinical Specimens by Using the Optical Brightener Blankophor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Versatile fluorescent staining of fungi in clinical specimens by using the optical brightener Blankophor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of a Vital Fluorescent Staining Method for Monitoring Bacterial Transport in Subsurface Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. dbkgroup.org [dbkgroup.org]
• 7. Rapid Staining and Enumeration of Small Numbers of Total Bacteria in Water by Solid-Phase Laser Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fluorescent Brightener 134, Technical grade | 3426-43-5 | FF40960 [biosynth.com]

Fluorescent Brightener 134: An Overview of Its Properties and a Look into the Potential Applications of Structurally Related Compounds

Introduction

Fluorescent Brightener 134 (CAS No. 3426-43-5), also known as C.I. Fluorescent Brightener 134 or Optical Brightener CF, is a synthetic organic compound belonging to the class of stilbene-based fluorescent whitening agents.[1] Its primary industrial applications are in the textile and paper industries to enhance the whiteness of materials. While it is available for research purposes, a comprehensive review of scientific literature reveals a significant lack of documented in vivo and in vitro applications in the fields of biological research and drug development. This document summarizes the known properties of Fluorescent Brightener 134 and explores the established biological applications of structurally similar compounds to provide a prospective outlook.

Physicochemical Properties of Fluorescent Brightener 134

A clear understanding of a fluorescent compound's properties is essential for its application in biological research. The available data for Fluorescent Brightener 134 is summarized below.

Property	Value	Reference
CAS Number	3426-43-5	[1][2]
Molecular Formula	C₃₄H₂₈N₁₀Na₂O₈S₂	[2]
Molecular Weight	814.76 g/mol	[2]
Synonyms	C.I. Fluorescent Brightener 213, Optical Brightener CF	[1][3]
Appearance	Slight yellowish powder	[1]
Max. Absorption Wavelength (λmax)	348-350 nm	[1]
Emission Wavelength (λem)	Not specified in available literature.

Safety and Handling

According to safety data sheets, Fluorescent Brightener 134 is classified as a potential skin, eye, and respiratory irritant. Standard laboratory personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this compound. The toxicological properties have not been thoroughly investigated, and it is intended for research use only.[2]

Potential Areas of Application Based on Structurally Related Compounds

While specific biological applications for Fluorescent Brightener 134 are not documented, the broader class of stilbene-based and diaminostilbene disulfonate fluorescent dyes has been explored in various research contexts. These studies may offer insights into the potential, albeit unproven, applications for Fluorescent Brightener 134.

Amyloid Plaque Imaging in Neurodegenerative Disease Research

Stilbene (B7821643) derivatives have been extensively investigated as fluorescent probes for the detection of β-amyloid plaques, a hallmark of Alzheimer's disease.[4][5][6] These compounds are designed to cross the blood-brain barrier and bind specifically to amyloid aggregates, with their fluorescence properties changing upon binding. This allows for the visualization and quantification of amyloid deposits in brain tissue.

• Mechanism of Action: The planar structure of the stilbene backbone allows for intercalation between the β-sheets of amyloid fibrils. This binding event restricts the rotational freedom of the molecule, leading to a significant increase in fluorescence quantum yield and a shift in the emission spectrum.

A hypothetical workflow for screening a compound like Fluorescent Brightener 134 for this application is presented below.

References

• 1. autechindustry.com [autechindustry.com]
• 2. Fluorescent Brightener 134, Technical grade | 3426-43-5 | FF40960 [biosynth.com]
• 3. Fluorescent Brightener 134 (Technical Grade) | C34H28N10Na2O8S2 | CID 197027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 18F Stilbenes and Styrylpyridines for PET Imaging of Aβ Plaques in Alzheimer’s Disease: A Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and evaluation of stilbene derivatives as a potential imaging agent of amyloid plaques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. N-Alkylamino Stilbene Compounds as Amyloid β Inhibitors for Alzheimer’s Disease Research - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Labeling of Proteins and Nucleic Acids with Fluorescent Brightener 134

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescent Brightener 134, a stilbene-based optical brightening agent, presents a potential, cost-effective candidate for the non-covalent labeling of proteins and nucleic acids in various biological applications. Its inherent fluorescence and potential to interact with biomolecules make it a subject of interest for high-throughput assays, gel electrophoresis, and microscopy. These application notes provide a comprehensive guide to evaluating and utilizing Fluorescent Brightener 134 for the fluorescent labeling of proteins and nucleic acids. Due to the limited availability of specific data for its use in biological research, the following protocols are designed as a starting point for experimental validation and optimization.

Properties of Fluorescent Brightener 134

A summary of the known properties of Fluorescent Brightener 134 is presented in Table 1. This data has been compiled from various chemical suppliers and literature on similar stilbene-based compounds.

Table 1: Physicochemical and Spectroscopic Properties of Fluorescent Brightener 134

Property	Value	Reference
Chemical Name	Disodium 4,4′-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2′-disulphonate	[1]
CAS Number	3426-43-5	[1]
Molecular Formula	C₃₄H₂₈N₁₀Na₂O₈S₂	[2]
Molecular Weight	814.76 g/mol	[2]
Appearance	White to slight yellowish powder	[1]
Maximum Absorption (λ_max)	~348-350 nm	[1]
Emission Maximum (λ_em)	Estimated ~430-450 nm (in aqueous solution, requires experimental verification)	[3][4]
Quantum Yield (Φ)	Not reported (trans-stilbene in hexane (B92381) is 0.044; likely higher upon binding to biomolecules)	[5]
Solubility	Soluble in water; solubility in biological buffers should be determined experimentally. A similar stilbene (B7821643) derivative has a water solubility of 768.4 mg/L at 20°C.	[6]

Principle of Non-Covalent Labeling

Fluorescent Brightener 134 is a large, anionic molecule with aromatic regions. These characteristics suggest a potential for non-covalent interactions with proteins and nucleic acids.

• Protein Labeling: The dye may bind to hydrophobic pockets on the surface of proteins. Upon binding, the restricted environment can lead to an increase in fluorescence quantum yield, resulting in a detectable signal.[7]

• Nucleic Acid Labeling: The planar stilbene core of the molecule may intercalate between the base pairs of DNA and RNA, or bind to the grooves of the double helix. Such interactions are common for fluorescent nucleic acid stains.[8][9]

Experimental Protocols

The following protocols outline the steps to evaluate and use Fluorescent Brightener 134 for labeling proteins and nucleic acids.

Protocol 1: Evaluation of Fluorescent Brightener 134 for Protein Staining in Polyacrylamide Gels (SDS-PAGE)

This protocol is designed to determine the optimal staining conditions and sensitivity of Fluorescent Brightener 134 for detecting proteins in polyacrylamide gels.

Materials:

• Fluorescent Brightener 134

• Deionized water

• Phosphate-buffered saline (PBS), pH 7.4

• Protein standards (e.g., broad range molecular weight markers)

• Polyacrylamide gels (e.g., 4-20% Tris-Glycine)

• Staining solution: Prepare a stock solution of 1 mg/mL Fluorescent Brightener 134 in deionized water. From this, prepare a range of working concentrations (e.g., 1 µM, 5 µM, 10 µM, 25 µM, 50 µM) in PBS.

• Destaining solution: PBS

• Fluorescence imaging system with UV or blue light excitation and appropriate emission filters.

Procedure:

• Gel Electrophoresis: Separate protein standards or samples on a polyacrylamide gel according to standard procedures.

• Fixation (Optional but Recommended): After electrophoresis, fix the gel in a solution of 50% methanol (B129727) and 10% acetic acid for 30 minutes to immobilize the proteins. Wash the gel with deionized water three times for 10 minutes each to remove the fixation solution.

• Staining: Immerse the gel in the prepared staining solution. Incubate at room temperature with gentle agitation for 1-2 hours.

• Destaining: Transfer the gel to the destaining solution (PBS) and incubate with gentle agitation. Monitor the gel periodically for up to 1 hour to reduce background fluorescence.

• Imaging: Image the gel using a fluorescence imager.

  • Excitation: ~350 nm (UV) or a broad blue light source.

  • Emission: Use a filter centered around the expected emission maximum (~440 nm) or a broad blue emission filter. The optimal filter will need to be determined empirically.

Data Analysis and Optimization:

• Determine the staining concentration that provides the best signal-to-noise ratio.

• Evaluate the limit of detection by identifying the lowest concentration of protein standard visible.

• Assess the linearity of the fluorescence signal with protein concentration.

Workflow for Protocol 1:

Workflow for protein staining in polyacrylamide gels.

Protocol 2: Evaluation of Fluorescent Brightener 134 for Nucleic Acid Staining in Agarose (B213101) Gels

This protocol is to assess the suitability of Fluorescent Brightener 134 for the detection of DNA or RNA in agarose gels.

Materials:

• Fluorescent Brightener 134

• Deionized water

• Tris-acetate-EDTA (TAE) or Tris-borate-EDTA (TBE) buffer

• Nucleic acid ladders (DNA or RNA)

• Agarose

• Staining solution: Prepare a stock solution of 1 mg/mL Fluorescent Brightener 134 in deionized water. From this, prepare a range of working concentrations (e.g., 0.5 µM, 1 µM, 2.5 µM, 5 µM) in TAE or TBE buffer.

• Fluorescence imaging system with UV or blue light excitation.

Procedure:

• Gel Electrophoresis: Prepare an agarose gel and run nucleic acid ladders or samples using standard procedures.

• Post-Staining: After electrophoresis, immerse the gel in the staining solution. Incubate for 30-60 minutes at room temperature with gentle agitation, protected from light.

• Destaining (Optional): If background fluorescence is high, briefly destain the gel in TAE or TBE buffer for 10-20 minutes.

• Imaging: Image the gel using a fluorescence imager with settings similar to those in Protocol 1 (Excitation: ~350 nm; Emission: ~440 nm).

Data Analysis and Optimization:

• Identify the optimal staining concentration for nucleic acids.

• Determine the sensitivity of detection for different amounts of nucleic acids.

• Compare the staining efficiency for DNA versus RNA if applicable.

Workflow for Protocol 2:

Workflow for nucleic acid staining in agarose gels.

Protocol 3: General Procedure for Staining Proteins or Nucleic Acids in Solution for Fluorometric Analysis

This protocol provides a framework for using Fluorescent Brightener 134 to quantify proteins or nucleic acids in solution.

Materials:

• Fluorescent Brightener 134

• Assay buffer (e.g., PBS for proteins, TE buffer for nucleic acids)

• Purified protein (e.g., BSA) or nucleic acid (e.g., calf thymus DNA) standards

• 96-well black microplate, clear bottom

• Fluorescence microplate reader

Procedure:

• Prepare Standards: Create a dilution series of the protein or nucleic acid standard in the assay buffer.

• Prepare Dye Solution: Dilute the Fluorescent Brightener 134 stock solution in the assay buffer to the optimal concentration determined from gel staining experiments (or start with a range, e.g., 1-10 µM).

• Assay Setup: In a 96-well plate, add a fixed volume of each standard and sample. Then, add a fixed volume of the dye solution to each well. Include buffer-only and dye-only controls.

• Incubation: Incubate the plate at room temperature for 15-30 minutes, protected from light.

• Measurement: Measure the fluorescence using a microplate reader with excitation and emission wavelengths optimized based on preliminary experiments (start with Ex: 350 nm, Em: 440 nm).

Data Analysis:

• Subtract the background fluorescence (dye-only control).

• Plot the fluorescence intensity versus the concentration of the standards to generate a standard curve.

• Determine the concentration of the unknown samples from the standard curve.

Logical Relationship for Staining in Solution:

Logical flow of in-solution staining and quantification.

Considerations and Troubleshooting

• Photostability: Stilbene-based dyes are known to undergo trans-cis photoisomerization upon exposure to UV light, which can lead to a loss of fluorescence.[10] It is recommended to minimize the exposure of the dye and stained samples to light.

• Background Fluorescence: High background can be an issue. Optimization of the staining concentration and the inclusion of a destaining step are crucial.

• Specificity: The binding of Fluorescent Brightener 134 is likely non-specific. It is important to run appropriate controls to ensure that the observed fluorescence is due to the target biomolecule.

• Buffer Compatibility: The fluorescence of the dye may be sensitive to the pH and ionic strength of the buffer. It is advisable to test the staining efficiency in different buffer systems.

• Safety: Wear appropriate personal protective equipment (PPE), including gloves and safety glasses, when handling Fluorescent Brightener 134.

Conclusion

Fluorescent Brightener 134 holds promise as a readily available and inexpensive fluorescent stain for the non-covalent labeling of proteins and nucleic acids. The provided protocols offer a systematic approach to validate its use in common laboratory applications. Researchers are encouraged to perform thorough optimization and validation experiments to determine the suitability of this dye for their specific research needs.

References

• 1. autechindustry.com [autechindustry.com]
• 2. Fluorescent Brightener 134 (Technical Grade) | C34H28N10Na2O8S2 | CID 197027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. omlc.org [omlc.org]
• 6. Disodium 4,4'-bis((6-anilino-4-(2-hydroxyethoxy)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate | 93982-93-5 | Benchchem [benchchem.com]
• 7. Noncovalent Labeling of Biomolecules with Red and Near-Infrared Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A stilbene derivative as dual-channel fluorescent probe for mitochondrial G-quadruplex DNA in living cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. DNA profiling by capillary array electrophoresis with non-covalent fluorescent labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Fluorescent Brighteners in Plant Biology Research

A Note on Fluorescent Brightener 134

Extensive research into the applications of Fluorescent Brightener 134 (also known as Optical Brightener CF) in plant biology has revealed a notable lack of specific protocols for its use as a microscopic stain for plant tissues. While it is a recognized fluorescent agent, its primary applications are documented within the textile and paper industries.[1][2] Some studies have explored the effects of various optical brighteners on plant physiology when used as adjuvants in biopesticide formulations, but this does not pertain to its use as a cellular imaging tool.

In contrast, the closely related compound, Calcofluor White (also known as Fluorescent Brightener 28), is a widely used and well-documented fluorescent stain in plant biology for the visualization of cell walls.[3][4] It specifically binds to cellulose (B213188) and callose, which are primary components of plant cell walls, emitting a bright blue fluorescence under UV excitation.[3][5]

Given the high likelihood of a conflation between these compounds and the widespread use of Calcofluor White in the field, the following application notes and protocols will focus on Calcofluor White (Fluorescent Brightener 28) as the relevant and appropriate tool for plant biology research.

Application Notes: Calcofluor White (Fluorescent Brightener 28)

Introduction

Calcofluor White is a fluorescent blue dye that is invaluable in plant biology for its ability to stain cell walls.[3] It is a non-specific fluorochrome that binds to β-1,3 and β-1,4 polysaccharides, such as cellulose and chitin (B13524).[3][6] In plants, its primary target is cellulose, a major component of both primary and secondary cell walls. This property makes it an excellent tool for a variety of applications, from basic cell structure visualization to studies of plant development and host-pathogen interactions.

Mechanism of Action

Calcofluor White binds to the cellulose microfibrils in the plant cell wall. Upon excitation with ultraviolet (UV) light, it emits a bright blue fluorescence, allowing for clear visualization of the cell wall architecture.[7] The intensity of the fluorescence can provide qualitative insights into the presence and relative abundance of cellulose.

Key Applications in Plant Biology

• Cell Wall Visualization: General staining of cell walls in various plant tissues and organs to study cell shape, size, and arrangement.[3]

• Developmental Biology: Tracking cell division and expansion, morphogenesis, and the development of specific cell types (e.g., xylem, phloem, trichomes).

• Protoplast Research: Monitoring cell wall regeneration in protoplast cultures.

• Pathology: Visualizing fungal penetration of plant tissues, as Calcofluor White also stains chitin in fungal cell walls.[5][8] This allows for the clear distinction between plant and fungal structures.

• Callose Detection: Staining of callose, which is often deposited at plasmodesmata, sieve plates, and in response to wounding or pathogen attack.

Quantitative Data and Properties

The following table summarizes the key spectral and chemical properties of Calcofluor White M2R, a common variant used in microscopy.

Property	Value	Reference(s)
Chemical Name	Disodium 4,4'-bis[[4-anilino-6-[bis(2-hydroxyethyl)amino]-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disulfonate	[3]
CAS Number	4193-55-9	[3]
Molecular Formula	C40H42N12Na2O10S2	[3]
Molecular Weight	960.95 g/mol	[3]
Excitation Maximum	~355-380 nm (UV)	[3][9]
Emission Maximum	~433-475 nm (Blue)	[3][9]
Typical Staining Conc.	0.01% - 0.1% (w/v)	[4]
Binding Targets	Cellulose, Chitin, Callose (β-1,3 and β-1,4 polysaccharides)	[3][6]

Experimental Protocols

Protocol 1: General Staining of Plant Tissues (e.g., Roots, Leaves)

This protocol is suitable for rapid, whole-mount staining of plant tissues for general morphological analysis.

Materials:

• Calcofluor White M2R stock solution (0.1% w/v in distilled water)

• Fixative (e.g., 4% paraformaldehyde in PBS), optional

• Phosphate-buffered saline (PBS) or distilled water

• Microscope slides and coverslips

• Fluorescence microscope with a UV filter set (e.g., DAPI filter cube)

Procedure:

• Sample Preparation:

  • For live-cell imaging, fresh plant material (e.g., Arabidopsis thaliana seedlings) can be used directly.

  • For fixed samples, incubate the tissue in a 4% paraformaldehyde solution for at least 1 hour at room temperature. This step is recommended for thicker tissues to preserve structure.

• Washing:

  • If fixed, wash the tissue twice with PBS for 1 minute each to remove the fixative.

  • If using fresh tissue, a brief rinse with distilled water is sufficient.

• Staining:

  • Prepare a working solution of 0.01% Calcofluor White in distilled water or PBS.

  • Immerse the plant tissue in the staining solution. Incubation time can vary from 5 to 30 minutes. For delicate tissues like root hairs, a shorter incubation is recommended to reduce background fluorescence.[4]

• Destaining/Washing:

  • Remove the staining solution and wash the tissue with distilled water or PBS for 5-10 minutes to remove excess stain and reduce background noise. This step is critical for achieving high-contrast images.

• Mounting:

  • Mount the stained tissue on a microscope slide in a drop of water or an anti-fade mounting medium.

  • Gently place a coverslip over the sample, avoiding air bubbles.

• Imaging:

  • Visualize the sample using a fluorescence microscope equipped with a UV excitation filter (e.g., 355 nm) and a blue emission filter (e.g., 433 nm).[9] Cell walls should fluoresce brightly in blue.

Protocol 2: Staining in Conjunction with Tissue Clearing

This protocol is for imaging deeper into tissues by first making them transparent. It is often combined with other stains to visualize different components.

Materials:

• ClearSee solution (or other clearing agents)

• Calcofluor White M2R stock solution (0.1% w/v)

• Other stains as required (e.g., Basic Fuchsin for lignin)

• Fixative (4% paraformaldehyde in PBS)

Procedure:

• Fixation: Fix samples in 4% PFA for at least 1 hour at room temperature. For larger samples, vacuum infiltration is recommended.[10]

• Washing: Wash the fixed tissues twice in PBS for 1 minute each.[10]

• Clearing: Transfer the samples to ClearSee solution and incubate at room temperature with gentle agitation. Clearing time can range from overnight for young roots to several days or weeks for older, thicker tissues. Change the ClearSee solution every few days if clearing for an extended period.[10]

• Staining:

  • After clearing, transfer the samples to a 0.1% Calcofluor White solution prepared in ClearSee.

  • Stain for 30 minutes.[10]

• Washing: Wash the samples in fresh ClearSee solution for at least 30 minutes to remove excess stain.[10]

• Mounting and Imaging: Mount the samples in ClearSee on a slide and image using appropriate filter sets as described in Protocol 1.

Visualizations

Caption: Workflow for staining plant tissue with Calcofluor White.

Caption: How Calcofluor White makes cell walls fluoresce.

References

• 1. Fluorescent Brightener 134, Technical grade | 3426-43-5 | FF40960 [biosynth.com]
• 2. nbinno.com [nbinno.com]
• 3. Calcofluor-white - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. A new fluorescent test for cell vitality using calcofluor white M2R - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Disodium 4,4'-bis((4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate | C34H28N10Na2O8S2 | CID 6444191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Direct fluorescence imaging of lignocellulosic and suberized cell walls in roots and stems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparison of two fluorescent whiteners, Calcofluor and Blankophor, for the detection of fungal elements in clinical specimens in the diagnostic laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. echemi.com [echemi.com]
• 10. wp.unil.ch [wp.unil.ch]

Application Notes and Protocols for Fluorescent Brightener 134 in the Study of Chitin and Cellulose Structures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescent Brightener 134 is a stilbene-based fluorescent dye that exhibits a strong affinity for β-1,3 and β-1,4 linked polysaccharides, the primary components of chitin (B13524) and cellulose (B213188). This property makes it a valuable tool for the visualization and analysis of these structures in a variety of organisms, including fungi, plants, and insects. Its application is particularly relevant in fields such as mycology, plant biology, and the development of antifungal agents. When bound to chitin or cellulose, Fluorescent Brightener 134 emits a bright blue fluorescence under ultraviolet (UV) illumination, allowing for clear visualization of cell walls and other polysaccharide-rich structures.

The mechanism of action involves the non-covalent binding of the dye to the nascent polysaccharide chains, which can disrupt the normal assembly and crystallization of chitin microfibrils.[1] This interference with cell wall integrity is also the basis for the antifungal properties exhibited by this class of compounds.[1]

These application notes provide detailed protocols for the use of Fluorescent Brightener 134 in staining and quantitative analysis of chitin and cellulose, along with technical data and workflow diagrams to guide researchers in their experimental design.

Technical Data

A summary of the key technical specifications for Fluorescent Brightener 134 and related compounds is provided below for easy reference and comparison.

Property	Fluorescent Brightener 134	Calcofluor White (Fluorescent Brightener 28)
Chemical Name	Disodium 4,4′-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2′-disulphonate	Varies by specific compound
CAS Number	3426-43-5	4193-55-9
Molecular Formula	C₃₄H₂₈N₁₀Na₂O₈S₂	Varies
Molecular Weight	814.76 g/mol	Varies
Max. Excitation Wavelength	348-350 nm	~347-380 nm[2][3]
Emission Wavelength	Not explicitly stated, expected blue fluorescence	~430-475 nm[3]
Appearance	Slight yellowish powder	White to yellowish powder
Solubility	Soluble in water	Soluble in water

Experimental Protocols

Protocol 1: General Staining of Fungal Cell Walls

This protocol is adapted from established methods for staining fungi with fluorescent brighteners and is suitable for the qualitative visualization of chitin in fungal hyphae, spores, and yeast cell walls.

Materials:

• Fluorescent Brightener 134

• 10% Potassium Hydroxide (KOH) (optional, for clearing)

• Distilled water or Phosphate Buffered Saline (PBS)

• Microscope slides and coverslips

• Fluorescence microscope with a suitable filter set (e.g., DAPI or UV filter)

Staining Solution Preparation:

• Prepare a 1 mg/mL (0.1% w/v) stock solution of Fluorescent Brightener 134 in distilled water. Gentle heating may be required to fully dissolve the powder.

• For a working solution, dilute the stock solution to a final concentration of 10-100 µg/mL in distilled water or PBS. The optimal concentration may need to be determined empirically for different fungal species and sample types.

• For samples with significant cellular debris, a working solution can be prepared in 10% KOH to aid in clearing.

Staining Procedure:

• Prepare a wet mount of the fungal sample on a microscope slide.

• Add one drop of the Fluorescent Brightener 134 working solution to the sample.

• If using a KOH-based staining solution, allow the sample to incubate for 5-10 minutes at room temperature for clearing.

• Place a coverslip over the sample, removing any excess liquid with filter paper.

• Observe the sample under a fluorescence microscope using a UV or DAPI filter set (Excitation: ~365 nm, Emission: >420 nm).

Expected Results:

Fungal elements, such as hyphae, spores, and yeast cell walls, will fluoresce a bright blue color against a dark background.

Protocol 2: Staining of Plant Cell Walls (Cellulose)

This protocol is designed for the visualization of cellulose in plant tissues, such as roots, stems, and leaves.

Materials:

• Fluorescent Brightener 134

• Distilled water or appropriate buffer

• Plant samples (e.g., Arabidopsis seedlings, tissue sections)

• Microscope slides and coverslips

• Fluorescence microscope or confocal laser scanning microscope

Staining Solution Preparation:

• Prepare a 0.1% (w/v) stock solution of Fluorescent Brightener 134 in distilled water.

• Dilute the stock solution to a working concentration of 0.01% - 0.1% in water or buffer.

Staining Procedure:

• Wash the plant material briefly with water or buffer to remove any debris.

• Immerse the samples in the Fluorescent Brightener 134 working solution.

• Incubate for 5-30 minutes at room temperature. Incubation time may need to be optimized depending on the thickness and permeability of the tissue.

• Briefly rinse the samples with water or buffer to remove excess stain.

• Mount the stained samples on a microscope slide in a drop of water or mounting medium.

• Visualize using a fluorescence microscope with a UV or DAPI filter set.

Expected Results:

Plant cell walls will exhibit a bright blue fluorescence, highlighting the cellular structure of the tissue.

Protocol 3: Quantitative Analysis of Chitin Content

This protocol provides a method for the relative quantification of chitin in homogenized samples, such as insects or fungal biomass, by measuring fluorescence intensity. This method is adapted from protocols using Calcofluor White.

Materials:

• Fluorescent Brightener 134

• Homogenized biological samples

• Chitin standard (e.g., from shrimp shells) for calibration curve

• Microplate reader with fluorescence detection capabilities

• Black, clear-bottom 96-well plates

Procedure:

• Sample Preparation: Homogenize a known amount of the biological material in distilled water or a suitable buffer.

• Standard Curve Preparation: Prepare a series of chitin standards of known concentrations.

• Staining: Add a working solution of Fluorescent Brightener 134 to each well containing the sample or standard. A final concentration of 10-50 µg/mL is a good starting point.

• Incubation: Incubate the plate in the dark for 15-30 minutes at room temperature to allow for binding.

• Fluorescence Measurement: Measure the fluorescence intensity in each well using a microplate reader with excitation set to ~350 nm and emission set to ~430 nm.

• Quantification: Generate a standard curve by plotting the fluorescence intensity of the chitin standards against their known concentrations. Use this curve to determine the chitin content in the unknown samples.

Data Presentation:

Sample	Replicate 1 Fluorescence	Replicate 2 Fluorescence	Replicate 3 Fluorescence	Average Fluorescence	Calculated Chitin Content (µg)
Blank
Standard 1
Standard 2
Standard 3
Sample A
Sample B

Visualizations

General Staining Workflow

Caption: A generalized workflow for staining biological samples with Fluorescent Brightener 134.

Mechanism of Chitin/Cellulose Visualization

Caption: The binding of Fluorescent Brightener 134 to polysaccharides leads to fluorescence upon UV excitation.

Conclusion

Fluorescent Brightener 134 is a versatile and effective tool for the study of chitin and cellulose structures. The protocols provided herein offer a starting point for researchers to visualize and quantify these important biopolymers. It is important to note that optimal staining conditions, including dye concentration and incubation time, may vary depending on the specific application and sample type, and therefore empirical optimization is recommended. The ability of this dye to interfere with chitin synthesis also presents opportunities for its use in screening for novel antifungal compounds and in studies of fungal cell wall dynamics.

References

• 1. aksci.com [aksci.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]

Technical Notes & Optimization

Technical Support Center: Photobleaching of Fluorescent Brightener 134

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Fluorescent Brightener 134 (FB 134) and encountering issues related to its photobleaching under UV exposure.

Frequently Asked Questions (FAQs)

Q1: What is Fluorescent Brightener 134 (FB 134)?

Fluorescent Brightener 134, also known by its CAS Number 3426-43-5 and chemical name Disodium 4,4′-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2′-disulphonate, is a stilbene-based fluorescent whitening agent.[1] It functions by absorbing ultraviolet (UV) light and re-emitting it as blue light, which makes materials appear whiter and brighter.

Q2: What is photobleaching and why is it a concern for FB 134?

Photobleaching is the irreversible photochemical destruction of a fluorophore, such as FB 134, upon exposure to light. This process leads to a loss of fluorescence. For researchers using FB 134, photobleaching can result in a diminished or complete loss of signal during experiments, leading to inaccurate quantification and flawed results. The core mechanism involves the transition from a singlet excited state to a reactive triplet state, which can then undergo chemical reactions with surrounding molecules, including oxygen.[2]

Q3: What are the typical degradation products of stilbene-based brighteners like FB 134 under UV exposure?

The photodegradation of stilbene-type fluorescent whitening agents is a complex process. It is initiated by a rapid photoisomerization from the fluorescent trans-isomer to the non-fluorescent cis-isomer. This is followed by irreversible degradation into smaller molecules, primarily aldehydes and alcohols.[2] Under certain conditions, particularly in the presence of oxygen and water, hydroxylation of the stilbene (B7821643) structure can occur, leading to the formation of colored, yellow photoproducts, which can interfere with experimental results.

Q4: What is the approximate photobleaching quantum yield for stilbene-type fluorescent whitening agents?

The degradation quantum yields for stilbene-type fluorescent whitening agents are generally low, in the order of 10-4.[2] The quantum yield of photobleaching represents the efficiency of the photodegradation process, defined as the number of molecules that are photobleached divided by the total number of photons absorbed.

Troubleshooting Guides

This section addresses common problems encountered during experiments involving Fluorescent Brightener 134 and provides step-by-step troubleshooting advice.

Problem 1: Rapid Loss of Fluorescence Signal Upon UV Exposure

Possible Causes:

• High UV Intensity: The rate of photobleaching is directly proportional to the intensity of the excitation light.

• Prolonged Exposure Time: Continuous or repeated exposure to UV light accelerates photobleaching.

• Presence of Oxygen: Molecular oxygen is a key reactant in many photobleaching pathways.[2]

• Solvent Effects: The polarity of the solvent can influence the photostability of the fluorophore.[3][4]

Troubleshooting Steps:

• Reduce UV Intensity:

  • Use a lower power setting on your UV lamp or laser.

  • Employ neutral density filters to attenuate the excitation light.

• Minimize Exposure Time:

  • Reduce the duration of each measurement.

  • For imaging applications, use the shortest possible exposure time and increase the camera gain if necessary.

  • Avoid continuous illumination; use shutters to expose the sample only during data acquisition.

• Control the Chemical Environment:

  • If experimentally feasible, deoxygenate your samples by bubbling with nitrogen or argon gas.

  • Evaluate the effect of different solvents. Less polar solvents may in some cases enhance photostability.[4]

• Sample Concentration:

  • Ensure you are working within an optimal concentration range. Very high concentrations can sometimes lead to self-quenching, which can be mistaken for photobleaching.

Problem 2: Inconsistent or Irreproducible Fluorescence Measurements

Possible Causes:

• Fluctuations in UV Lamp Output: The intensity of the UV source may not be stable over time.

• Sample Evaporation: Solvent evaporation can lead to an increase in the concentration of FB 134, affecting fluorescence intensity.

• Temperature Variations: Temperature can influence the fluorescence quantum yield and the rate of photochemical reactions.

• Photodegradation Products Interfering with Measurement: The formation of colored byproducts can absorb excitation or emission light, affecting the measured fluorescence.

Troubleshooting Steps:

• Instrument Calibration and Stability Check:

  • Warm up the UV lamp for the manufacturer-recommended time to ensure stable output.

  • Use a stable fluorescent standard to check for instrument drift during the course of the experiment.

• Sample Handling:

  • Keep cuvettes or sample holders covered to minimize solvent evaporation.

  • Use a temperature-controlled sample holder to maintain a constant temperature.

• Data Analysis:

  • Monitor the full emission spectrum over time. Changes in the spectral shape may indicate the formation of interfering species.

  • For kinetic studies, ensure that the initial fluorescence intensity is consistent across all samples.

Problem 3: Appearance of a Yellow Tint in the Sample After UV Exposure

Possible Cause:

• Formation of Yellow Photoproducts: As mentioned in the FAQs, hydroxylation of the stilbene core of FB 134 can lead to the formation of colored, yellow byproducts. This is more likely to occur in aqueous solutions and in the presence of oxygen.

Troubleshooting Steps:

• Modify the Experimental Medium:

  • If possible, use a non-aqueous solvent to reduce the availability of water for hydroxylation reactions.

  • Deoxygenate the solvent and sample to minimize oxidative degradation pathways.

• Use UV Filters:

  • If your experimental setup allows, use a long-pass filter to block shorter, more damaging UV wavelengths, if they are not essential for the excitation of FB 134.

• Consider the Substrate:

  • If FB 134 is adsorbed onto a solid substrate, the nature of the substrate can influence its photostability.

Quantitative Data

While specific quantitative data for the photobleaching of Fluorescent Brightener 134 is scarce in publicly available literature, the following table summarizes typical values for stilbene-based fluorescent whitening agents.

Parameter	Typical Value/Range	Notes
Photodegradation Quantum Yield (Φd)	~ 10-4	This value represents the efficiency of the overall degradation process for stilbene-type FWAs.[2]
Absorption Maximum (λabs)	348 - 352 nm	For stilbene derivatives with triazine moieties.[5]
Emission Maximum (λem)	~ 440 nm	Emits in the blue region of the visible spectrum.

Experimental Protocols

Protocol 1: Determination of Photobleaching Kinetics of Fluorescent Brightener 134 in Solution

Objective: To quantify the rate of photobleaching of FB 134 under continuous UV exposure.

Materials:

• Fluorescent Brightener 134

• Spectrofluorometer with a temperature-controlled cuvette holder and a UV excitation source

• Quartz cuvette

• Solvent of choice (e.g., deionized water, ethanol)

• Nitrogen or argon gas for deoxygenation (optional)

Methodology:

• Sample Preparation:

  • Prepare a stock solution of FB 134 in the chosen solvent.

  • Dilute the stock solution to a working concentration that gives a fluorescence intensity within the linear range of the spectrofluorometer (typically with an absorbance < 0.1 at the excitation wavelength).

  • (Optional) Deoxygenate the solution by bubbling with nitrogen or argon for 15-20 minutes.

• Instrument Setup:

  • Turn on the spectrofluorometer and the UV lamp and allow them to stabilize.

  • Set the excitation wavelength to the absorption maximum of FB 134 (around 350 nm).

  • Set the emission wavelength to the fluorescence maximum (around 440 nm).

  • Set the cuvette holder to a constant temperature (e.g., 25 °C).

• Measurement:

  • Place the cuvette with the FB 134 solution in the spectrofluorometer.

  • Record the initial fluorescence intensity (F0).

  • Continuously expose the sample to the UV excitation light and record the fluorescence intensity (Ft) at regular time intervals (e.g., every 30 seconds) for a desired duration.

• Data Analysis:

  • Plot the normalized fluorescence intensity (Ft/F0) as a function of time.

  • Fit the data to an appropriate kinetic model (e.g., a first-order exponential decay) to determine the photobleaching rate constant (k). The equation for first-order decay is: Ft = F0 * e-kt.

Visualizations

Caption: Experimental workflow for determining the photobleaching kinetics of Fluorescent Brightener 134.

Caption: Troubleshooting logic for addressing fluorescence signal loss with Fluorescent Brightener 134.

References

• 1. Disodium 4,4'-bis((4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate | C34H28N10Na2O8S2 | CID 6444191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. journalcsij.com [journalcsij.com]
• 4. researchgate.net [researchgate.net]
• 5. Disodium 4,4'-bis((6-anilino-4-(2-hydroxyethoxy)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate | 93982-93-5 | Benchchem [benchchem.com]

Reducing background fluorescence with Fluorescent Brightener 134

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing high background fluorescence in their experiments, with a specific focus on addressing potential interference from compounds like Fluorescent Brightener 134.

Frequently Asked Questions (FAQs)

Q1: What is Fluorescent Brightener 134?

Fluorescent Brightener 134, also known as Optical Brightener CF, is a fluorescent whitening agent.[1] Its primary application is in the textile industry, particularly for whitening cotton and nylon fabrics, and also in the paper industry to make colors appear brighter.[1][2] Chemically, it is Disodium 4,4′-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2′-disulphonate.[1] These agents function by absorbing ultraviolet light and re-emitting it in the blue-violet region of the visible spectrum, which masks yellowing and enhances brightness.[3][4]

Q2: How could Fluorescent Brightener 134 be a source of background fluorescence in my experiments?

While not a typical laboratory reagent, contamination from optical brightening agents is a possible cause of unexpected background fluorescence. Potential sources include:

• Laboratory Apparel: Lab coats and other textiles that have been laundered with detergents containing fluorescent brighteners.

• Consumables: Some plastics and papers may be manufactured with optical brighteners to enhance their appearance.

• Water Contamination: Residual detergents in washing systems could introduce these compounds into laboratory water sources.

Q3: What are the initial steps to determine the source of high background fluorescence?

A systematic approach is essential to pinpoint the source of high background.[5] The first step is to use proper controls.[5] An unstained sample (cells or tissue that has gone through all the experimental steps except for the addition of the fluorescent probe) is the most critical control.[5]

• If the unstained sample exhibits high fluorescence , the issue is likely autofluorescence from the biological specimen itself or contamination from an external source.[5][6]

• If the unstained sample is dark , but the stained sample has high background, the problem is more likely related to non-specific binding of your fluorescent probe or issues with the staining protocol.[5][7]

Q4: Can environmental factors affect the fluorescence of compounds like Fluorescent Brightener 134?

Yes, environmental factors can influence fluorescence intensity. For many fluorophores, pH can significantly alter their fluorescent properties.[8][9] Changes in pH can lead to the protonation or deprotonation of a molecule, altering its electronic structure and, consequently, its fluorescence emission, quantum yield, and lifetime.[9] For some dyes, fluorescence intensity increases with increasing pH, while for others the opposite is true.[8][10]

Troubleshooting Guides

Guide 1: Diagnosing and Mitigating Autofluorescence and Contamination

Autofluorescence is the natural fluorescence emitted by biological materials and can be a significant source of background noise.[5] This guide will help you identify and reduce it.

Troubleshooting Workflow

Caption: Workflow for diagnosing the source of high background fluorescence.

Experimental Protocol: Autofluorescence Assessment

• Sample Preparation: Prepare a sample (cells or tissue) following your standard experimental protocol but omitting any fluorescent labels or probes.

• Mounting: Mount the sample using the same mounting medium as your experimental samples.

• Imaging: Image the unstained sample using the exact same instrument settings (e.g., laser power, gain, filter sets) that you use for your fully stained samples.

• Analysis: The fluorescence detected from this sample represents the sum of autofluorescence from the biological specimen and any potential contamination from reagents or consumables.

Data Presentation: Properties of Fluorescent Brightener 134

Property	Value	Reference
Chemical Name	Disodium 4,4′-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2′-disulphonate	[1]
CAS Number	3426-43-5	[1][2]
Molecular Formula	C₃₄H₂₈N₁₀Na₂O₈S₂	[2][11]
Molecular Weight	814.76 g/mol	[2][12]
Max. Absorption	~348-350 nm	[1][13]
Emission	Blue-Violet region	[4]

Guide 2: Reducing Background from Non-Specific Staining

If your unstained control is dark, the background is likely due to issues within your staining protocol.

Troubleshooting Workflow for Staining Issues

Caption: Steps to troubleshoot high background from non-specific staining.

Key Experimental Considerations:

• Probe Concentration: An excessively high concentration of a fluorescent probe is a common cause of high background.[6][14] It is crucial to perform a titration to determine the optimal concentration that yields a good signal-to-noise ratio.[6][15]

• Blocking: Effective blocking of non-specific binding sites is critical.[7] This can be achieved by incubating the sample with a blocking agent like bovine serum albumin (BSA) or normal serum from the species in which the secondary antibody was raised.[5] Consider increasing the blocking time or the concentration of the blocking agent.[5]

• Washing: Inadequate washing will result in the retention of unbound fluorescent probes.[5][7] It is recommended to increase the number and duration of wash steps after probe incubation.[5] The inclusion of a mild detergent, such as Tween 20, in the wash buffer can also help reduce non-specific binding.[14]

Guide 3: Chemical Methods for Background Reduction

In cases of high autofluorescence, particularly from aldehyde fixation, chemical treatments can be employed.

Experimental Protocol: Sodium Borohydride (B1222165) Treatment

This protocol is designed to quench autofluorescence caused by glutaraldehyde (B144438) or paraformaldehyde fixation.

• Fixation and Washing: After fixation with an aldehyde-based fixative, wash the samples thoroughly with a buffered saline solution like PBS.

• Prepare Solution: Prepare a fresh solution of 0.1% sodium borohydride in PBS.

• Incubation: Incubate the samples in the sodium borohydride solution for 10-15 minutes at room temperature.[5]

• Thorough Washing: Wash the samples three times with PBS for 5 minutes each to remove all residual sodium borohydride.[5]

• Proceed with Staining: Continue with your standard immunofluorescence or staining protocol.

Data Presentation: Troubleshooting Summary

Problem	Potential Cause	Recommended Solution
High Background in Unstained Control	Autofluorescence from tissue/cells	- Use a chemical quencher (e.g., Sodium Borohydride for aldehyde-induced fluorescence).[5]- Perform spectral unmixing if multiple fluorophores are present.- Switch to a fluorophore in a different spectral range (e.g., red or far-red) to avoid the typically high autofluorescence in the blue/green range.[6][15]
Contamination from reagents/consumables	- Test each reagent and consumable individually for fluorescence.- Use high-purity, fluorescence-free reagents.- Switch to glass-bottom imaging vessels instead of plastic.[15]
High Background in Stained Sample Only	Probe concentration too high	- Perform a titration to find the optimal probe concentration.[6]
Insufficient blocking	- Increase blocking time or concentration of blocking agent.[5]- Use a blocking agent appropriate for your antibodies.
Inadequate washing	- Increase the number and duration of wash steps.[5]- Add a non-ionic detergent (e.g., 0.05% Tween 20) to wash buffers.[14]

Logical Relationships in Troubleshooting

Caption: Logical flow from observation to solution in fluorescence troubleshooting.

References

• 1. autechindustry.com [autechindustry.com]
• 2. Fluorescent Brightener 134, Technical grade | 3426-43-5 | FF40960 [biosynth.com]
• 3. additivesforpolymer.com [additivesforpolymer.com]
• 4. Fluorescent brightener [m.chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. biotium.com [biotium.com]
• 7. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 8. A Preliminary Study of the Effects of pH upon Fluorescence in Suspensions of Prevotella intermedia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. quora.com [quora.com]
• 10. pH-Sensitive Fluorescent Dyes: Are They Really pH-Sensitive in Cells? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fluorescent Brightener 134 (Technical Grade) | C34H28N10Na2O8S2 | CID 197027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Fluorescent Brightener 134 (Standard)_TargetMol [targetmol.com]
• 13. 3426-43-5｜Fluorescent Brightener 134 Optical Brightening Agent CF｜Colorcom Group [colorcominternational.com]
• 14. google.com [google.com]
• 15. Background in Fluorescence Imaging | Thermo Fisher Scientific - US [thermofisher.com]

Technical Support Center: Non-specific Binding of Fluorescent Brightener 134 in Tissue Samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering non-specific binding of Fluorescent Brightener 134 in tissue samples.

Frequently Asked Questions (FAQs)

Q1: What is Fluorescent Brightener 134 and why is it used?

Fluorescent Brightener 134 is a stilbene-derivative fluorescent dye.[1] While primarily used in the textile and paper industries as an optical brightening agent, its fluorescent properties make it of interest for certain biological imaging applications. Its chemical relatives, such as Fluorescent Brightener 28 (Calcofluor White), are used to stain chitin (B13524) and cellulose (B213188) in fungi and plants.[2][3]

Q2: What causes non-specific binding of Fluorescent Brightener 134 in tissue samples?

The primary cause of non-specific binding of Fluorescent Brightener 134 in animal tissues is its affinity for certain extracellular matrix (ECM) components. As a stilbene-based anionic dye, it can interact with proteins such as collagen and elastin (B1584352), leading to unwanted background fluorescence.[4] This is a known characteristic of similar fluorescent brighteners, like Calcofluor White, which has been observed to bind to keratin, collagen, and elastin in tissue sections.

Q3: What are the visible signs of non-specific binding?

Non-specific binding typically manifests as a diffuse, high background fluorescence across the entire tissue section, making it difficult to distinguish the specific signal of interest. You may observe a general "glowing" of the connective tissue, muscle, or other areas rich in collagen and elastin. This can obscure the true localization of your target.

Q4: Can non-specific binding be completely eliminated?

Completely eliminating all non-specific binding can be challenging due to the inherent chemical properties of the dye and its interaction with tissue components. However, through careful optimization of your staining protocol and the use of appropriate blocking and washing steps, non-specific binding can be significantly reduced to an acceptable level, thereby improving the signal-to-noise ratio.

Troubleshooting Guide

Issue: High Background Fluorescence Obscuring Specific Signal

High background fluorescence is the most common issue when using Fluorescent Brightener 134 in tissue samples. The following troubleshooting steps can help to mitigate this problem.

Troubleshooting Workflow

Caption: Troubleshooting workflow for reducing non-specific binding.

1. Reduce Dye Concentration

• Problem: An excessively high concentration of Fluorescent Brightener 134 can lead to increased non-specific binding.

• Solution: Perform a concentration titration to determine the optimal dye concentration that provides a sufficient signal for your target without causing excessive background. Start with a concentration lower than initially used and gradually increase it.

2. Optimize Incubation Time and Temperature

• Problem: Prolonged incubation or high temperatures can promote non-specific interactions.

• Solution: Reduce the incubation time and/or perform the incubation at a lower temperature (e.g., 4°C instead of room temperature). This can help to minimize the kinetics of non-specific binding.

3. Improve Washing Steps

• Problem: Inadequate washing may not effectively remove unbound or loosely bound dye molecules.

• Solution:

  • Increase the number and duration of wash steps after incubation with the dye.

  • Incorporate a non-ionic detergent, such as 0.05% Tween 20, into your washing buffer to help disrupt weak, non-specific hydrophobic interactions.

4. Implement or Optimize a Blocking Step

• Problem: Charged and hydrophobic sites within the tissue can non-specifically attract the fluorescent dye.

• Solution: Before applying Fluorescent Brightener 134, incubate the tissue section with a blocking solution. Common blocking agents include:

  • Bovine Serum Albumin (BSA): A 1-5% solution of BSA in your buffer can help to block non-specific protein-binding sites.

  • Normal Serum: Using normal serum (e.g., from goat or donkey) at a concentration of 5-10% can also be effective.

5. Use a Counterstain to Quench Background Fluorescence

• Problem: Even after optimization, some background fluorescence from tissue components may persist.

• Solution: The use of a counterstain like Evans Blue has been shown to be effective in diminishing the background fluorescence of tissues when using stilbene-based dyes like Calcofluor White.[3] Evans Blue absorbs in the excitation range of Fluorescent Brightener 134, thereby quenching the non-specific signal.

6. Review Fixation Protocol

• Problem: The fixation method can influence tissue morphology and the availability of non-specific binding sites.

• Solution: Ensure that your fixation protocol is appropriate for your tissue type and target. Over-fixation or the use of certain fixatives can sometimes increase background fluorescence.

Quantitative Data on Non-specific Binding

Tissue Component	Relative Binding Potential	Expected Fluorescence Intensity
Target Structure (e.g., specific cell type)	High (Specific)	Bright, well-defined
Collagen	Moderate (Non-specific)	Diffuse, moderate
Elastin	Moderate (Non-specific)	Diffuse, moderate
Keratin	Low to Moderate (Non-specific)	Diffuse, low to moderate
General Cytoplasm	Low (Non-specific)	Low, diffuse

This table is a qualitative representation based on the known binding properties of stilbene-based fluorescent brighteners to biological tissues. The actual fluorescence intensity will depend on the specific experimental conditions.

Experimental Protocols

General Staining Protocol with Fluorescent Brightener 134

This protocol is a general guideline and should be optimized for your specific application.

• Deparaffinization and Rehydration (for FFPE tissues):

  • Immerse slides in xylene (or a xylene substitute) two times for 5 minutes each.

  • Rehydrate through a graded series of ethanol (B145695) (100%, 95%, 70%) for 3 minutes each.

  • Rinse with distilled water.

• Antigen Retrieval (if required for your specific target):

  • Perform heat-induced or enzymatic antigen retrieval as required for your primary antibody (if used in co-staining).

• Blocking:

  • Incubate sections with a blocking buffer (e.g., 3% BSA in PBS) for 30-60 minutes at room temperature.

• Staining:

  • Prepare a working solution of Fluorescent Brightener 134 in a suitable buffer (e.g., PBS). The optimal concentration should be determined by titration, but a starting point could be in the range of 0.1-1 µg/mL.

  • Apply the staining solution to the tissue sections and incubate for 15-60 minutes at room temperature in the dark.

• Washing:

  • Wash the slides three times for 5 minutes each with a washing buffer (e.g., PBS with 0.05% Tween 20).

• Counterstaining (Optional):

  • If high background persists, incubate with a solution of Evans Blue (e.g., 0.05% in PBS) for 5 minutes.

  • Rinse briefly with PBS.

• Mounting:

  • Mount the coverslip with an aqueous mounting medium.

• Imaging:

  • Visualize using a fluorescence microscope with appropriate filters for Fluorescent Brightener 134 (Excitation max ~350 nm, Emission max ~435 nm).

Logical Relationships in Troubleshooting

Caption: Logical relationships between problems, causes, and solutions.

References

• 1. Col-F, a Fluorescent Probe for Ex Vivo Confocal Imaging of Collagen and Elastin in Animal Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Calcofluor-white - Wikipedia [en.wikipedia.org]
• 3. dalynn.com [dalynn.com]
• 4. Use of Calcofluor White for Detection, Identification, and Quantification of Phytoplanktonic Fungal Parasites - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Fluorescent Brightener 134 Concentration for Staining

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Fluorescent Brightener 134 for staining applications. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you optimize your staining procedures and achieve high-quality, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is Fluorescent Brightener 134 and what does it stain?

Fluorescent Brightener 134 is a fluorescent dye that belongs to the class of stilbene (B7821643) derivatives. These compounds are known as optical brightening agents (OBAs) or fluorescent whitening agents (FWAs).[1] In a research context, it is primarily used to stain structures rich in cellulose (B213188) and chitin (B13524), such as the cell walls of fungi, yeast, and plants.[2][3][4] The dye binds non-specifically to these β-glycosidically linked polysaccharides.[5]

Q2: What is the mechanism of action for Fluorescent Brightener 134?

Fluorescent Brightener 134 functions by absorbing ultraviolet (UV) light and re-emitting it as visible blue light, thus making the stained structures appear brighter.[1] Its affinity for cellulose and chitin is the basis for its use in visualizing the cell walls of various organisms.[2][3][4] The fluorescence of the dye is significantly enhanced upon binding to these polysaccharides.

Q3: What is a good starting concentration for Fluorescent Brightener 134?

While the optimal concentration will vary depending on the sample type and experimental conditions, a common starting point for analogous fluorescent brighteners like Calcofluor White (Fluorescent Brightener 28) is a 0.1% (w/v) solution.[5] From this starting concentration, a dilution series should be prepared to determine the ideal concentration for your specific application.

Q4: How long should I incubate my samples with Fluorescent Brightener 134?

Incubation times can range from 1 to 30 minutes.[5] Shorter incubation times are often sufficient for simple smears or suspensions, while thicker tissue sections may require longer incubation to allow for adequate penetration of the dye. It is recommended to start with a shorter incubation time (e.g., 1-5 minutes) and increase it as needed to optimize the signal-to-noise ratio.

Q5: Can I use Fluorescent Brightener 134 for live-cell imaging?

Yes, fluorescent brighteners can be used for vital staining, meaning they can stain living cells without significantly affecting their viability, especially at lower concentrations and with shorter incubation times. However, it is always advisable to perform control experiments to assess any potential toxic effects on your specific cell type.

Troubleshooting Guide

Below are common issues encountered during staining with Fluorescent Brightener 134 and potential solutions.

Problem	Potential Cause	Recommended Solution
Weak or No Signal	Inadequate Dye Concentration: The concentration of Fluorescent Brightener 134 is too low.	Increase the concentration of the staining solution incrementally.
Insufficient Incubation Time: The dye has not had enough time to penetrate the sample.	Increase the incubation time.
Incorrect Filter Set: The microscope filters do not match the excitation and emission spectra of the dye.	Use a filter set appropriate for UV excitation (around 350-380 nm) and blue emission (around 420-450 nm).[6]
Sample Preparation Issues: The target structures are not accessible to the dye.	For thick specimens, consider sectioning or permeabilization steps. The addition of 10% potassium hydroxide (B78521) (KOH) can help to clear the specimen and improve visualization of fungal elements.[2][3][4]
High Background Fluorescence	Excessive Dye Concentration: The concentration of the brightener is too high, leading to non-specific binding.	Decrease the concentration of the staining solution. Perform a titration to find the optimal concentration.
Inadequate Washing: Unbound dye remains on the sample.	Increase the number and/or duration of washing steps after staining.
Autofluorescence: The sample itself has natural fluorescence.	Include an unstained control to assess the level of autofluorescence. Consider using a counterstain like Evans Blue, which can help to diminish background fluorescence of tissues and cells.[3]
Uneven or Patchy Staining	Poor Dye Penetration: The staining solution is not reaching all parts of the sample equally.	Ensure the entire sample is fully immersed in the staining solution. Gentle agitation during incubation can also help.
Sample Aggregation: Cells or tissues are clumped together.	Ensure samples are well-dispersed before staining.
Signal Fades Quickly (Photobleaching)	Prolonged Exposure to Excitation Light: The sample is being illuminated for too long or with excessive intensity.	Minimize the exposure time to the UV light source. Use a lower light intensity if possible. Consider using an anti-fade mounting medium.

Experimental Protocols

Preparation of Staining Solution

This protocol provides a general guideline for preparing a stock and working solution of Fluorescent Brightener 134.

Stock Solution (e.g., 1% w/v):

• Weigh out 100 mg of Fluorescent Brightener 134 powder.

• Dissolve the powder in 10 mL of distilled water. Note: Solubility may be enhanced by the addition of a small amount of 10% KOH.

• Store the stock solution in a light-protected container at 4°C.

Working Solution (e.g., 0.1% w/v):

• Dilute the 1% stock solution 1:10 with distilled water or a suitable buffer (e.g., PBS).

• For some applications, a working solution containing 10% Potassium Hydroxide (KOH) can be prepared to aid in clearing the specimen. To do this, mix one part 0.1% Fluorescent Brightener 134 solution with one part 20% KOH solution.

General Staining Protocol

This protocol is a starting point and should be optimized for your specific sample and experimental setup.

• Sample Preparation: Prepare your sample on a clean microscope slide. This could be a smear of a cell suspension, a thin tissue section, or a whole mount of a small organism.

• Staining:

  • Add one drop of the 0.1% Fluorescent Brightener 134 working solution to the sample.

  • If using, add one drop of 10% KOH.[2][3][4]

  • Place a coverslip over the sample.

• Incubation: Let the slide stand for 1-5 minutes at room temperature.[3]

• Washing (Optional but Recommended): Gently wash the slide with distilled water or buffer to remove excess stain. This can be done by adding a drop of liquid to one edge of the coverslip and drawing it through with a piece of absorbent paper on the opposite edge.

• Imaging: Examine the slide using a fluorescence microscope equipped with a UV excitation filter (e.g., 340-380 nm) and a blue emission filter (e.g., 420-450 nm).[6] Fungal and plant cell walls should appear bright blue against a darker background.

Visual Guides

Caption: General experimental workflow for staining with Fluorescent Brightener 134.

Caption: Decision-making workflow for troubleshooting common staining issues.

References

• 1. Versatile fluorescent staining of fungi in clinical specimens by using the optical brightener Blankophor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. static.igem.org [static.igem.org]
• 3. dalynn.com [dalynn.com]
• 4. microbenotes.com [microbenotes.com]
• 5. Versatile Fluorescent Staining of Fungi in Clinical Specimens by Using the Optical Brightener Blankophor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]

Technical Support Center: Cytotoxicity of Fluorescent Brightener 134

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers investigating the cytotoxicity of Fluorescent Brightener 134 in cell culture. The information is tailored for scientists and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the expected cytotoxicity of Fluorescent Brightener 134 in mammalian cell lines?

A1: Currently, there is limited specific data available in peer-reviewed literature detailing the direct cytotoxicity of Fluorescent Brightener 134 (CAS No. 3426-43-5) in mammalian cell cultures, and no established IC50 values have been published. However, Fluorescent Brightener 134 is a stilbene (B7821643) derivative. Some stilbene compounds have been reported to induce apoptosis and exhibit anti-proliferative effects in various cancer cell lines.[1][2] Conversely, toxicological assessments of other stilbene-based fluorescent brighteners have suggested a low hazard profile, with no findings of carcinogenicity, genotoxicity, or repeated-dose toxicity.[3] Therefore, it is crucial to experimentally determine the cytotoxicity of Fluorescent Brightener 134 in your specific cell line and experimental conditions.

Q2: What are the potential mechanisms of cytotoxicity for stilbene-based compounds like Fluorescent Brightener 134?

A2: Based on studies of other stilbene derivatives, potential mechanisms of cytotoxicity could include:

• Induction of Apoptosis: Some stilbenes can trigger programmed cell death. This may involve the activation of caspases, such as caspase-3 and caspase-9.[1][2][4]

• Cell Cycle Arrest: Certain stilbene compounds can cause cell cycle arrest, inhibiting proliferation.[2]

• Oxidative Stress: A study on optical brighteners in C. elegans indicated that some of these compounds might induce a toxic response related to the generation of reactive oxygen species (ROS).[5]

• Mitochondrial Dysfunction: Changes in mitochondrial membrane potential have been observed with some cytotoxic stilbene derivatives.[2]

It is important to note that these are potential mechanisms extrapolated from related compounds, and specific studies are required to confirm if they are relevant for Fluorescent Brightener 134.

Q3: Can the fluorescence of Brightener 134 interfere with standard cytotoxicity assays?

A3: Yes, the inherent fluorescence of Brightener 134 can significantly interfere with fluorescence- and absorbance-based assays.[6][7][8][9][10] This can lead to false-positive or false-negative results. It is essential to include proper controls to account for this interference. See the troubleshooting guides below for detailed recommendations.

Q4: What are the primary safety concerns when handling Fluorescent Brightener 134?

A4: According to its Safety Data Sheet (SDS), Fluorescent Brightener 134 can cause skin and serious eye irritation, and may cause respiratory irritation.[11] Overexposure could potentially lead to more severe health issues.[11] Standard personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. Work in a well-ventilated area or under a chemical fume hood.[11]

Troubleshooting Guides

Issue 1: Inconsistent or Unexpected Results in MTT/XTT Assays

• Potential Cause: Interference from the fluorescent compound. Fluorescent Brightener 134 may absorb light at the same wavelength as the formazan (B1609692) product, or its own fluorescence may artificially inflate the absorbance reading.[6][9] Some reducing agents can also non-enzymatically reduce the MTT reagent.[9]

• Troubleshooting Steps:

  • Compound-Only Control: In cell-free wells, add your complete assay medium and the same concentrations of Fluorescent Brightener 134 as used in your experimental wells. Add the MTT reagent and solubilization buffer. This will show if the brightener itself reacts with the MTT reagent or contributes to the absorbance at the measurement wavelength.

  • Killed-Cell Control: Treat cells with a cytotoxic agent known to cause 100% cell death. Then, add the various concentrations of Fluorescent Brightener 134 and perform the MTT assay. This helps to distinguish between a compound-induced signal and a cell viability-dependent signal.

  • Wavelength Scan: After solubilizing the formazan, perform a full wavelength scan (e.g., 400-700 nm) of your control and experimental wells to check for shifts in the absorbance peaks that might indicate interference.

  • Alternative Assay: If interference is confirmed, consider using a non-absorbance-based assay, such as the LDH assay (measuring membrane integrity) or a luminescent ATP-based assay (measuring metabolic activity).

Issue 2: High Background Signal in Fluorescence-Based Assays (e.g., LDH, Apoptosis Dyes)

• Potential Cause: The intrinsic fluorescence of Brightener 134 overlaps with the emission spectrum of the assay's fluorescent probe.

• Troubleshooting Steps:

  • Spectral Analysis: Determine the excitation and emission spectra of Fluorescent Brightener 134 in your assay medium. Compare this to the spectra of your fluorescent assay probe to identify any overlap.

  • Unstained Compound-Treated Control: Prepare a sample of cells treated with Fluorescent Brightener 134 but without the fluorescent assay dye. Measure the fluorescence in the appropriate channel to quantify the background signal from the brightener. This background can then be subtracted from your experimental values.

  • Choose Dyes with Different Spectra: If significant spectral overlap exists, select an alternative assay dye with excitation and emission wavelengths that are distinct from those of Fluorescent Brightener 134.

  • Wash Steps: Ensure adequate washing of cells after incubation with Fluorescent Brightener 134 and before the addition of fluorescent dyes to remove any unbound compound.

Issue 3: Phototoxicity in Live-Cell Imaging

• Potential Cause: Fluorescent molecules, when excited by light, can generate reactive oxygen species (ROS) that are damaging to cells.[12] This is a concern if you are monitoring the effects of Fluorescent Brightener 134 over time using fluorescence microscopy.

• Troubleshooting Steps:

  • Minimize Light Exposure: Use the lowest possible excitation light intensity and the shortest exposure times necessary to obtain a usable image.

  • Use Longer Wavelengths: If possible, use imaging equipment that allows for excitation at longer wavelengths, which are generally less damaging to cells.[12]

  • Time-Lapse Imaging Controls: Image untreated cells under the same time-lapse conditions as your experimental cells to assess the level of phototoxicity induced by the imaging process itself.

  • Include Antioxidants: In some cases, the addition of antioxidants like Trolox to the culture medium can help mitigate phototoxic effects, though this should be tested to ensure it doesn't interfere with the experimental outcome.[13]

Data Presentation

As no specific quantitative cytotoxicity data for Fluorescent Brightener 134 is publicly available, a template table is provided below for researchers to populate with their own experimental data.

Table 1: Cytotoxicity of Fluorescent Brightener 134 in [Cell Line Name]

Concentration (µM)	Cell Viability (%) (MTT Assay)	Cytotoxicity (%) (LDH Assay)	Apoptosis (%) (Annexin V/PI)
0 (Vehicle Control)	100	0	[Insert Data]
[Conc. 1]	[Insert Data]	[Insert Data]	[Insert Data]
[Conc. 2]	[Insert Data]	[Insert Data]	[Insert Data]
[Conc. 3]	[Insert Data]	[Insert Data]	[Insert Data]
[Conc. 4]	[Insert Data]	[Insert Data]	[Insert Data]
IC50 (µM)	[Calculate]	[Calculate]	N/A

Experimental Protocols

MTT Cell Viability Assay

This protocol measures cell viability based on the metabolic reduction of the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases in living cells.

Materials:

• 96-well cell culture plates

• Complete cell culture medium

• Fluorescent Brightener 134 stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Plate reader (absorbance at 570 nm, reference at 630 nm)

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours.

• Treat cells with various concentrations of Fluorescent Brightener 134 (and appropriate vehicle and positive controls) and incubate for the desired exposure time (e.g., 24, 48, 72 hours).

• Four hours before the end of the incubation period, add 10 µL of MTT solution to each well.

• Incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Shake the plate gently for 10-15 minutes to ensure complete dissolution.

• Read the absorbance at 570 nm with a reference wavelength of 630 nm.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies cytotoxicity by measuring the activity of LDH, a cytosolic enzyme released into the culture medium upon cell membrane damage.

Materials:

• 96-well cell culture plates

• Complete cell culture medium

• Fluorescent Brightener 134 stock solution

• Commercially available LDH cytotoxicity assay kit (colorimetric or fluorometric)

• Lysis buffer (usually included in the kit) for maximum LDH release control

• Plate reader (absorbance or fluorescence, as per kit instructions)

Procedure:

• Seed cells in a 96-well plate and incubate for 24 hours.

• Treat cells with various concentrations of Fluorescent Brightener 134. Include controls for spontaneous LDH release (vehicle-treated cells) and maximum LDH release (cells treated with lysis buffer).

• Incubate for the desired exposure time.

• Centrifuge the plate at 250 x g for 10 minutes.

• Carefully transfer a specific volume of the supernatant to a new 96-well plate.

• Add the LDH reaction mixture from the kit to each well.

• Incubate at room temperature, protected from light, for the time specified in the kit protocol (usually up to 30 minutes).

• Add the stop solution if required by the kit.

• Measure the absorbance or fluorescence at the recommended wavelength.

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay detects apoptosis by using fluorescein-labeled Annexin V to identify the externalization of phosphatidylserine (B164497) in apoptotic cells and propidium iodide (PI) to distinguish late apoptotic and necrotic cells with compromised membranes.

Materials:

• 6-well cell culture plates

• Fluorescent Brightener 134 stock solution

• Annexin V-FITC/PI apoptosis detection kit

• Binding buffer (usually included in the kit)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with Fluorescent Brightener 134 for the desired time.

• Harvest the cells (including any floating cells in the medium) and wash with cold PBS.

• Resuspend the cells in 1X binding buffer at a concentration of 1 x 10^6 cells/mL.

• Add Annexin V-FITC and PI according to the kit manufacturer's protocol.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry within one hour.

Visualizations

References

• 1. Involvement of caspase-3 in stilbene derivatives induced apoptosis of human neutrophils in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 3,5-dibenzyloxy-4'-hydroxystilbene induces early caspase-9 activation during apoptosis in human K562 chronic myelogenous leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. canada.ca [canada.ca]
• 4. Involvement of caspase-3 in stilbene derivatives induced apoptosis of human neutrophils in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Toxicity of Three Optical Brighteners: Potential Pharmacological Targets and Effects on Caenorhabditis elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Particle-induced artifacts in the MTT and LDH viability assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Is Your MTT Assay the Right Choice? [promega.sg]
• 10. zjubiolab.zju.edu.cn [zjubiolab.zju.edu.cn]
• 11. aksci.com [aksci.com]
• 12. Cellular Phototoxicity | Nikon’s MicroscopyU [microscopyu.com]
• 13. Live Cell Imaging: Assessing the Phototoxicity of 488 and 546 nm Light and Methods to Alleviate it - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Photostability of Stilbene-Based Fluorescent Dyes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to the photostability of stilbene-based fluorescent dyes.

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why is it a problem for stilbene-based dyes?

A1: Photobleaching is the irreversible photochemical destruction of a fluorescent molecule (fluorophore) upon exposure to light.[1] This process leads to a loss of fluorescence, which can compromise the quality of imaging data, particularly in experiments requiring long exposure times or time-lapse imaging. For stilbene-based dyes, a primary photobleaching pathway involves trans-cis photoisomerization. The trans isomer is typically the fluorescent state, and upon light absorption, it can convert to the non-fluorescent cis isomer.[2][3] This isomerization, along with other photochemical reactions, leads to a diminished signal.

Q2: What are the main factors that influence the photostability of stilbene (B7821643) dyes?

A2: Several factors contribute to the rate of photobleaching:

• Excitation Light Intensity: Higher intensity light sources accelerate photobleaching.[4]

• Exposure Time: Longer exposure to excitation light increases the probability of photochemical damage.

• Oxygen Concentration: The presence of molecular oxygen can lead to the formation of reactive oxygen species (ROS) that degrade the dye.[5]

• Chemical Environment: The pH, viscosity, and presence of oxidizing or reducing agents in the mounting medium can all affect photostability.

• Molecular Structure: The intrinsic chemical structure of the stilbene derivative plays a crucial role. For example, "stiff-stilbenes," which have a more rigid structure, are designed to be more photostable by restricting trans-cis isomerization.[6]

Q3: How do antifade reagents work to protect my stilbene dyes?

A3: Antifade reagents are chemical cocktails added to the mounting medium to reduce photobleaching. They typically work through one or more of the following mechanisms:

• Triplet State Quenchers: These molecules deactivate the long-lived and highly reactive triplet state of the fluorophore, preventing it from undergoing destructive chemical reactions.

• Reactive Oxygen Species (ROS) Scavengers: Many antifade reagents are antioxidants that neutralize ROS, such as singlet oxygen and free radicals, which are major contributors to photobleaching.[7][8]

Q4: Are there more photostable alternatives to traditional stilbene-based dyes?

A4: Yes, researchers have developed "stiff-stilbenes," which are sterically restricted analogues of stilbene.[9] By incorporating fused rings that hinder rotation around the central double bond, these molecules exhibit improved photostability and higher quantum yields for photoisomerization.[9] These can be a valuable alternative for applications requiring high-intensity or prolonged illumination.

Troubleshooting Guides

Problem 1: Rapid signal loss during image acquisition.

Possible Cause: High excitation intensity, prolonged exposure, or an oxygen-rich environment.

Solutions:

• Reduce Excitation Intensity:

  • Use the lowest laser power or lamp intensity that provides a detectable signal.

  • Employ neutral density filters to attenuate the excitation light.[4]

• Minimize Exposure Time:

  • Use the shortest possible exposure time for your camera.

  • Use a sensitive detector that requires less light.

  • When locating the region of interest, use a lower magnification or transmitted light before switching to fluorescence to minimize photobleaching of your target area.

• Use an Antifade Reagent:

  • Incorporate a commercially available or homemade antifade mounting medium. Common components include n-propyl gallate (NPG), p-phenylenediamine (B122844) (PPD), and Trolox (a vitamin E derivative).[8]

  • For live-cell imaging, use reagents specifically designed to be non-toxic, such as ProLong Live Antifade Reagent.

Problem 2: High background fluorescence obscuring the signal from my stilbene dye.

Possible Cause: Autofluorescence from the sample or mounting medium, or non-specific binding of the dye.

Solutions:

• Spectral Unmixing: If your microscope is equipped with a spectral detector, you can use linear unmixing algorithms to separate the specific stilbene fluorescence from the autofluorescence background.

• Use a Different Mounting Medium: Some mounting media have lower intrinsic fluorescence.

• Optimize Staining Protocol: Ensure that your washing steps are thorough to remove any unbound dye that could contribute to background noise.

• Use TrueBlack® Lipofuscin Autofluorescence Quencher: For tissue sections with high levels of autofluorescence from lipofuscin, this reagent can help to reduce background.

Problem 3: Inconsistent fluorescence intensity between experiments.

Possible Cause: Variation in sample preparation, mounting medium freshness, or imaging parameters.

Solutions:

• Standardize Protocols: Ensure that all steps of your sample preparation and staining are consistent.

• Prepare Fresh Antifade Media: Some antifade reagents, particularly those containing PPD, can oxidize over time, reducing their effectiveness. Prepare fresh mounting media regularly.

• Consistent Imaging Settings: Always use the same microscope settings (laser power, exposure time, gain, etc.) for all samples that will be quantitatively compared.

Data Presentation

Table 1: Photophysical Properties of Selected Stilbene Derivatives

Compound	Solvent	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Fluorescence Quantum Yield (Φ_f)	Reference
4,4′-bis(2-benzoxazolyl)stilbene (BBS)	Dichloromethane	375	425	0.78	[9]
SBnAc (N-acetyl substituted BBS)	Dichloromethane	353	435	0.93 (dilute), 0.90 (concentrated)	[10]
ASDSB (donor-acceptor stilbene)	Dichloromethane	430	540	0.73	[5]
AADSB (donor-donor stilbene)	Dichloromethane	400	490	0.68 (in ethanol)	[5]

Note: Photostability is influenced by multiple factors, and a direct comparison requires standardized testing conditions. The quantum yield can be an indicator of brightness but not directly of photostability.

Table 2: Common Components of Antifade Reagents

Component	Mechanism of Action	Common Applications
n-Propyl gallate (NPG)	Antioxidant (ROS scavenger)	Fixed cell imaging
p-Phenylenediamine (PPD)	Antioxidant (ROS scavenger)	Fixed cell imaging (can cause background fluorescence)
1,4-diazabicyclo[2.2.2]octane (DABCO)	Triplet state quencher	Fixed cell imaging
Trolox	Antioxidant (ROS scavenger)	Live and fixed cell imaging

Experimental Protocols

Protocol 1: General Procedure for Using Antifade Mounting Media with Fixed Cells

• Sample Preparation: Perform your standard immunofluorescence or fluorescent staining protocol on cells cultured on coverslips or on tissue sections.

• Washing: After the final staining step, wash the sample thoroughly with phosphate-buffered saline (PBS) or a similar buffer to remove all unbound dye.

• Mounting: a. Carefully remove the coverslip or tissue section from the washing buffer and wick away excess liquid from the edges using a laboratory wipe. Do not allow the sample to dry out completely. b. Place the microscope slide on a flat surface. c. Add a small drop (approximately 10-20 µL) of the antifade mounting medium onto the slide. d. Gently lower the coverslip onto the drop of mounting medium, avoiding the introduction of air bubbles. e. If air bubbles are present, gently press on the coverslip with the tip of a pipette to push them out.

• Sealing (Optional but Recommended for Long-Term Storage): a. Allow the mounting medium to set or cure according to the manufacturer's instructions (this can range from a few hours to overnight). b. Seal the edges of the coverslip with clear nail polish or a commercially available sealant.

• Storage: Store the slides flat and protected from light at 4°C.

Protocol 2: Assessing the Photostability of a Stilbene-Based Dye

• Sample Preparation: Prepare a slide with your stilbene-labeled sample as you would for a typical imaging experiment.

• Microscope Setup: a. Choose a region of interest with a representative fluorescence intensity. b. Set the imaging parameters (laser power, exposure time, etc.) to match those you would use in your experiments.

• Time-Lapse Imaging: a. Acquire a time-lapse series of images of the same field of view. The time interval and total duration will depend on how quickly the dye photobleaches. A good starting point is to acquire an image every 10-30 seconds for 5-10 minutes.

• Data Analysis: a. Open the time-lapse image series in an image analysis software (e.g., ImageJ/Fiji). b. Define a region of interest (ROI) within a fluorescently labeled structure. c. Measure the mean fluorescence intensity within the ROI for each time point. d. Plot the normalized fluorescence intensity (Intensity at time t / Initial intensity) as a function of time. e. The rate of decay of this curve is a measure of the photobleaching rate. You can compare the decay curves for different dyes or different antifade reagents to determine their relative photostability.

Visualizations

Caption: General photobleaching pathways for stilbene-based fluorescent dyes.

Caption: Mechanism of action for common antioxidant-based antifade reagents.

Caption: A logical workflow for troubleshooting stilbene dye photobleaching.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. sciforum.net [sciforum.net]
• 4. Synthesis of Fluorescent Probes based on Stilbenes and Diphenylacetylenes targeting β-Amyloid Plaques - PMC [pmc.ncbi.nlm.nih.gov]
• 5. New white light-emitting halochromic stilbenes with remarkable quantum yields and aggregation-induced emission - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 18F Stilbenes and Styrylpyridines for PET Imaging of Aβ Plaques in Alzheimer’s Disease: A Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. iris.cnr.it [iris.cnr.it]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Quenching of Fluorescent Brightener 134 Fluorescence

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Fluorescent Brightener 134 (FB 134).

Frequently Asked Questions (FAQs)

Q1: What is Fluorescent Brightener 134 and what are its spectral properties?

Fluorescent Brightener 134, also known as C.I. Fluorescent Brightener 90, is an optical brightening agent belonging to the class of stilbene-triazine derivatives. It is commonly used in the textile and paper industries to enhance whiteness. In research and drug development, its fluorescent properties can be utilized in various assays.

Key Properties of Fluorescent Brightener 134:

Property	Value
Molecular Formula	C₃₄H₂₈N₁₀Na₂O₈S₂
Molecular Weight	814.76 g/mol
Appearance	Slight yellowish powder
Maximum Absorption Wavelength (λex)	~348-350 nm
Maximum Emission Wavelength (λem)	~440 nm

Q2: What are the common causes of fluorescence quenching for FB 134?

Fluorescence quenching is any process that decreases the fluorescence intensity of a substance. For FB 134 and other stilbene-based brighteners, common causes of quenching include:

• Presence of Quenchers: Certain molecules can interact with the excited state of FB 134 and deactivate it non-radiatively.

• Environmental Factors: Changes in pH and temperature can significantly impact fluorescence intensity.

• Photobleaching: Prolonged exposure to excitation light can lead to irreversible photochemical destruction of the fluorophore.

• Aggregation: At high concentrations, FB 134 molecules can form aggregates, leading to self-quenching.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with Fluorescent Brightener 134.

Problem 1: Low or No Fluorescence Signal

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Incorrect Instrument Settings	Verify that the excitation and emission wavelengths on your fluorometer are set correctly for FB 134 (λex ~348-350 nm, λem ~440 nm).
Degradation of FB 134 Stock Solution	FB 134 solutions can degrade over time, especially when exposed to light. Prepare fresh solutions and store them in the dark, preferably at cool temperatures.
Presence of Quenchers in the Sample	See the "Common Quenchers" section below to identify potential quenching agents in your sample matrix. Consider purification steps if necessary.
Extreme pH of the Solution	The fluorescence of stilbene (B7821643) derivatives can be pH-dependent. Ensure the pH of your experimental buffer is within a range that allows for optimal fluorescence. For some stilbene derivatives, acidic conditions can lead to a decrease in fluorescence intensity.

Problem 2: Unstable or Decreasing Fluorescence Signal Over Time

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Photobleaching	Reduce the intensity and duration of the excitation light. Use neutral density filters if available. For microscopy, use an anti-fade mounting medium.
Temperature Fluctuations	Higher temperatures can increase the rate of collisional quenching. Maintain a stable and controlled temperature for your experiments.
Chemical Instability in the Medium	FB 134 may be unstable in the presence of strong oxidizing agents. Ensure your experimental medium is compatible with the fluorophore.

Problem 3: High Background Fluorescence

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Autofluorescence of Sample Components	Run a blank sample (without FB 134) to measure the background fluorescence. If high, consider using a different buffer or purifying your sample.
Contaminated Solvents or Labware	Use high-purity solvents and thoroughly clean all cuvettes and labware to remove any fluorescent contaminants.

Common Quenchers of Stilbene-Based Fluorescent Brighteners

The fluorescence of FB 134 can be quenched by various substances. While specific quantitative data for FB 134 is limited in publicly available literature, data from related stilbene-based brighteners can provide valuable insights.

Known Quenchers:

• Transition Metal Ions: Ions such as iron (Fe²⁺, Fe³⁺), copper (Cu²⁺), and manganese (Mn²⁺) are known to quench the fluorescence of stilbene derivatives. The mechanism often involves the formation of a non-fluorescent complex.

• Hypochlorite: This strong oxidizing agent can degrade the stilbene structure, leading to a loss of fluorescence.

• UV Absorbers: Certain compounds, like those from the benzotriazole (B28993) series, can absorb the excitation light, thus preventing the fluorescence of FB 134.

• High Concentrations of the Brightener (Self-Quenching): At high concentrations, stilbene brighteners can form aggregates, which can lead to a decrease in fluorescence intensity.

Quantitative Quenching Data (Representative for Stilbene Derivatives):

Quencher	Stern-Volmer Constant (Ksv) [M⁻¹] (Hypothetical)	Quenching Mechanism
Cu²⁺	1.5 x 10⁴	Static
Fe³⁺	8.2 x 10³	Static & Dynamic
I⁻	5.7 x 10²	Collisional (Dynamic)

Experimental Protocols

Protocol for Measuring Fluorescence Quenching (Stern-Volmer Analysis)

This protocol outlines the steps to determine the quenching efficiency of a substance on FB 134 fluorescence.

Materials:

• Fluorescent Brightener 134 stock solution (e.g., 1 mM in a suitable solvent like DMSO or water)

• Buffer solution (e.g., phosphate-buffered saline, pH 7.4)

• Quencher stock solution of known concentration

• Fluorometer with temperature control

• Quartz cuvettes

Procedure:

• Prepare a working solution of FB 134: Dilute the stock solution in the buffer to a final concentration that gives a stable and measurable fluorescence signal (e.g., 10 µM).

• Acquire the initial fluorescence spectrum: Record the fluorescence emission spectrum of the FB 134 working solution in the absence of the quencher (F₀).

• Titration with the quencher: Add small aliquots of the quencher stock solution to the FB 134 solution. After each addition, mix thoroughly and allow the solution to equilibrate.

• Measure fluorescence after each addition: Record the fluorescence emission spectrum (F) after each addition of the quencher.

• Data Analysis:

  • Correct the fluorescence intensities for dilution if the added volume of the quencher is significant.

  • Plot the ratio of the initial fluorescence intensity to the quenched fluorescence intensity (F₀/F) against the concentration of the quencher ([Q]).

  • According to the Stern-Volmer equation, this plot should be linear for a single type of quenching mechanism: F₀/F = 1 + Ksv * [Q]

  • The slope of the linear fit will give the Stern-Volmer constant (Ksv).

Workflow for Stern-Volmer Analysis:

Caption: Workflow for determining the Stern-Volmer constant (Ksv).

Signaling Pathways and Logical Relationships

General Fluorescence Quenching Mechanisms

The quenching of FB 134 fluorescence can occur through different mechanisms, primarily categorized as dynamic or static quenching.

Caption: Dynamic vs. Static fluorescence quenching mechanisms.

This technical support guide provides a starting point for troubleshooting issues related to the quenching of Fluorescent Brightener 134. For more specific applications, further empirical testing and optimization will be necessary.

Technical Support Center: Overcoming Autofluorescence in Samples Stained with Fluorescent Brightener 134

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with autofluorescence in samples stained with Fluorescent Brightener 134.

Frequently Asked Questions (FAQs)

Q1: What is Fluorescent Brightener 134 and what are its spectral properties?

Property	Value
Synonyms	Optical Brightener CF, C.I. Fluorescent Brightener 134
CAS Number	3426-43-5
Maximum Absorption (Excitation)	~348-350 nm (UV)
General Emission Range	~400-440 nm (Blue-Violet)

Q2: What is autofluorescence and why is it a problem?

Autofluorescence is the natural fluorescence emitted by biological materials when they are excited by light, as opposed to the fluorescence from intentionally added fluorophores.[2] This intrinsic fluorescence can originate from various endogenous molecules such as collagen, elastin (B1584352), NADH, and lipofuscin, or it can be induced by sample preparation methods, particularly fixation with aldehyde-based reagents like formaldehyde (B43269) and glutaraldehyde.[2] Autofluorescence becomes problematic when its emission spectrum overlaps with that of the fluorescent probe of interest, as it can obscure the specific signal, reduce the signal-to-noise ratio, and lead to misinterpretation of the results.

Q3: My unstained control sample shows significant fluorescence in the blue and green channels. What is causing this?

This is a classic case of autofluorescence. The primary causes can be categorized as follows:

• Endogenous Fluorophores: Many biological molecules naturally fluoresce. Collagen and elastin are common in the extracellular matrix and tend to emit in the blue-green range.[2] Metabolically active cells have high levels of NADH, which has an emission peak around 450 nm.[2] In older or post-mitotic tissues, the age pigment lipofuscin can accumulate and fluoresces broadly across the spectrum.

• Fixation-Induced Autofluorescence: Aldehyde fixatives (e.g., formaldehyde, glutaraldehyde) react with amines in proteins to form fluorescent Schiff bases.[2] This type of autofluorescence has a very broad emission spectrum, affecting the blue, green, and even red channels.[2]

• Red Blood Cells: Heme groups within red blood cells can cause significant autofluorescence. If tissues were not properly perfused before fixation, this can be a major source of background.

Q4: How can I minimize autofluorescence when I am planning my experiment?

Proactive measures during experimental design can significantly reduce autofluorescence-related issues:

• Fluorophore Selection: Whenever possible, choose fluorophores that emit in the far-red or near-infrared regions of the spectrum, as autofluorescence is typically less intense at longer wavelengths.[2]

• Fixation Strategy: If compatible with your target antigen, consider using a non-aldehyde fixative such as chilled methanol (B129727) or ethanol (B145695).[2] If you must use an aldehyde fixative, use the lowest concentration and shortest fixation time that still preserves the tissue morphology. Paraformaldehyde generally induces less autofluorescence than glutaraldehyde.

• Sample Preparation: For tissue samples, perfuse the animal with phosphate-buffered saline (PBS) prior to fixation to remove red blood cells.[2]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution(s)
High background fluorescence across multiple channels, obscuring the signal from Fluorescent Brightener 134.	Broad-spectrum autofluorescence from the tissue, likely exacerbated by aldehyde fixation.	1. Chemical Quenching: Treat the sample with a broad-spectrum quenching agent like Sudan Black B. 2. Photobleaching: Expose the sample to a high-intensity light source before staining to destroy autofluorescent molecules. 3. Spectral Unmixing: If your microscope is capable, acquire a spectral image (lambda stack) and computationally separate the autofluorescence spectrum from your probe's spectrum.
Granular, punctate green/yellow fluorescence, particularly in aged tissue.	Accumulation of lipofuscin granules.	Treat with a lipofuscin-specific quenching agent like Sudan Black B.[3]
Fibrous or structural background fluorescence, especially in connective tissue.	Autofluorescence from collagen and elastin fibers.	1. Spectral Separation: Ensure your detection channel for Fluorescent Brightener 134 does not overlap significantly with the blue-green emission of collagen and elastin. 2. Computational Subtraction: Acquire an image of an unstained control and use image analysis software to subtract this background from your stained sample images.
Signal from Fluorescent Brightener 134 is weak after quenching.	The quenching agent is also affecting the Fluorescent Brightener 134.	1. Reduce the concentration or incubation time of the quenching agent. 2. Switch to a different quenching method (e.g., from chemical quenching to photobleaching). 3. Apply the quenching agent before staining with Fluorescent Brightener 134.

Data Presentation: Efficacy of Autofluorescence Reduction Techniques

The effectiveness of various methods for reducing autofluorescence can vary depending on the tissue type, fixation method, and the source of the autofluorescence. The following table summarizes reported reduction efficiencies.

Method	Target Autofluorescence	Reported Reduction Efficiency	Reference
Sudan Black B (0.1-0.5%)	Lipofuscin, General	65% to >95%	[3]
Sodium Borohydride (B1222165) (0.1-1%)	Aldehyde-induced	Variable, can be significant	[4]
Photobleaching (with H₂O₂)	General	~80% average decrease	[5]
Photobleaching (light only)	General	Up to 80% after 48h	[6]
Commercial Quenchers (e.g., TrueBlack™, MaxBlock™)	Lipofuscin, General	89% to 95%	[7][8]

Experimental Protocols

Protocol 1: Chemical Quenching with Sudan Black B (for Lipofuscin and General Autofluorescence)

• After rehydration of paraffin-embedded sections or for cryosections, wash the slides in PBS.

• Prepare a 0.1% (w/v) solution of Sudan Black B in 70% ethanol. Ensure the solution is well-mixed and filtered to remove any precipitate.

• Incubate the slides in the Sudan Black B solution for 10-20 minutes at room temperature in the dark.

• Rinse the slides thoroughly with several changes of PBS or 70% ethanol to remove excess Sudan Black B, until the rinsing solution runs clear.

• Wash with PBS (3 x 5 minutes).

• Proceed with your staining protocol for Fluorescent Brightener 134.

Protocol 2: Chemical Quenching with Sodium Borohydride (for Aldehyde-Induced Autofluorescence)

• Following fixation and permeabilization steps, wash the samples thoroughly in PBS.

• Freshly prepare a 0.1% (w/v) solution of sodium borohydride in PBS. Caution: The solution will bubble as hydrogen gas is released. Prepare fresh and use immediately.

• Incubate the samples in the sodium borohydride solution for 10-15 minutes at room temperature. For thicker sections, this may be repeated 2-3 times with fresh solution.

• Wash the samples extensively with PBS (at least 3 changes of 5 minutes each) to completely remove the sodium borohydride.

• Proceed with the blocking and staining steps of your protocol.

Protocol 3: Photobleaching

• Mount your rehydrated tissue sections on slides with a small amount of PBS and a coverslip to prevent drying.

• Place the slides on the stage of a fluorescence microscope or in a dedicated photobleaching chamber equipped with a high-intensity light source (e.g., a mercury arc lamp or a broad-spectrum LED array).

• Expose the sample to intense light. The duration can range from 15 minutes to several hours, depending on the intensity of the light source and the severity of the autofluorescence.[6] An exposure of 1-2 hours is a good starting point.

• Optional (for accelerated photobleaching): Instead of PBS, incubate the slides in a solution of 3% hydrogen peroxide in PBS during light exposure. This can significantly reduce the required bleaching time.

• After photobleaching, remove the coverslip and wash the slides with PBS.

• Proceed with your staining protocol.

Protocol 4: Spectral Unmixing

• Acquire Reference Spectra:

  • Prepare a slide with an unstained tissue section. This will be your reference for the autofluorescence spectrum.

  • Prepare a slide stained only with Fluorescent Brightener 134. This will be your reference for the brightener's spectrum.

  • On your confocal or multispectral microscope, for each reference slide, acquire a "lambda stack" or "spectral image." This involves collecting a series of images at contiguous emission wavelength bands for a single excitation wavelength.

• Acquire Image of Your Experimental Sample:

  • On your fully stained experimental sample, acquire a lambda stack using the same settings as for the reference spectra.

• Perform Linear Unmixing:

  • Using the microscope's software or a separate analysis program (e.g., ImageJ/Fiji with appropriate plugins), open the lambda stack of your experimental sample.

  • Use the linear unmixing function, providing the reference spectra for autofluorescence and Fluorescent Brightener 134 that you acquired in step 1.

  • The software will calculate the contribution of each spectrum to each pixel in your image, generating separate images that show the isolated signal from the autofluorescence and your Fluorescent Brightener 134.

Visualizations

Caption: Experimental workflow for managing autofluorescence.

Caption: Troubleshooting decision tree for high autofluorescence.

References

• 1. autechindustry.com [autechindustry.com]
• 2. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 3. researchgate.net [researchgate.net]
• 4. Reduction of background autofluorescence in brain sections following immersion in sodium borohydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. Quenching autofluorescence in tissue immunofluorescence [ouci.dntb.gov.ua]
• 8. Characterizing and Quenching Autofluorescence in Fixed Mouse Adrenal Cortex Tissue - PMC [pmc.ncbi.nlm.nih.gov]

Effect of pH on Fluorescent Brightener 134 staining efficiency

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the use of Fluorescent Brightener 134, with a specific focus on how pH can influence its staining efficiency. This guide is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for staining with Fluorescent Brightener 134?

While direct quantitative data for Fluorescent Brightener 134 in biological applications is limited, studies on similar stilbene-based fluorescent whitening agents used in the textile industry suggest that a neutral to slightly alkaline pH range is optimal for achieving high whiteness and fluorescence. For textile applications, a pH of 7 has been shown to be effective.[1] In the synthesis of related compounds, a pH range of 8 to 10 is often maintained.[2] Therefore, for biological staining applications, it is recommended to start with a staining buffer in the pH range of 7.0 to 8.5 and optimize for your specific sample and application.

Q2: How does pH affect the fluorescence of Fluorescent Brightener 134?

Q3: My staining with Fluorescent Brightener 134 is weak. Could pH be the issue?

Yes, suboptimal pH is a common reason for weak fluorescent staining. If your staining signal is weak, verifying and optimizing the pH of your staining and wash buffers is a critical troubleshooting step. Other factors that can contribute to weak staining include insufficient dye concentration, inadequate incubation time, and issues with sample preparation.

Q4: Can I use Fluorescent Brightener 134 in acidic conditions?

While some technical data sheets mention that Fluorescent Brightener 134 has "good resistance to acid," this generally refers to its stability in industrial applications.[3] For optimal fluorescence in a staining experiment, it is advisable to avoid strongly acidic conditions unless empirically determined to be suitable for your specific application. A decrease in pH may lead to reduced fluorescence intensity.

Troubleshooting Guide

This guide addresses common issues encountered during staining procedures with Fluorescent Brightener 134, with a focus on pH-related problems.

Problem	Potential Cause	Recommended Solution
Weak or No Staining	Suboptimal pH of Staining Buffer: The pH of your buffer may be outside the optimal range for Fluorescent Brightener 134 fluorescence.	Prepare fresh staining buffers and verify the pH. Perform a pH titration experiment by staining your samples in a series of buffers with pH values ranging from 6.5 to 9.0 to determine the optimal pH for your specific application.
Incorrect Dye Concentration: The concentration of the brightener may be too low.	Prepare a fresh, higher concentration stock solution of Fluorescent Brightener 134. Perform a concentration titration to find the optimal staining concentration.
Insufficient Incubation Time: The dye may not have had enough time to bind to the target structures.	Increase the incubation time. Optimization may be required depending on the sample type and thickness.
High Background Staining	Excessive Dye Concentration: Using too high a concentration of the brightener can lead to non-specific binding.	Reduce the concentration of Fluorescent Brightener 134 in your staining solution.
Inadequate Washing: Insufficient washing may leave unbound dye on the sample.	Increase the number and/or duration of wash steps after staining. Ensure the pH of the wash buffer is compatible with maintaining the fluorescence of the bound dye.
Inconsistent Staining Results	Inconsistent Buffer Preparation: Variations in buffer pH between experiments can lead to variability in staining intensity.	Use a calibrated pH meter for all buffer preparations. Prepare larger batches of buffers to ensure consistency across multiple experiments.

Hypothetical Effect of pH on Fluorescent Brightener 134 Fluorescence

The following table illustrates a hypothetical relationship between pH and the relative fluorescence intensity of Fluorescent Brightener 134. Note: This data is for illustrative purposes to demonstrate a potential trend and is not based on experimentally verified results for this specific compound in a biological staining context. Researchers should perform their own optimization experiments.

pH of Staining Buffer	Relative Fluorescence Intensity (Arbitrary Units)
5.0	30
6.0	65
7.0	95
7.5	100
8.0	98
8.5	90
9.0	75
10.0	50

Experimental Protocols

Standard Staining Protocol with pH Optimization

This protocol provides a general workflow for staining biological samples with Fluorescent Brightener 134 and includes a step for pH optimization.

1. Reagent Preparation:

• Stock Solution: Prepare a 1 mg/mL stock solution of Fluorescent Brightener 134 in a suitable solvent (e.g., DMSO or distilled water). Store protected from light at 2-8°C.
• Staining Buffers: Prepare a series of buffers (e.g., Phosphate-Buffered Saline - PBS) at different pH values (e.g., 6.5, 7.0, 7.5, 8.0, 8.5, 9.0). Verify the final pH with a calibrated pH meter.
• Working Solution: On the day of the experiment, dilute the Fluorescent Brightener 134 stock solution in each of the prepared staining buffers to the desired final concentration (e.g., 1-10 µg/mL).

2. Sample Preparation:

• Prepare your biological samples (e.g., cells on coverslips, tissue sections) according to your standard protocol for fixation and permeabilization (if required).

3. Staining Procedure:

• Wash the samples briefly with the corresponding pH-adjusted buffer.
• Incubate the samples with the Fluorescent Brightener 134 working solution (at different pH values for optimization) for a predetermined time (e.g., 10-30 minutes) at room temperature, protected from light.

4. Washing:

• Remove the staining solution and wash the samples multiple times with the corresponding pH-adjusted buffer to remove unbound dye.

5. Mounting and Imaging:

• Mount the samples in an appropriate mounting medium.
• Image the samples using a fluorescence microscope with a suitable filter set for UV excitation and blue emission (Maximum absorption wavelength is around 348-350nm).[3]

Visual Guides

Troubleshooting Workflow for Weak Staining

The following diagram illustrates a logical workflow for troubleshooting weak staining results with Fluorescent Brightener 134.

A troubleshooting workflow for addressing weak staining issues.

Conceptual Relationship of pH and Fluorescence

This diagram illustrates the general concept of how pH can influence the fluorescence of a dye like Fluorescent Brightener 134.

Conceptual diagram of pH's effect on dye fluorescence.

References

• 1. asianpubs.org [asianpubs.org]
• 2. EP2933253A1 - Stilbene optical brighteners - Google Patents [patents.google.com]
• 3. autechindustry.com [autechindustry.com]

Artifacts in fluorescence microscopy with Fluorescent Brightener 134

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common artifacts and issues encountered when using Fluorescent Brightener 134 in fluorescence microscopy experiments.

Frequently Asked Questions (FAQs)

Q1: What is Fluorescent Brightener 134 and what is its primary application in a laboratory setting?

A1: Fluorescent Brightener 134 is a fluorescent dye, also known as an optical brightening agent (OBA).[1] Chemically, it is Disodium 4,4′-bis[(4-anilino-6-methoxy-1,3,5-triazin-2-yl)amino]stilbene-2,2′-disulphonate.[2] While its primary industrial use is in the textile and paper industries to make materials appear whiter, in a laboratory setting, it can be used as a fluorescent stain.[2][3] Stilbene-based dyes are known to bind to cellulose (B213188) and other polysaccharides, making them useful for visualizing cell walls in plants, fungi, and algae.

Q2: What are the spectral properties of Fluorescent Brightener 134?

A2: Fluorescent Brightener 134 and similar stilbene-based dyes absorb light in the ultraviolet (UV) to violet region of the electromagnetic spectrum (typically around 340-370 nm) and emit light in the blue region (typically 420-470 nm).[1] It is crucial to use the appropriate filter sets in your fluorescence microscope to match these excitation and emission ranges for optimal signal detection.

Q3: Is Fluorescent Brightener 134 photostable?

A3: Stilbene derivatives can be susceptible to photobleaching, which is the irreversible photochemical destruction of a fluorophore upon exposure to light.[4][5] Prolonged exposure to excitation light can lead to a progressive fading of the fluorescent signal.[6]

Q4: How does pH affect the fluorescence of Fluorescent Brightener 134?

A4: The fluorescence intensity of some stilbene-based dyes, like Tinopal, can be pH-dependent. Generally, fluorescence intensity increases as the pH becomes more alkaline, with a plateau often reached at a pH above 8.4.[7][8] In more acidic conditions (pH below 7), the fluorescent signal can be significantly weaker.[7][9]

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common artifacts encountered during fluorescence microscopy with Fluorescent Brightener 134.

Problem 1: Weak or No Fluorescent Signal

Possible Causes and Solutions

Possible Cause	Recommended Solution
Incorrect Filter Set	Ensure the excitation and emission filters on the microscope are appropriate for the spectral properties of Fluorescent Brightener 134 (Excitation ~340-370 nm, Emission ~420-470 nm).[1]
Low Staining Concentration	Optimize the concentration of Fluorescent Brightener 134. Prepare a range of dilutions to determine the optimal concentration for your specific sample type.
Inappropriate pH of Staining Solution	The fluorescence of stilbene-based brighteners can be pH-sensitive.[7][8] Prepare your staining solution in a buffer with a slightly alkaline pH (e.g., pH 8.5-9.5) to enhance fluorescence intensity.[7][9]
Photobleaching	Minimize the exposure of the sample to the excitation light.[10] Use a neutral density filter to reduce the intensity of the excitation light and keep exposure times as short as possible. When not actively acquiring an image, use a shutter to block the light path.
Degraded Staining Solution	Store the Fluorescent Brightener 134 stock solution protected from light and at the recommended temperature to prevent degradation.[2] Prepare fresh working solutions for each experiment.

Problem 2: High Background Fluorescence

Possible Causes and Solutions

Possible Cause	Recommended Solution
Excessive Staining Concentration	Using too high a concentration of the dye can lead to high background.[11] Perform a titration to find the lowest effective concentration.
Non-Specific Binding	Non-specific binding of the dye to components other than the target can increase background fluorescence.[12] Increase the number and duration of wash steps after staining to remove unbound dye.[12] Consider adding a blocking agent, such as bovine serum albumin (BSA), to your staining buffer.[11]
Autofluorescence	Biological samples can exhibit natural fluorescence (autofluorescence), which can interfere with the signal from the dye.[12] Before staining, image an unstained control sample using the same filter set to assess the level of autofluorescence. If autofluorescence is high, you may need to use spectral unmixing if your imaging software supports it, or consider pre-treating the sample to reduce autofluorescence.
Contaminated Reagents or Slides	Ensure all buffers, mounting media, and microscope slides are clean and free of fluorescent contaminants.

Problem 3: Uneven or Patchy Staining

Possible Causes and Solutions

Possible Cause	Recommended Solution
Inadequate Sample Permeabilization	For intracellular targets, ensure that the cell membrane has been adequately permeabilized to allow the dye to enter the cell.[11] Optimize the concentration and incubation time of your permeabilizing agent (e.g., Triton X-100 or saponin).
Poor Dye Penetration	Ensure the entire sample is fully immersed in the staining solution during incubation.[13] Gentle agitation during the staining step can help ensure even distribution of the dye.[11]
Inconsistent Fixation	Uneven fixation can lead to variations in staining patterns.[14] Ensure that the fixation protocol is standardized and that the fixative penetrates the entire sample uniformly.
Precipitation of the Dye	If the dye comes out of solution, it can lead to fluorescent aggregates on the sample. Ensure the dye is fully dissolved in the staining buffer. You may need to briefly vortex or sonicate the solution.

Experimental Protocols

Protocol 1: General Staining Protocol for Plant Cells

• Sample Preparation: Prepare thin sections of the plant tissue.

• Fixation (Optional): Fix the sample in 4% paraformaldehyde in PBS for 30-60 minutes at room temperature.

• Washing: Wash the sample three times with PBS for 5 minutes each.

• Staining: Incubate the sample in a working solution of Fluorescent Brightener 134 (e.g., 0.1-1.0 µg/mL in a buffer of pH 8.5-9.5) for 10-30 minutes at room temperature, protected from light.

• Washing: Wash the sample three times with the staining buffer for 5 minutes each to remove unbound dye.

• Mounting: Mount the sample in an appropriate mounting medium.

• Imaging: Image the sample using a fluorescence microscope with a DAPI or similar UV excitation filter set.

Visual Guides

Troubleshooting Workflow for Weak or No Signal

Caption: Troubleshooting workflow for weak or no signal.

Logical Relationship of Factors Affecting Signal Quality

Caption: Factors influencing final signal quality.

References

• 1. Optical brightener - Wikipedia [en.wikipedia.org]
• 2. autechindustry.com [autechindustry.com]
• 3. Fluorescent Brightener 134, Technical grade | 3426-43-5 | FF40960 [biosynth.com]
• 4. researchgate.net [researchgate.net]
• 5. Photobleaching - Wikipedia [en.wikipedia.org]
• 6. Bleaching Effects | Scientific Volume Imaging [svi.nl]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. azolifesciences.com [azolifesciences.com]
• 11. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 12. Background in Fluorescence Imaging | Thermo Fisher Scientific - SG [thermofisher.com]
• 13. Ultimate IHC Troubleshooting Guide: Fix Weak Staining & High Background [atlasantibodies.com]
• 14. documents.cap.org [documents.cap.org]

Long-term stability of Fluorescent Brightener 134 stained samples

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their experiments using Fluorescent Brightener 134.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for Fluorescent Brightener 134 powder and solutions?

A1: Fluorescent Brightener 134 powder is stable at room temperature when stored in a cool, dry, and well-ventilated area away from direct sunlight and strong oxidizing agents.[1][2] For long-term storage, it is recommended to keep the powder in a tightly sealed container.[1]

Stock solutions of Fluorescent Brightener 134 should be protected from light to prevent photodegradation. For extended storage, it is advisable to aliquot the solution and store it at -20°C. Avoid repeated freeze-thaw cycles.

Q2: What are the excitation and emission maxima of Fluorescent Brightener 134?

A2: Fluorescent Brightener 134 is a stilbene-based dye that absorbs ultraviolet (UV) light and emits in the blue region of the visible spectrum. The typical excitation maximum is in the range of 340-380 nm, with an emission maximum around 430-440 nm. However, these values can be influenced by the solvent environment and binding to a substrate.

Q3: Is Fluorescent Brightener 134 photostable?

A3: Like many fluorescent dyes, Fluorescent Brightener 134 is susceptible to photobleaching upon prolonged exposure to excitation light. Stilbene-based brighteners can undergo photoisomerization from the fluorescent trans-isomer to the non-fluorescent cis-isomer, leading to a loss of fluorescence. To minimize photobleaching, it is crucial to limit the sample's exposure to the excitation light source.

Q4: Can I use Fluorescent Brightener 134 for quantitative studies?

A4: Yes, Fluorescent Brightener 134 can be used for quantitative analysis, such as quantifying the chitin (B13524) content in fungal cell walls.[3][4][5] However, it is essential to control for factors that can affect fluorescence intensity, including pH, dye concentration, and photobleaching. It is recommended to generate a standard curve with known concentrations of the target molecule or a comparable standard.

Troubleshooting Guides

This section addresses common issues encountered during experiments with Fluorescent Brightener 134.

Problem 1: Weak or No Fluorescent Signal

Possible Cause	Troubleshooting Steps
Incorrect Filter Set	Ensure the excitation and emission filters on the microscope are appropriate for the spectral characteristics of Fluorescent Brightener 134 (Excitation: ~340-380 nm, Emission: ~430-440 nm).
Low Dye Concentration	Increase the concentration of the Fluorescent Brightener 134 staining solution. Titrate the concentration to find the optimal balance between signal intensity and background noise.
Photobleaching	Minimize the exposure of the sample to the excitation light. Use a neutral density filter to reduce the intensity of the illumination source. Acquire images using the shortest possible exposure time.
Incorrect pH of Staining Buffer	The fluorescence of stilbene-based dyes can be pH-dependent. Ensure the pH of your staining buffer is optimal. For many applications, a slightly alkaline pH (around 8-9) can enhance fluorescence.
Sample Preparation Issues	Ensure proper fixation and permeabilization of the cells or tissues to allow the dye to access the target structures.

Problem 2: High Background Fluorescence

Possible Cause	Troubleshooting Steps
Excess Dye	Wash the sample thoroughly with a suitable buffer after staining to remove unbound dye.
Autofluorescence of Sample	Image an unstained control sample to assess the level of intrinsic fluorescence. If autofluorescence is high, consider using a spectral unmixing tool if available on your imaging software.
Contaminated Reagents or Slides	Use high-purity solvents and clean microscope slides and coverslips to avoid fluorescent contaminants.
Inappropriate Mounting Medium	Some mounting media can exhibit autofluorescence. Test different mounting media to find one with low background fluorescence in the blue channel.

Problem 3: Inconsistent or Uneven Staining

Possible Cause	Troubleshooting Steps
Poor Dye Penetration	Optimize the permeabilization step in your protocol. Increase the incubation time with the permeabilizing agent or try a different agent.
Cell Clumping	Ensure cells are well-dispersed before and during the staining procedure to allow for uniform access of the dye to all cells.
Uneven Sample Mounting	Ensure the sample is flat and evenly covered by the coverslip to avoid variations in the optical path length.

Data Presentation

Table 1: Effect of pH on the Relative Fluorescence Intensity of a Stilbene-based Fluorescent Brightener (Tinopal)

This data is for the related stilbene-based brightener "Tinopal" and is intended to be illustrative of the potential pH sensitivity of Fluorescent Brightener 134.

pH	Relative Fluorescence Intensity (%)
6.9	80
7.5	90
8.4	100
9.2	100
10.4	100

Data adapted from a study on the fluorescence of Tinopal solutions.[6] The fluorescence intensity of Tinopal increases as the pH becomes more alkaline, reaching a plateau around pH 8.4.[6]

Experimental Protocols

Protocol: Quantitative Staining of Fungal Cell Wall Chitin with Fluorescent Brightener 134

This protocol is adapted from methods for staining fungal cell walls with similar fluorescent brighteners.[7][8][9]

Materials:

• Fluorescent Brightener 134

• Fungal cell culture

• Phosphate-buffered saline (PBS), pH 7.4

• Fixative solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization solution (e.g., 0.5% Triton X-100 in PBS)

• Mounting medium

• Microscope slides and coverslips

• Fluorescence microscope with a DAPI filter set (or similar UV excitation filter)

Procedure:

• Cell Harvesting and Fixation:

  • Harvest fungal cells from culture by centrifugation.

  • Wash the cells twice with PBS.

  • Resuspend the cell pellet in the fixative solution and incubate for 30 minutes at room temperature.

  • Wash the cells three times with PBS to remove the fixative.

• Permeabilization (Optional, for intracellular targets):

  • Resuspend the fixed cells in the permeabilization solution and incubate for 10-15 minutes at room temperature.

  • Wash the cells three times with PBS.

• Staining:

  • Prepare a working solution of Fluorescent Brightener 134 in PBS. A starting concentration of 10 µg/mL can be used, but this may need to be optimized.

  • Resuspend the cell pellet in the staining solution and incubate for 5-10 minutes at room temperature, protected from light.

• Washing:

  • Centrifuge the stained cells and discard the supernatant.

  • Wash the cells three to five times with PBS to remove excess stain and reduce background.

• Mounting and Imaging:

  • Resuspend the final cell pellet in a small volume of PBS.

  • Place a drop of the cell suspension onto a clean microscope slide.

  • Add a drop of mounting medium and carefully place a coverslip over the sample, avoiding air bubbles.

  • Image the sample using a fluorescence microscope with a suitable filter set for UV excitation and blue emission.

Mandatory Visualizations

Caption: Workflow for quantitative analysis of fungal cell walls.

Caption: Troubleshooting logic for common fluorescence issues.

References

• 1. aksci.com [aksci.com]
• 2. autechindustry.com [autechindustry.com]
• 3. annexpublishers.co [annexpublishers.co]
• 4. Frontiers | Cell wall staining with Trypan blue enables quantitative analysis of morphological changes in yeast cells [frontiersin.org]
• 5. abdn.elsevierpure.com [abdn.elsevierpure.com]
• 6. researchgate.net [researchgate.net]
• 7. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 8. Versatile Fluorescent Staining of Fungi in Clinical Specimens by Using the Optical Brightener Blankophor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fluorescence and Biochemical Assessment of the Chitin and Chitosan Content of Cryptococcus - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Fluorescent Brightener 134 and Calcofluor White for Fungal Staining

For Researchers, Scientists, and Drug Development Professionals

In the realm of microbiological research and diagnostics, the accurate and rapid visualization of fungal elements is paramount. Fluorescent staining has emerged as a highly sensitive method for this purpose, with stilbene-based dyes being the frontrunners due to their affinity for chitin (B13524) and cellulose (B213188) in the fungal cell wall. This guide provides an objective comparison of two such dyes: the well-established Calcofluor White and the alternative, Fluorescent Brightener 134. This comparison is based on available experimental data to aid researchers in selecting the optimal reagent for their specific applications.

Overview of the Brighteners

Both Fluorescent Brightener 134 and Calcofluor White are diaminostilbene derivative compounds.[1] Their primary mechanism of action involves the non-covalent binding to β-1,3 and β-1,4 polysaccharides, most notably chitin and cellulose, which are abundant in fungal cell walls.[2][3] Upon binding and excitation with ultraviolet (UV) light, these dyes emit a bright fluorescence, typically in the blue to green spectrum, rendering the fungal structures highly visible against a dark background.[2][4]

Performance Comparison: A Data-Driven Analysis

While both brighteners operate on a similar principle, their performance characteristics can differ. The following table summarizes the key quantitative data available for Fluorescent Brightener 134 and Calcofluor White.

Property	Fluorescent Brightener 134	Calcofluor White	Source(s)
Chemical Formula	C₃₄H₂₈N₁₀Na₂O₈S₂	C₄₀H₄₂N₁₂Na₂O₁₀S₂	[5][6]
Molecular Weight	814.76 g/mol	960.95 g/mol	[6][7]
Maximum Absorption (λmax)	~348-350 nm	~347 nm	[2][8]
Emission Wavelength	Not explicitly reported for fungal staining, but expected in the blue-green spectrum	~475 nm	[2]
Minimum Inhibitory Concentration (MIC₈₀) against T. rubrum	Followed by 85, 113, and 71	2.87 µg/ml	[1]
Minimum Fungicidal Concentration (MFC₉₉) against T. rubrum	Fungicidal at similar molarities to CFW	5.73 µg/ml	[1]
Minimum Inhibitory Concentration (MIC₈₀) against C. albicans	Fungicidal at similar molarities to CFW	11.46–22.92 µg/ml	[1]
Minimum Fungicidal Concentration (MFC₉₅) against C. albicans	Fungicidal at similar molarities to CFW	22.92–45.85 µg/ml	[1]

Note: Direct comparative data on fluorescence intensity, photostability, and quantum yield for fungal staining is limited for Fluorescent Brightener 134. The fungicidal data suggests comparable biological activity to Calcofluor White at similar molar concentrations.[1]

Mechanism of Fungal Cell Wall Staining

The staining process is a physical adsorption phenomenon. The planar structure of these stilbene-based dyes allows them to align with the linear β-polysaccharide chains of chitin and cellulose in the fungal cell wall. Hydrogen bonding plays a crucial role in the binding of these brighteners to the fungal cell wall polymers.[1] This interaction brings the dye molecules into close proximity, leading to enhanced fluorescence upon UV excitation.

Mechanism of fluorescent brightener binding.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are representative protocols for fungal staining using Calcofluor White and a proposed protocol for Fluorescent Brightener 134 based on general procedures for similar dyes.

Calcofluor White Staining Protocol

This protocol is widely established for the rapid detection of fungal elements in clinical specimens.

Materials:

• Calcofluor White staining solution (e.g., 0.1% w/v in distilled water).[9]

• 10% Potassium Hydroxide (KOH) solution (optional, for clearing cellular debris).[10]

• Microscope slides and coverslips.

• Fluorescence microscope with a UV or violet-blue excitation filter (excitation ~347 nm, emission ~475 nm).[2][9]

Procedure:

• Place a small amount of the specimen (e.g., tissue scraping, sputum, or fungal culture) on a clean microscope slide.[11]

• If the specimen is dense with host cells, add one drop of 10% KOH and let it sit for 5-10 minutes to clear the background.[10]

• Add one drop of Calcofluor White staining solution to the specimen and mix gently with a pipette tip.[10][11]

• Cover the specimen with a coverslip, avoiding air bubbles.[10]

• Allow the stain to incubate for 1-5 minutes at room temperature.[11]

• Examine the slide under a fluorescence microscope. Fungal elements will fluoresce brightly (apple-green or blue-white depending on the filter set) against a dark background.[4][9]

Proposed Fluorescent Brightener 134 Staining Protocol

As a direct protocol for fungal staining with Fluorescent Brightener 134 is not widely published, the following is a proposed methodology based on its properties and general protocols for stilbene-based brighteners.

Materials:

• Fluorescent Brightener 134 staining solution (e.g., 0.1% w/v in distilled water).

• 10% Potassium Hydroxide (KOH) solution (optional).

• Microscope slides and coverslips.

• Fluorescence microscope with a UV excitation filter (excitation ~350 nm).

Procedure:

• Prepare the specimen on a clean microscope slide.

• (Optional) Add a drop of 10% KOH for clearing.

• Add one drop of the 0.1% Fluorescent Brightener 134 solution.

• Place a coverslip over the specimen.

• Incubate for 1-5 minutes at room temperature.

• Observe under a fluorescence microscope using a UV excitation filter. Fungal elements are expected to exhibit bright fluorescence.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for fungal staining using either Fluorescent Brightener 134 or Calcofluor White.

A typical workflow for fungal staining.

Conclusion

Calcofluor White is a well-characterized and widely adopted fluorescent stain for the rapid and sensitive detection of fungi. Its spectral properties and staining protocols are extensively documented. Fluorescent Brightener 134, a structurally related compound, has demonstrated comparable fungicidal activity, suggesting it is a viable alternative. Its maximum absorption is very close to that of Calcofluor White, indicating that similar microscope filter sets can be used.

For researchers and professionals in drug development, the choice between these two brighteners may depend on factors such as availability, cost, and specific experimental needs. While Calcofluor White remains the standard with a wealth of supporting literature, Fluorescent Brightener 134 presents a promising alternative that warrants further investigation to fully characterize its staining performance in various fungal species and clinical specimens. The provided protocols and data serve as a foundation for such comparative studies.

References

• 1. Calcofluor White Combination Antifungal Treatments for Trichophyton rubrum and Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Calcofluor White Staining: Principle, Procedure, and Application • Microbe Online [microbeonline.com]
• 3. Use of Calcofluor White for Detection, Identification, and Quantification of Phytoplanktonic Fungal Parasites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. Fluorescent Brightener 134 (Technical Grade) | C34H28N10Na2O8S2 | CID 197027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Calcofluor-white - Wikipedia [en.wikipedia.org]
• 7. Fluorescent Brightener 134 (Standard)_TargetMol [targetmol.com]
• 8. autechindustry.com [autechindustry.com]
• 9. Calcofluor white fungal cell wall staining - PombEvolution [pombevolution.eu]
• 10. dalynn.com [dalynn.com]
• 11. static.igem.org [static.igem.org]

A Comparative Guide to Nuclear Staining: DAPI vs. Fluorescent Brightener 134

For researchers, scientists, and drug development professionals, accurate and reliable nuclear staining is a cornerstone of cellular imaging and analysis. The choice of a fluorescent probe is critical for achieving high-quality results. This guide provides a detailed comparison of the well-established nuclear stain, 4′,6-diamidino-2-phenylindole (DAPI), with Fluorescent Brightener 134 (FB 134), an industrial optical brightening agent. While DAPI is a widely validated tool in biological research, this guide also explores the potential utility and current limitations of FB 134 for similar applications, supported by available data.

Data Presentation: Quantitative Comparison

The following table summarizes the key photophysical and chemical properties of DAPI and Fluorescent Brightener 134 based on available data. It is important to note the significant gap in data for FB 134 within a biological research context.

Property	DAPI	Fluorescent Brightener 134
Excitation Maximum (λex)	~359 nm (bound to dsDNA)[1]	348-350 nm[2]
Emission Maximum (λem)	~461 nm (bound to dsDNA)[1]	Not specified for biological applications. As an optical brightener, it emits in the blue region (typically 420-470 nm)[3].
Quantum Yield (Φ)	High upon binding to DNA (increases >20-fold)[1]; reported as high as 0.92 when bound[4].	Not determined for nuclear staining. Stilbene-based brighteners can have high quantum yields[5][6].
Photostability	Reported to be more photostable than Hoechst 33342.	Generally, stilbene (B7821643) derivatives can be prone to fading with prolonged UV exposure[3]. Specific data for nuclear staining is unavailable.
Primary Application	Nuclear counterstain in fluorescence microscopy, flow cytometry, and chromosome staining.	Optical brightener for textiles and paper[2][7].
Binding Specificity	Binds strongly to Adenine-Thymine (A-T) rich regions in the minor groove of dsDNA[1].	Not characterized for nucleic acid binding.
Cell Permeability	Generally considered membrane impermeant to live cells at low concentrations, but can enter live cells at higher concentrations[1]. Readily stains fixed and permeabilized cells.	Not determined for cell staining.

Experimental Protocols

Detailed methodologies for nuclear staining are well-established for DAPI. As there are no standard protocols for using Fluorescent Brightener 134 as a nuclear stain, a hypothetical protocol for its evaluation is presented alongside the validated DAPI protocols.

DAPI Staining Protocol for Fixed Cells

This protocol is suitable for cultured cells that have been fixed and permeabilized.

• Cell Preparation:

  • Culture cells on coverslips or in imaging-compatible plates.

  • Wash the cells briefly with Phosphate-Buffered Saline (PBS).

  • Fix the cells with 4% paraformaldehyde in PBS for 10-15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

  • Permeabilize the cells with 0.1-0.5% Triton X-100 in PBS for 10 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

• Staining:

  • Prepare a DAPI staining solution at a concentration of 1 µg/mL in PBS.

  • Incubate the fixed and permeabilized cells with the DAPI solution for 5 minutes at room temperature, protected from light.

• Washing and Mounting:

  • Wash the cells three times with PBS for 5 minutes each to remove unbound DAPI.

  • Mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Imaging:

  • Visualize the stained nuclei using a fluorescence microscope with a standard DAPI filter set (Excitation: ~360 nm, Emission: ~460 nm).

Hypothetical Evaluation Protocol for Fluorescent Brightener 134 as a Nuclear Stain

This protocol outlines a potential workflow to assess the suitability of FB 134 for nuclear staining, using DAPI as a positive control.

• Stock Solution Preparation:

  • Prepare a stock solution of Fluorescent Brightener 134 (e.g., 1 mg/mL) in an appropriate solvent (e.g., DMSO or water).

• Concentration Gradient Testing:

  • Prepare a series of working solutions of FB 134 in PBS at various concentrations (e.g., ranging from 0.1 µg/mL to 50 µg/mL).

  • Stain fixed and permeabilized cells with each concentration for a fixed time (e.g., 10 minutes).

  • Wash and mount as described for DAPI.

  • Image using a UV excitation source and observe the emission to determine the optimal staining concentration and spectral properties.

• Specificity Assessment:

  • Co-stain cells with FB 134 (at its optimal concentration) and a known nuclear marker like DAPI or a fluorescently-tagged histone protein.

  • Assess the co-localization of the FB 134 signal with the known nuclear marker.

  • Treat cells with DNase and RNase prior to staining to determine if the signal is specific to nucleic acids.

• Photostability Assay:

  • Image cells stained with FB 134 and DAPI under continuous illumination over time.

  • Quantify the rate of fluorescence decay to compare their photostability.

Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of DAPI fluorescence and a proposed experimental workflow for comparing DAPI and a novel staining agent like Fluorescent Brightener 134.

Caption: Mechanism of DAPI fluorescence upon binding to double-stranded DNA.

Caption: Experimental workflow for comparing nuclear staining performance.

Conclusion

DAPI remains the gold standard for blue fluorescent nuclear staining due to its well-characterized properties, high specificity for DNA, and robust, easy-to-follow protocols. Its performance in a research setting is extensively documented.

In contrast, Fluorescent Brightener 134 is an effective optical brightener in industrial applications but its utility as a nuclear stain in biological research is currently unproven. There is a lack of published data on its emission spectrum in a cellular environment, its binding specificity to nucleic acids, and its overall performance and potential cytotoxicity in live or fixed cells. While its absorption spectrum is similar to DAPI, suggesting it could be excited with similar light sources, significant experimental validation is required to determine if it can serve as a viable alternative for nuclear staining. Researchers interested in exploring novel fluorescent probes may consider FB 134 as a candidate for investigation, following a rigorous evaluation workflow as outlined above. However, for routine and reliable nuclear counterstaining, DAPI is the recommended choice.

References

• 1. DAPI | AAT Bioquest [aatbio.com]
• 2. autechindustry.com [autechindustry.com]
• 3. Optical brightener - Wikipedia [en.wikipedia.org]
• 4. FluoroFinder [app.fluorofinder.com]
• 5. New white light-emitting halochromic stilbenes with remarkable quantum yields and aggregation-induced emission - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Fluorescent Brightener 134, Technical grade | 3426-43-5 | FF40960 [biosynth.com]

A Comparative Guide to Alternatives for Fluorescent Brightener 134 in Microscopy

For researchers, scientists, and drug development professionals relying on fluorescence microscopy, the selection of an appropriate fluorophore is critical for generating high-quality, reliable data. Fluorescent brighteners, also known as fluorescent whitening agents (FWAs), are widely used to stain cell wall structures in fungi, plants, and other organisms due to their high affinity for cellulose (B213188) and chitin.[1][2][3] While Fluorescent Brightener 134 (FB 134) is utilized for these applications, a comprehensive evaluation of its performance against common alternatives is essential for experimental optimization.

This guide provides an objective comparison of FB 134 with its primary alternatives, namely Calcofluor White and Blankophor, focusing on their spectral properties, stability, and practical applications. We also introduce emerging alternatives for specialized imaging needs.

Performance Comparison of Fluorescent Brighteners

Stilbene-type fluorescent brighteners function by absorbing light in the ultraviolet (UV) range (typically 340-380 nm) and re-emitting it as visible blue light (around 420-470 nm).[3] This action masks any natural yellow hue and enhances the brightness of the target structure. While these dyes are invaluable for visualizing polysaccharide networks, their performance can vary. Key metrics for comparison include spectral properties, brightness (related to quantum yield), and photostability.[4]

Parameter	Fluorescent Brightener 134	Calcofluor White M2R (FB 28)	Blankophor
Synonyms	Optical Brightener CF, C.I. 213	Fluorescent Brightener 28, Cellufluor	Blankophor BKL/P/R
Target	Cellulose, Chitin	Cellulose, Chitin[1]	Cellulose, Chitin[2]
Molecular Formula	C₃₄H₂₈N₁₀Na₂O₈S₂[5]	C₄₀H₄₂N₁₂Na₂O₁₀S₂[6]	Varies (Stilbene derivatives)
Molecular Weight	814.76 g/mol [5]	960.9 g/mol [6]	Varies
Excitation Max (λex)	Data not available	~355 - 380 nm[6][7]	< 400 nm (373 nm for Blankophor R)[8]
Emission Max (λem)	Data not available	~430 - 480 nm[6][7]	~420 nm (417 nm for Blankophor R)[8]
Quantum Yield (Φ)	Data not available	Data not consistently reported*	Data not available
Photostability	Subject to fading upon prolonged UV exposure (characteristic of stilbene (B7821643) derivatives)[9]	Subject to fading upon prolonged UV exposure[10]	Bound dye is stable; unbound dye is highly unstable to UV light[2][8]
Key Advantages	Effective for cotton/nylon fabrics[6]	Widely documented and commercially available	More stable than Calcofluor White in alkaline (KOH) solutions; does not crystallize[2]
Key Disadvantages	Limited published microscopy data	Tends to form crystals at strongly alkaline pH; light sensitive and degrades in KOH solution[2][11]	Less documentation on specific variants compared to Calcofluor White

*Note on Quantum Yield: An OECD SIDS report for Fluorescent Brightener 28/113 lists a quantum yield of (0.74 +/- 0.07) x 10⁻⁴.[12] This value is exceptionally low for a fluorophore and may refer to the quantum yield of photodegradation rather than fluorescence. Most stilbene-type FWAs exhibit high fluorescence quantum yields (>0.9) when bound to substrates like cotton, which decreases in aqueous solution.[13]

Emerging Alternatives

For researchers seeking different spectral properties or enhanced performance, other dyes have been adapted for cell wall staining:

• Solophenyl Flavine 7GFE 500: This dye provides an alternative in the green-yellow part of the spectrum, with an excitation maximum at 391 nm and an emission maximum at 491 nm.[14] It has been described as a useful tool for staining fungal cell walls.[15]

• Pontamine Fast Scarlet 4B (S4B): S4B fluoresces red following green excitation and has shown high specificity for certain layers of the plant cell wall.[16][17] Its fluorescence is dependent on the polarization of the excitation light, a property that can be used to investigate the orientation of cellulose microfibrils.[18]

Experimental Protocols

The following is a generalized protocol for staining fungal or plant tissues with stilbene-based fluorescent brighteners. Optimization may be required depending on the specific sample and imaging system.

Reagent Preparation

• Stain Stock Solution (e.g., 0.1% w/v Calcofluor White):

  • Dissolve 100 mg of Calcofluor White M2R powder in 100 mL of purified water.

  • Gentle heating may be required to fully dissolve the powder.[19]

  • Store the stock solution in a light-protected container (e.g., an amber bottle) at room temperature. The solution is typically stable for several years.[19]

• Clearing Agent (10% Potassium Hydroxide - KOH):

  • Carefully dissolve 10 g of KOH pellets in 80 mL of purified water.

  • Once dissolved and cooled, add 20 mL of glycerol (B35011) and mix.

  • Store at room temperature.

• Working Solution:

  • For many applications, especially with dense tissue, the stain and clearing agent are applied together.[11] A common approach is to mix the 0.1% stain solution and 10% KOH solution in a 1:1 ratio just prior to use.[11]

  • Note: Calcofluor White is sensitive to light and can degrade in KOH, so fresh working solutions are recommended.[11] Blankophor is noted to be more stable in alkaline solutions.[2]

Staining Procedure

• Sample Preparation: Place the specimen (e.g., a tissue section, fungal culture, or cell suspension) on a clean microscope slide.

• Staining & Clearing: Add one drop of the working solution (or one drop of stain followed by one drop of KOH) to the specimen.

• Mounting: Place a coverslip over the specimen and let the slide stand for 1-2 minutes to allow for clearing and staining.[12]

• Observation: Gently press the coverslip with a tissue to remove excess liquid and examine under a fluorescence microscope.

Microscopy and Imaging

• Excitation: Use an excitation source providing light below 400 nm. A mercury vapor lamp with a UV or blue-violet excitation filter is standard.[11] Typical excitation is around 340-380 nm.[12]

• Emission: Detect the resulting blue-white or apple-green fluorescence.[11] The observed color depends on the barrier filter used, which is typically around 420 nm or higher.[8]

• Considerations: Cotton fibers will fluoresce brightly and must be distinguished from fungal hyphae.[20] To reduce non-specific background fluorescence from tissues, a counterstain like Evans Blue can be included in the stain formulation.[20]

Visualized Workflows and Decision Guides

To aid researchers in experimental design and fluorophore selection, the following diagrams illustrate a typical workflow and a logical selection guide.

Caption: Experimental workflow for fluorescent brightener staining.

Caption: Decision guide for selecting a fluorescent brightener.

References

• 1. researchgate.net [researchgate.net]
• 2. Versatile Fluorescent Staining of Fungi in Clinical Specimens by Using the Optical Brightener Blankophor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optical brightener - Wikipedia [en.wikipedia.org]
• 4. Fluorescent Brighteners with Nitrocellulose, Nylon, and Polyvinyl Chloride Membrane Filters for In Situ Staining of Fungi in Cultures [scholars.utoledo.edu]
• 5. Fluorescent Brightener 134 (Technical Grade) | C34H28N10Na2O8S2 | CID 197027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. hitachi-hightech.com [hitachi-hightech.com]
• 8. journals.asm.org [journals.asm.org]
• 9. Are optical brighteners permanent? [jnogilvychem.com]
• 10. Fluorescent Brightener 28 | 12224-07-6 | Benchchem [benchchem.com]
• 11. Calcofluor white fungal cell wall staining - PombEvolution [pombevolution.eu]
• 12. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Spectrum [Solophenyl flavine 7GFE 500] | AAT Bioquest [aatbio.com]
• 15. Direct Yellow 96, Technical grade | 61725-08-4 | FD41192 [biosynth.com]
• 16. researchgate.net [researchgate.net]
• 17. Pontamine fast scarlet 4B: a new fluorescent dye for visualising cell wall organisation in radiata pine tracheids | Semantic Scholar [semanticscholar.org]
• 18. Pontamine fast scarlet 4B bifluorescence and measurements of cellulose microfibril angles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. academic.oup.com [academic.oup.com]
• 20. Comparison of two fluorescent whiteners, Calcofluor and Blankophor, for the detection of fungal elements in clinical specimens in the diagnostic laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectral Overlap Analysis of Fluorescent Brightener 134 with Common Fluorophores: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of fluorescence-based assays and imaging, the careful selection of fluorophores is paramount to generating accurate and reproducible data. Spectral overlap, the phenomenon where the emission spectrum of one fluorophore infringes upon the excitation or emission spectrum of another, can lead to signal bleed-through and compromised results. This guide provides a comparative analysis of the spectral properties of Fluorescent Brightener 134, an optical brightening agent, alongside commonly used fluorophores—DAPI, Hoechst 33342, FITC, and TRITC—to aid in the strategic design of multiplex fluorescence experiments.

Spectral Properties of Selected Fluorophores

The following table summarizes the key spectral characteristics of Fluorescent Brightener 134 and other commonly employed fluorophores. Understanding these excitation and emission maxima is the first step in predicting and mitigating potential spectral overlap.

Fluorophore	Excitation Maximum (nm)	Emission Maximum (nm)	Stokes Shift (nm)
Fluorescent Brightener 134	~350	~440	~90
DAPI	358[1][][3]	461[1][][3]	103
Hoechst 33342	350[4][5]	461[4][5]	111
FITC (Fluorescein isothiocyanate)	495[6][7]	519[6][7]	24
TRITC (Tetramethylrhodamine isothiocyanate)	550[8]	570[9]	20

Visualizing Spectral Overlap

To visually represent the potential for spectral overlap, the following diagram illustrates the excitation and emission ranges of the selected fluorophores. The proximity of the emission spectrum of one fluorophore to the excitation or emission spectrum of another indicates a higher likelihood of signal interference.

References

• 1. betalifesci.com [betalifesci.com]
• 3. DAPI - Wikipedia [en.wikipedia.org]
• 4. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 5. Hoechst stain - Wikipedia [en.wikipedia.org]
• 6. Fluorescein isothiocyanate - Wikipedia [en.wikipedia.org]
• 7. FITC (Fluorescein isothiocyanate) | TdB Labs [tdblabs.se]
• 8. optolongfilter.com [optolongfilter.com]
• 9. Spectrum [TRITC (Tetramethylrhodamine-isothiocyanate)] | AAT Bioquest [aatbio.com]

A Comparative Analysis of Stilbene-Based Fluorescent Brighteners for Research Applications

For Researchers, Scientists, and Drug Development Professionals

Stilbene-based fluorescent brighteners, also known as fluorescent whitening agents (FWAs), are a class of organic dyes widely utilized for their ability to absorb ultraviolet light and re-emit it in the blue region of the visible spectrum. This phenomenon, known as fluorescence, masks the inherent yellowish tint of various materials, resulting in a whiter and brighter appearance.[1][2][3] While their primary applications are in the textile, paper, and detergent industries, their unique photophysical properties and the biological activity of the stilbene (B7821643) scaffold have garnered increasing interest within the scientific research community, particularly in the fields of cell biology, diagnostics, and drug development.[4][5][6]

This guide provides a comparative analysis of common stilbene-based fluorescent brighteners, offering quantitative performance data, detailed experimental protocols for their characterization, and an exploration of their interactions with biological systems.

Comparative Performance of Selected Stilbene-Based Brighteners

The efficacy of a fluorescent brightener is determined by several key performance indicators, including its fluorescence efficiency, photostability, and resistance to various environmental factors. Below is a comparative summary of widely used stilbene-based brighteners.

Brightener (C.I. Name)	Chemical Class	Typical Application	λmax (Absorption) (nm)	λmax (Emission) (nm)	Key Performance Characteristics
Tinopal CBS-X (FBA 351)	Distyryl biphenyl (B1667301) derivative	Detergents, Textiles, Paper	349[7][8]	~435[8]	High fluorescence efficiency, good photostability, and excellent resistance to chlorine and peroxide bleaches.[7][8] Effective at a wide range of temperatures.
Fluorescent Brightener 28	Diaminostilbene derivative (Triazine-stilbene)	Textiles, Fungal Staining	~360[4]	~430[4]	Used as a fluorescent probe for chitin (B13524) and β-glucans.[4] Stable under normal conditions but may degrade at extreme pH or high temperatures.[9]
Blankophor BBU (FBA 220)	Diaminostilbene derivative (Triazine-stilbene)	Cotton, Paper Pulp, Surface Sizing	Not explicitly stated	Bluish fluorescence[10]	Good water solubility and acid stability.[10][11] Resistant to peroxide bleaching agents.[10]
(E,E)-DSBP	Distyryl biphenyl	Model compound for detergents/paper	Not specified	Not specified	Photodegradation quantum yield of ~10⁻⁴.[12] Half-life of 87 minutes in summer noon sunlight at 25°C in lake water.[12]
(E)-DAS 1	Diaminostilbene	Model compound for detergents/paper	Not specified	Not specified	Photodegradation quantum yield of ~10⁻⁴.[12] Half-life of 278 minutes in summer noon sunlight at 25°C in lake water.[12]

Note: Fluorescence quantum yields for many commercial brighteners are high when fixed in solid substrates (often approaching 0.9), but specific comparative values in solution are not always readily available in public literature.[13] Performance can also be significantly influenced by the substrate and the presence of other chemicals.

Factors Influencing Brightener Performance

The effectiveness of stilbene-based brighteners can be impacted by several factors:

• Photodegradation: Prolonged exposure to UV light can lead to the photoisomerization of the trans-stilbene (B89595) structure to the non-fluorescent cis-isomer, causing a loss of whitening power.[1] The photodegradation quantum yields for stilbene-type FWAs are generally low (~10⁻⁴), but their strong UV absorption can lead to relatively short half-lives in direct sunlight.[12]

• Chemical Degradation: Strong oxidizing agents like hypochlorite (B82951) can degrade stilbene-based brighteners, although some, like Tinopal CBS-X, are specifically designed for resistance.[7][14]

• Environmental Factors: The presence of certain metal ions, such as iron (Fe²⁺/Fe³⁺), can quench fluorescence and reduce the whitening effect.[14] Temperature can also influence fluorescence lifetimes and the ratio of trans to cis isomers.[15]

Experimental Protocols

Accurate characterization of fluorescent brighteners is crucial for their effective application in research. Below are detailed methodologies for key experiments.

Determination of Fluorescence Quantum Yield (Relative Method)

This protocol describes the comparative method for determining the fluorescence quantum yield (Φf) of a stilbene-based brightener relative to a known standard.

Materials:

• Spectrofluorometer

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Stilbene brightener sample

• Fluorescence standard with a known quantum yield in the same solvent (e.g., quinine (B1679958) sulfate (B86663) in 0.1 M H₂SO₄, Φf = 0.54)

• Solvent (e.g., deionized water, ethanol)

Procedure:

• Prepare a series of dilute solutions of both the stilbene brightener and the standard in the chosen solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Measure the absorbance of each solution at the chosen excitation wavelength using the UV-Vis spectrophotometer.

• Record the fluorescence emission spectrum for each solution using the spectrofluorometer, ensuring the excitation wavelength is the same for both the sample and the standard.

• Integrate the area under the emission spectrum for each solution to obtain the integrated fluorescence intensity.

• Plot the integrated fluorescence intensity versus absorbance for both the stilbene brightener and the standard. The resulting plots should be linear.

• Calculate the fluorescence quantum yield (Φf_sample) of the stilbene brightener using the following equation:

  Φf_sample = Φf_std * (Grad_sample / Grad_std) * (n_sample² / n_std²)

  where:

  • Φf_std is the quantum yield of the standard.

  • Grad_sample and Grad_std are the gradients of the plots of integrated fluorescence intensity vs. absorbance for the sample and standard, respectively.

  • n_sample and n_std are the refractive indices of the sample and standard solutions (if different solvents are used).

Assessment of Photostability

This protocol outlines a method to assess the photostability of a stilbene-based brightener in solution.

Materials:

• UV lamp with a known spectral output and intensity (e.g., 365 nm)

• UV-Vis Spectrophotometer

• Quartz cuvettes

• Stilbene brightener solution of known concentration

Procedure:

• Prepare a solution of the stilbene brightener in a suitable solvent (e.g., water) in a quartz cuvette.

• Measure the initial absorbance of the solution at its absorption maximum (λmax) using the UV-Vis spectrophotometer.

• Expose the solution to UV irradiation from the lamp for a defined period.

• Measure the absorbance at λmax at regular intervals during the irradiation.

• Plot the absorbance (or concentration) versus time.

• Determine the photodegradation kinetics. This can be done by fitting the data to a suitable kinetic model (e.g., first-order decay) to calculate the degradation rate constant and the half-life of the brightener under the specified conditions.

Measurement of CIE Whiteness Index

The CIE whiteness index is a standardized measure of the whiteness of a material.[16]

Materials:

• Spectrophotometer with a D65 standard illuminant source[16]

• Substrate (e.g., cotton fabric, paper)

• Stilbene brightener solution

Procedure:

• Treat the substrate with the stilbene brightener solution according to the desired application method (e.g., dipping, coating).

• Allow the substrate to dry completely.

• Calibrate the spectrophotometer according to the manufacturer's instructions.

• Measure the reflectance spectrum of the treated substrate over the visible range (typically 400-700 nm).

• The instrument's software will then calculate the CIE whiteness index based on the measured tristimulus values (X, Y, Z) and the chromaticity coordinates (x, y) using the standard CIE formula:

  WI = Y + 800(xn - x) + 1700(yn - y)

  where Y, x, and y are the values for the sample, and xn and yn are the chromaticity coordinates for the perfect diffuser under the D65 illuminant.[17]

Visualization of Methodologies and Biological Interactions

Experimental Workflow for Brightener Characterization and Application

The following diagram illustrates a typical workflow for a researcher investigating a novel stilbene-based fluorescent compound.

Experimental workflow for a stilbene-based compound.

Stilbene Derivatives and Cellular Signaling Pathways

Beyond their role as brighteners, stilbene derivatives, such as resveratrol, have been shown to modulate various cellular signaling pathways, making them of significant interest to drug development professionals.[5] While the specific effects of commercial fluorescent brighteners on these pathways are less studied, their core stilbene structure suggests potential biological activity.

Key modulated pathways include:

• Nrf2/ARE Pathway: Stilbenes can activate the transcription factor Nrf2 (Nuclear factor erythroid 2-related factor 2), which plays a crucial role in the cellular antioxidant response by upregulating the expression of antioxidant enzymes.

• NF-κB Pathway: Some stilbene derivatives have been shown to inhibit the NF-κB (Nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway, which is a key regulator of inflammation.

• AMPK Pathway: Stilbenes can activate AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.

The following diagram illustrates a simplified overview of how a stilbene derivative might interact with these pathways to elicit an anti-inflammatory and antioxidant response.

Modulation of NF-κB and Nrf2 pathways by stilbene derivatives.

Conclusion

Stilbene-based fluorescent brighteners are versatile molecules with well-established industrial applications and growing potential in scientific research. Their strong fluorescence and the biological activity of the stilbene scaffold make them valuable tools for applications ranging from material science to cell biology and drug discovery. A thorough understanding of their photophysical properties, performance characteristics, and potential interactions with biological systems, as outlined in this guide, is essential for their effective and innovative application in a research context. Further investigation into the specific biological effects of commercially available fluorescent brighteners could unveil novel applications for these readily available compounds.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. stppgroup.com [stppgroup.com]
• 3. asianpubs.org [asianpubs.org]
• 4. caymanchem.com [caymanchem.com]
• 5. nbinno.com [nbinno.com]
• 6. What are Optical Brighteners in Laundry Detergent? [jnogilvychem.com]
• 7. What kind of optical brighteners are in laundry detergent？ - Raytop Chemical [raytopoba.com]
• 8. Optical Brightener FBA351 (Tinopal CBS-X, UVITEX NFW) | BESTCHEM Hungária Kft [bestchem.hu]
• 9. CAS 4193-55-9: C.I. Fluorescent Brightener 28 | CymitQuimica [cymitquimica.com]
• 10. Optical brightener BBU - Shandong Grand Chemical Co., Ltd. [obachemical.com]
• 11. additivesforpolymer.com [additivesforpolymer.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. laboratorioseyco.com [laboratorioseyco.com]
• 17. SpectroEye のホワイトネスとイエローネスのインデックス [xrite.com]

A Comparative Guide to Fluorescent Brightener 134 Staining for Cell Wall Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Fluorescent Brightener 134 (FWA-134) with other common fluorescent stains for the visualization of chitin (B13524) and cellulose (B213188) in fungal and plant cell walls. The information presented is intended to assist researchers in selecting the appropriate staining method for their specific applications, with a focus on experimental data and detailed protocols.

Performance Comparison of Fluorescent Brighteners

Fluorescent Brightener 134 belongs to the stilbene (B7821643) class of fluorescent whitening agents, which also includes the widely used Calcofluor White. These dyes are valuable tools for their ability to bind to β-1,4-linked polysaccharides, primarily cellulose in plant cell walls and chitin in fungal cell walls, emitting a bright fluorescence under ultraviolet (UV) excitation. This property allows for the clear visualization of cell wall structures.

While direct comparative data on the staining performance of Fluorescent Brightener 134 is limited in publicly available literature, its efficacy can be inferred from its fungicidal activity, which relies on its ability to bind to chitin and disrupt the cell wall.

Fluorescent Brightener	Target Organism	Minimum Inhibitory Concentration (MIC80) (µg/mL)	Minimum Fungicidal Concentration (MFC) (µg/mL)
Fluorescent Brightener 134	Trichophyton rubrum	-	-
Candida albicans	-	-
Fluorescent Brightener 71	Trichophyton rubrum	-	-
Candida albicans	-	-
Fluorescent Brightener 85	Trichophyton rubrum	-	-
Candida albicans	-	-
Fluorescent Brightener 113	Trichophyton rubrum	-	-
Candida albicans	-	-
Calcofluor White (CFW)	Trichophyton rubrum	2.87	5.73 (MFC99)
Candida albicans	11.46–22.92	22.92–45.85 (MFC95)

Table 1: Comparative Fungicidal Activity of Stilbene Fluorescent Brighteners. Data for brighteners 71, 85, 113, and 134 indicated they were fungicidal at similar molarities to Calcofluor White, with brighteners 85, 113, and 71 being the most inhibitory, followed by 134. Specific MIC and MFC values for FWA-134 were not provided in the source material.

Experimental Protocols

The following protocols are adapted from established methods for similar fluorescent brighteners and can be used as a starting point for optimizing Fluorescent Brightener 134 staining.

Protocol 1: Staining of Fungal Cell Walls

This protocol is suitable for the visualization of chitin in the cell walls of fungi.

Materials:

• Fluorescent Brightener 134 (FWA-134)

• 10% Potassium Hydroxide (KOH)

• Deionized water

• Microscope slides and coverslips

• Fluorescence microscope with a UV filter set (Excitation: ~350 nm, Emission: ~420 nm)

Procedure:

• Prepare Staining Solution: Prepare a 0.1% (w/v) stock solution of FWA-134 in deionized water. For the working solution, dilute the stock solution 1:1 with 10% KOH.

• Sample Preparation: Place a small amount of the fungal specimen on a clean microscope slide.

• Staining: Add a drop of the FWA-134 working solution to the specimen.

• Incubation: Cover the specimen with a coverslip and incubate at room temperature for 5-15 minutes. The KOH will help to clear cellular debris.

• Visualization: Observe the specimen under a fluorescence microscope using a UV excitation filter. Fungal cell walls should fluoresce brightly.

Protocol 2: Staining of Plant Cell Walls

This protocol is designed for staining cellulose in plant tissues.

Materials:

• Fluorescent Brightener 134 (FWA-134)

• Deionized water

• Microscope slides and coverslips

• Fluorescence microscope with a UV filter set (Excitation: ~350 nm, Emission: ~420 nm)

Procedure:

• Prepare Staining Solution: Prepare a 0.01% (w/v) working solution of FWA-134 in deionized water.

• Sample Preparation: Prepare thin sections of the plant tissue and place them on a microscope slide.

• Staining: Add a drop of the FWA-134 staining solution to the tissue section.

• Incubation: Cover with a coverslip and incubate for 10-30 minutes at room temperature.

• Washing (Optional): To reduce background fluorescence, gently wash the section with deionized water.

• Visualization: Mount the specimen in a drop of water and observe under a fluorescence microscope with a UV filter set. Plant cell walls will show fluorescence.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for fluorescent staining and the binding mechanism of stilbene-based brighteners.

Caption: General experimental workflow for staining with Fluorescent Brightener 134.

Caption: Simplified diagram of the binding mechanism leading to fluorescence.

Comparative Analysis of Fluorescent Brightener 134 and Common Nuclear Stains: A Guide to Cross-Reactivity in Mammalian Cell Lines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Fluorescent Brightener 134 and two widely used nuclear stains, DAPI and Hoechst 33342, with a focus on their potential for cross-reactivity across different mammalian cell types. Understanding the specificity and potential off-target effects of fluorescent probes is critical for the accurate interpretation of experimental data in cell biology and drug development. While direct experimental data on the cross-reactivity of Fluorescent Brightener 134 in common research cell lines is limited, this guide infers its likely behavior based on the known properties of related stilbene-based compounds and compares it with the well-characterized performance of established nuclear stains.

Performance Comparison of Fluorescent Dyes

The following table summarizes the key characteristics of Fluorescent Brightener 134, DAPI, and Hoechst 33342, highlighting their primary targets, cell permeability, and known cross-reactivity.

Feature	Fluorescent Brightener 134 (inferred)	DAPI	Hoechst 33342
Primary Target	Primarily industrial use for whitening textiles and paper. Potential for non-specific binding to cellular components.	Minor groove of double-stranded DNA, with a preference for A-T rich regions.	Minor groove of double-stranded DNA, with a preference for A-T rich regions.
Cell Permeability (Live Cells)	Likely low to moderate, with potential for intracellular access in non-viable cells.	Low; generally used on fixed and permeabilized cells.	High; readily enters live cells.
Known Cross-Reactivity	Expected to be high in non-viable cells, with potential for cytoplasmic and nuclear staining. Low in viable cells with intact membranes.	Minimal cross-reactivity with other cellular components. Primarily nuclear staining.	Minimal cross-reactivity with other cellular components. Primarily nuclear staining.
Excitation Max (nm)	~375	~358	~350
Emission Max (nm)	~435	~461	~461
Commonly Used Cell Lines	Not established for routine cell staining.	HeLa, Jurkat, A549, and a wide range of other cell lines.	HeLa, Jurkat, A549, and a wide range of other cell lines.

Experimental Data Summary

In contrast, DAPI and Hoechst 33342 are well-documented for their high specificity to DNA. Their cross-reactivity with other cellular structures is minimal, making them the gold standard for nuclear staining.

Experimental Protocols

Detailed methodologies for assessing cell viability and nuclear staining are provided below. These protocols can be adapted to evaluate the cross-reactivity of Fluorescent Brightener 134.

Protocol 1: Assessment of Cell Viability and Cross-Reactivity using Fluorescent Brightener 28 (Calcofluor White)

This protocol is designed to assess the viability of mammalian cells and observe the cross-reactivity of a stilbene-based brightener with intracellular components of non-viable cells.

Materials:

• Fluorescent Brightener 28 (Calcofluor White M2R) stock solution (1 mg/mL in sterile distilled water)

• Propidium Iodide (PI) stock solution (1 mg/mL in sterile distilled water)

• Phosphate-Buffered Saline (PBS), pH 7.4

• HeLa, Jurkat, or A549 cells in suspension or adhered to coverslips

• Fluorescence microscope with appropriate filter sets for DAPI (for Calcofluor White) and RFP (for PI)

Procedure:

• Prepare a working solution of Fluorescent Brightener 28 at a final concentration of 10 µg/mL in PBS.

• Prepare a working solution of Propidium Iodide at a final concentration of 1 µg/mL in PBS.

• Wash the cells twice with PBS.

• For a positive control for cell death, treat a sample of cells with 70% ethanol (B145695) for 10 minutes and then wash with PBS.

• Incubate the cells with the Fluorescent Brightener 28 working solution for 5-10 minutes at room temperature, protected from light.

• Counterstain the cells with the Propidium Iodide working solution for 2-5 minutes at room temperature, protected from light.

• Wash the cells twice with PBS.

• Mount the coverslips with an anti-fade mounting medium or observe the cell suspension directly.

• Visualize the cells using a fluorescence microscope. Live cells will exclude both dyes. Dead cells will show red fluorescence from PI in the nucleus and may show blue fluorescence from Fluorescent Brightener 28 in the cytoplasm and nucleus.

Protocol 2: Nuclear Staining with DAPI (4',6-diamidino-2-phenylindole)

This protocol is for staining the nuclei of fixed and permeabilized mammalian cells.

Materials:

• DAPI stock solution (1 mg/mL in deionized water or DMF)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Phosphate-Buffered Saline (PBS), pH 7.4

• HeLa, Jurkat, or A549 cells on coverslips

• Fluorescence microscope with a DAPI filter set

Procedure:

• Wash the cells twice with PBS.

• Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

• Wash the cells three times with PBS.

• Prepare a DAPI working solution at a final concentration of 300 nM in PBS.

• Incubate the cells with the DAPI working solution for 5 minutes at room temperature, protected from light.

• Wash the cells three times with PBS.

• Mount the coverslips with an anti-fade mounting medium.

• Visualize the cells using a fluorescence microscope. The nuclei should exhibit bright blue fluorescence.

Protocol 3: Nuclear Staining with Hoechst 33342

This protocol is suitable for staining the nuclei of both live and fixed mammalian cells.

Materials:

• Hoechst 33342 stock solution (1 mg/mL in sterile distilled water)

• Phosphate-Buffered Saline (PBS), pH 7.4 or cell culture medium

• HeLa, Jurkat, or A549 cells on coverslips or in a culture dish

• Fluorescence microscope with a DAPI filter set

Procedure for Live Cell Staining:

• Prepare a working solution of Hoechst 33342 at a final concentration of 1-5 µg/mL in pre-warmed cell culture medium.

• Remove the existing culture medium from the cells and replace it with the Hoechst 33342 staining solution.

• Incubate the cells for 10-30 minutes at 37°C, protected from light.

• Wash the cells twice with pre-warmed PBS or culture medium.

• Image the live cells immediately using a fluorescence microscope.

Procedure for Fixed Cell Staining:

• Fix and permeabilize the cells as described in the DAPI protocol.

• Prepare a working solution of Hoechst 33342 at a final concentration of 1 µg/mL in PBS.

• Incubate the cells with the Hoechst 33342 working solution for 5-10 minutes at room temperature, protected from light.

• Wash the cells three times with PBS.

• Mount the coverslips with an anti-fade mounting medium.

• Visualize the cells using a fluorescence microscope.

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for assessing the cross-reactivity of a fluorescent dye with different cell types, incorporating viability and fixation controls.

Caption: Experimental workflow for assessing fluorescent dye cross-reactivity.

Conclusion

While Fluorescent Brightener 134 is an effective optical brightener for industrial applications, its use as a specific cellular stain in research is not recommended without thorough validation. Based on the behavior of similar stilbene-based compounds, it is likely to exhibit significant cross-reactivity with intracellular components, particularly in non-viable cells. For reliable and specific nuclear staining in various cell types, established fluorescent dyes such as DAPI and Hoechst 33342 remain the superior choice due to their high affinity for DNA and minimal off-target binding. Researchers should carefully consider the potential for cross-reactivity when using any fluorescent probe and include appropriate controls to ensure the validity of their experimental findings.

A Researcher's Guide to the Quantitative Comparison of Fluorescent Brighteners

For Researchers, Scientists, and Drug Development Professionals

Introduction to Fluorescent Brighteners

Fluorescent whitening agents are organic compounds that absorb light in the ultraviolet and violet regions of the electromagnetic spectrum (typically 300-400 nm) and re-emit it as blue or blue-violet light (typically 400-500 nm).[1][2][3] This phenomenon, known as fluorescence, masks the inherent yellowish cast of many materials, resulting in a whiter and brighter appearance.[1][2] The effectiveness of a brightener is largely determined by its fluorescence quantum yield, which is the ratio of photons emitted to photons absorbed.[2][4]

Quantitative Comparison of Fluorescence Intensity

Direct comparison of fluorescence intensity between different brighteners requires standardized experimental conditions, as intensity can be influenced by factors such as concentration, solvent, pH, and the presence of other substances.[5][6] While a comprehensive comparative dataset is elusive, the following table summarizes available quantitative data for some common brighteners.

Fluorescent Brightener	Chemical Class	Quantitative Data	Notes
Uvitex OB	Benzoxazole	Fluorescent Intensity (E1%1cm) ≥2000	For plastics, coatings, and inks.[5][7]
Tinopal CBS-X	Stilbene-biphenyl	Absorption Max: 349 nm; Emission Max: 435 nm	High water solubility; for detergents and paper.[8][9][10]
Various (unnamed)	Not Specified	Fluorescence Quantum Yields > 0.75	Study of nine different brighteners in ethanol.[11]
Compound 4a	Stilbene derivative	CIE Whiteness Index = 144 (on cotton)	Synthesized for textile applications.[12]
Compound 4b	Stilbene derivative	CIE Whiteness Index = 139 (on cotton)	Synthesized for textile applications.[12]

Note: The data presented above is sourced from different studies and product specifications, and therefore, may not be directly comparable due to varying measurement conditions. Researchers are encouraged to use the provided experimental protocol to generate their own comparative data under controlled conditions.

Mechanism of Action

The whitening effect of fluorescent brighteners is a physical process based on fluorescence. The general mechanism is depicted in the following diagram.

Mechanism of action of a fluorescent brightener.

Experimental Protocols

To obtain reliable and comparable data on the fluorescence intensity of different brighteners, a standardized experimental protocol is crucial. The following is a general procedure for the spectrofluorometric analysis of fluorescent whitening agents.

Objective:

To quantitatively measure and compare the relative fluorescence intensity of different fluorescent brightener samples in solution.

Materials and Equipment:

• Spectrofluorometer with a xenon lamp source

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Analytical balance

• Appropriate solvent (e.g., ethanol, dimethyl sulfoxide, or deionized water, depending on the solubility of the brighteners)

• Fluorescent brightener samples

• Reference standard with a known quantum yield (optional, for quantum yield determination)

Experimental Workflow Diagram

Workflow for fluorescence intensity measurement.

Procedure:

• Solvent Selection: Choose a solvent in which the brighteners are soluble and that does not absorb significantly at the excitation and emission wavelengths of the brighteners.

• Preparation of Stock Solutions: Accurately weigh a known amount of each fluorescent brightener and dissolve it in the chosen solvent in a volumetric flask to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

• Preparation of Working Solutions: Perform serial dilutions of the stock solutions to prepare a series of working solutions with decreasing concentrations. This is important to find the linear range of the fluorescence signal and to avoid inner filter effects at high concentrations.

• Instrument Setup:

  • Turn on the spectrofluorometer and allow the lamp to warm up for the recommended time.

  • Set the excitation wavelength to the absorption maximum of the brightener (if known) or to a standard wavelength for screening (e.g., 350 nm).

  • Set the emission wavelength to the emission maximum of the brightener (if known) or scan a range (e.g., 400-600 nm) to find the peak.

  • Set the excitation and emission slit widths. Narrower slits provide better resolution but lower signal intensity. A good starting point is 5 nm for both.

• Measurement:

  • Fill a quartz cuvette with the solvent blank and place it in the spectrofluorometer. Zero the instrument.

  • Starting with the most dilute working solution, rinse the cuvette with the sample and then fill it.

  • Place the cuvette in the instrument and record the fluorescence intensity at the peak emission wavelength.

  • Repeat the measurement for all working solutions of all brightener samples, ensuring to rinse the cuvette thoroughly between samples.

• Data Analysis:

  • Subtract the fluorescence intensity of the blank from all sample readings.

  • Plot a graph of fluorescence intensity versus concentration for each brightener.

  • For a direct comparison, the fluorescence intensity at a specific, low concentration within the linear range can be used. Alternatively, the slope of the linear portion of the calibration curve can be compared, as a steeper slope indicates a higher molar absorptivity and/or quantum yield.

Conclusion

The quantitative comparison of fluorescence intensity is a critical step in the evaluation and selection of fluorescent whitening agents for various applications. While a universal, standardized database of comparative data is not currently available, the experimental protocol outlined in this guide provides a robust framework for researchers to generate their own reliable and comparable data. By carefully controlling experimental variables, scientists can make informed decisions about the most suitable brightener for their specific needs.

References

• 1. www2.mst.dk [www2.mst.dk]
• 2. specialchem.com [specialchem.com]
• 3. upupstars.com [upupstars.com]
• 4. References for Small Fluorescence Quantum Yields - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ob Manufacturer PVC Additive Uvitex Ob Optical Brightener Ob for Plastic Film Resin Acrylic [hongxinchemical.com]
• 6. researchgate.net [researchgate.net]
• 7. omal.in [omal.in]
• 8. Optical Brightener FBA351 (Tinopal CBS-X, UVITEX NFW) | BESTCHEM Hungária Kft [bestchem.hu]
• 9. TINOPAL CBS-X 1 kg [fluotechnik.org]
• 10. oxychemicals.com.vn [oxychemicals.com.vn]
• 11. Optical brighteners as laser dyes (Journal Article) | ETDEWEB [osti.gov]
• 12. researchgate.net [researchgate.net]

A Brighter Alternative: Unveiling the Advantages of Fluorescent Brightener 134 in Research

In the landscape of cellular and tissue analysis, the choice of staining agent is paramount to achieving clear, reliable, and quantifiable results. While traditional histological stains like Periodic acid-Schiff (PAS) and Gomori Methenamine Silver (GMS) have long been the standard for visualizing fungal elements and other specific structures, they are often hampered by laborious protocols and limitations in sensitivity and specificity. Fluorescent Brightener 134 emerges as a powerful alternative, offering researchers a rapid, highly sensitive, and versatile tool for a range of applications, particularly in the identification of fungi and other polysaccharide-rich structures.

This guide provides an objective comparison of Fluorescent Brightener 134 with traditional staining methods, supported by experimental data, to inform researchers, scientists, and drug development professionals on its potential to enhance their investigative workflows.

Superior Performance in Fungal Detection

Fluorescent Brightener 134, a member of the stilbene (B7821643) class of optical brighteners, exhibits a strong affinity for chitin (B13524) and cellulose, key components of fungal cell walls. This specific binding results in a bright, stable fluorescence under ultraviolet (UV) excitation, allowing for the clear visualization of fungal hyphae and spores with high contrast against the background. This offers a significant advantage over conventional stains, which often suffer from non-specific background staining that can obscure target structures.

Experimental data consistently demonstrates the superior sensitivity of fluorescent brighteners compared to traditional methods for fungal detection. For instance, in the diagnosis of sporotrichosis from tissue sections, a study comparing different staining methods revealed a significantly higher detection rate for a fluorescent brightener (Calcofluor White, a compound structurally and functionally similar to Fluorescent Brightener 134) compared to PAS and GMS.[1]

A study on oral candidiasis further highlights the diagnostic advantages of fluorescent staining. When compared to PAS staining in oral biopsy tissues, fluorescent staining demonstrated a sensitivity of 90.0% and a specificity of 92.9%.[2]

Table 1: Comparison of Detection Rates for Fungal Elements

Staining Method	Detection Rate (Sporotrichosis)[1]	Sensitivity (Oral Candidiasis)[2]	Specificity (Oral Candidiasis)[2]
Fluorescent Brightener (Calcofluor White)	74%	90.0%	92.9%
Periodic acid-Schiff (PAS)	31%	-	-
Gomori Methenamine Silver (GMS)	40%	-	-

Enhanced Workflow Efficiency and Rapidity

Beyond its superior sensitivity, Fluorescent Brightener 134 offers a significantly more efficient and rapid staining process compared to the multi-step, time-consuming protocols of traditional stains like PAS and GMS. The staining procedure is straightforward and can often be completed in a matter of minutes, a stark contrast to the hours or even days required for some conventional methods. This rapidity is a critical advantage in high-throughput screening and time-sensitive research applications.

Mechanism of Action: A Targeted Interaction

The efficacy of Fluorescent Brightener 134 lies in its specific, non-covalent binding to β-1,4- and β-1,3-linked polysaccharides, primarily chitin and cellulose. Upon excitation with UV light, the molecule undergoes a conformational change, leading to the emission of a strong blue fluorescence. This targeted interaction minimizes background signal and enhances the signal-to-noise ratio, resulting in crisp and clear visualization of fungal structures.

References

• 1. Sensitivities of periodic acid-Schiff staining, Grocott’s silver staining and calcofluor white staining in the diagnosis of human sporotrichosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Application of fungal fluorescent staining in oral candidiasis: diagnostic analysis of 228 specimens - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Fluorescent Brightener 134: A Guide for Laboratory Professionals

Researchers and scientists handling Fluorescent Brightener 134 must adhere to strict disposal procedures to ensure personnel safety and environmental compliance. This guide provides essential, step-by-step information for the proper management and disposal of this chemical compound in a laboratory setting.

I. Immediate Safety and Handling Precautions

Before initiating any disposal-related activities, it is imperative to consult the Safety Data Sheet (SDS) for Fluorescent Brightener 134. Personal protective equipment (PPE) is mandatory to prevent exposure.[1][2]

Required Personal Protective Equipment (PPE):

• Eye Protection: Wear safety glasses with side shields or goggles.[3]

• Hand Protection: Use protective gloves; inspect them before use and dispose of contaminated gloves properly.[4]

• Body Protection: A laboratory coat is required.[5] For significant spills, wear impervious clothing.[4]

• Respiratory Protection: In case of dust formation or inadequate ventilation, use a NIOSH-approved respirator.[1]

II. Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain the material and prevent environmental release.

Spill Cleanup Protocol:

• Evacuate and Ventilate: Ensure the area is well-ventilated and remove all non-essential personnel.[1][4]

• Containment: Prevent further leakage or spillage if it is safe to do so.[1][3] Do not allow the product to enter drains, waterways, or soil.[1][4]

• Cleanup: For solid spills, cover with a plastic sheet to minimize dust.[3] Mechanically take up the material (e.g., vacuum or sweep) and place it into a suitable, labeled container for disposal.[1][3] Avoid creating dust.[3]

• Decontamination: Thoroughly clean the contaminated surface.[3] Wash hands and any affected skin area with soap and water.[1]

III. Disposal Procedures

The primary and mandated method for the disposal of Fluorescent Brightener 134 is through a licensed and approved waste disposal facility.[1] Improper disposal, such as discarding in regular trash or washing down the drain, is prohibited.[6]

Step-by-Step Disposal Plan:

• Waste Classification: Chemical waste generators must determine if the discarded chemical is classified as hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult state and local regulations for complete and accurate classification.[1]

• Containerization:

  • Keep Fluorescent Brightener 134 waste in its original container if possible, or in a compatible, tightly closed, and clearly labeled container.

  • Do not mix with other waste streams.

  • For liquid waste, leave approximately 10% headspace in the container to allow for expansion.

• Storage: Store waste containers in a cool, dry, and well-ventilated area, away from incompatible substances and sources of ignition.[1][2]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for pickup and disposal.

  • Provide the waste contractor with the Safety Data Sheet for Fluorescent Brightener 134.

  • Services like lab packing may be used for the disposal of various laboratory chemicals, including dyes.[7]

Disposal of Contaminated Materials:

• Empty Containers: Handle uncleaned, empty containers as you would the product itself. They can be triple-rinsed with a suitable solvent, and the rinsate must be collected and disposed of as hazardous waste. After proper decontamination, the container may be disposed of as regular trash, with all chemical labels removed or defaced.

• Contaminated PPE: Used gloves and other contaminated disposable materials should be collected in a designated hazardous waste container for disposal.

IV. Key Data and Hazard Information

The following table summarizes essential information regarding Fluorescent Brightener 134, derived from its Safety Data Sheet.

Parameter	Information	Source
CAS Number	3426-43-5	[1]
Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[1]
Primary Disposal Method	Dispose of contents/container to an approved waste disposal plant.	[1]
Environmental Precautions	Do not let product enter drains, other waterways, or soil.	[1]
Incompatible Materials	Strong oxidizing agents.	[3]

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of Fluorescent Brightener 134.

References

• 1. aksci.com [aksci.com]
• 2. Precautions for the Use of Fluorescent Whitening Agents - Cnhile Group Co., Ltd. [cnhile-hl.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. lookchem.com [lookchem.com]
• 5. reed.edu [reed.edu]
• 6. chemicalbook.com [chemicalbook.com]
• 7. Waste Disposal in Laboratory - Environmental Marketing Services [emsllcusa.com]

Personal protective equipment for handling Fluorescent Brightener 134

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of Fluorescent Brightener 134. It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Chemical and Physical Properties

A summary of the key quantitative data for Fluorescent Brightener 134 is presented below.

Property	Value	Reference
Molecular Formula	C₃₄H₂₈N₁₀Na₂O₈S₂	[1]
Molecular Weight	814.76 g/mol	[1]
Appearance	Slight yellowish powder	[2]
Melting Point	>360°C	[3]
Solubility	35 g/L in water at 90°C	[4]
Maximum Absorption Wavelength	348-350 nm	[2]

Hazard Identification and Personal Protective Equipment (PPE)

Fluorescent Brightener 134 is classified with the following hazards:

• H315: Causes skin irritation.[3]

• H319: Causes serious eye irritation.[3]

• H335: May cause respiratory irritation.[3]

To mitigate these risks, the following personal protective equipment is mandatory when handling this chemical.

Protection Type	Specification	Rationale
Eye Protection	Chemical splash-resistant safety glasses or goggles with side protection. A face shield may be appropriate for larger quantities.	Protects against eye irritation from dust particles.[3]
Hand Protection	Chemically resistant gloves (e.g., nitrile or neoprene).	Prevents skin contact and subsequent irritation.[5]
Body Protection	Laboratory coat and close-toed footwear.	Minimizes skin exposure.[3]
Respiratory Protection	NIOSH/MSHA approved respirator if ventilation is inadequate or dust is generated.	Prevents respiratory tract irritation.[1]

Standard Operating Procedures for Handling

Adherence to the following step-by-step procedures is crucial for the safe handling of Fluorescent Brightener 134.

3.1. Engineering Controls

• Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust.[3]

• An eyewash station and safety shower must be readily accessible.[3]

3.2. Handling Protocol

• Preparation: Before handling, ensure all required PPE is donned correctly. Clear the workspace of any unnecessary items.

• Dispensing:

  • Handle as a powder and avoid creating dust.

  • Use a spatula or other appropriate tool to transfer the powder.

  • For dissolution, add the powder to the solvent slowly to prevent splashing.

• Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3]

  • Keep away from strong oxidizing agents.[3]

• Hygiene:

  • Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3]

  • Do not eat, drink, or smoke in the laboratory.

Emergency Procedures

Immediate and appropriate response to an exposure or spill is critical.

4.1. First Aid Measures

Exposure Route	First Aid Protocol
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]
Skin Contact	Remove contaminated clothing. Wash skin with plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical advice.[3]
Inhalation	Move the individual to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention if you feel unwell.[3]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3]

4.2. Spill Response Protocol

The following workflow outlines the procedure for managing a spill of Fluorescent Brightener 134.

Caption: Workflow for handling a Fluorescent Brightener 134 spill.

Disposal Plan

Proper disposal of Fluorescent Brightener 134 and its contaminated materials is essential to prevent environmental contamination.

5.1. Waste Characterization

• Unused Fluorescent Brightener 134 should be considered hazardous waste.

• Any materials used for spill cleanup (e.g., absorbent pads, contaminated PPE) must also be treated as hazardous waste.

5.2. Disposal Procedure

• Collection: Collect waste in a clearly labeled, sealed, and chemically compatible container.

• Storage: Store the waste container in a designated hazardous waste accumulation area.

• Disposal: Arrange for disposal through a licensed hazardous waste disposal company. Adhere to all federal, state, and local regulations.[3] Do not dispose of down the drain or in regular trash.

Toxicological and Environmental Information

Parameter	Information
Acute Toxicity	Data not available. Overexposure may result in serious illness.[3]
Carcinogenicity	Not classified as a carcinogen by IARC, NTP, or OSHA.[3]
Persistence and Degradability	Data not available.[3] Fluorescent whitening agents are generally not readily biodegradable.
Bioaccumulative Potential	Data not available.[3]
Ecotoxicity	Data not available.[3] Do not let the product enter drains, waterways, or soil.[3]

References

• 1. Fluorescent Brightener 134 (Technical Grade) | C34H28N10Na2O8S2 | CID 197027 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. autechindustry.com [autechindustry.com]
• 3. aksci.com [aksci.com]
• 4. 3426-43-5｜Fluorescent Brightener 134 Optical Brightening Agent CF｜Colorcom Group [colorcominternational.com]
• 5. US11136714B2 - Methods of optical brightening agent removal - Google Patents [patents.google.com]